Phenol, o-(p-bromophenylformimidoyl)-

• CAS: 886-34-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

This guide provides a comprehensive overview of the synthesis of Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base of interest in various chemical and pharmaceutical research domains. We will delve into the synthetic strategy, a detailed experimental protocol, mechanistic insights, and characterization of the final compound. This document is intended for researchers, scientists, and professionals in drug development who require a thorough understanding of the preparation of this and related molecular scaffolds.

Introduction and Strategic Overview

Phenol, o-(p-bromophenylformimidoyl)-, also known as N-(4-bromophenyl)salicylaldimine, belongs to the class of organic compounds known as Schiff bases. These compounds are characterized by the presence of a carbon-nitrogen double bond (imine or azomethine group) and are widely recognized for their diverse biological activities and applications as ligands in coordination chemistry.[1] The synthesis of Schiff bases is typically achieved through the condensation reaction between a primary amine and a carbonyl compound, such as an aldehyde or a ketone.[1][2]

For the synthesis of the target molecule, the most direct and efficient approach is the condensation reaction between salicylaldehyde (2-hydroxybenzaldehyde) and 4-bromoaniline. This reaction is generally catalyzed by a small amount of acid and proceeds with the elimination of a water molecule.

The selection of starting materials is based on their commercial availability and the straightforward nature of the reaction. Salicylaldehyde provides the phenolic hydroxyl group and the formyl group, while 4-bromoaniline introduces the p-bromophenyl moiety. The hydroxyl group in the ortho position to the imine can play a crucial role in the compound's properties, including its ability to form intramolecular hydrogen bonds and coordinate with metal ions.

Experimental Protocol: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

This section details the step-by-step procedure for the synthesis of the target compound. The protocol is designed to be self-validating, with clear checkpoints and expected outcomes.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Purity
Salicylaldehyde	C₇H₆O₂	122.12	1.22 g (10 mmol)	≥98%
4-Bromoaniline	C₆H₆BrN	172.02	1.72 g (10 mmol)	≥98%
Ethanol	C₂H₅OH	46.07	50 mL	Absolute
Glacial Acetic Acid	CH₃COOH	60.05	2-3 drops	Catalyst

Procedure

• Dissolution of Reactants: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.72 g (10 mmol) of 4-bromoaniline in 20 mL of absolute ethanol. Stir the mixture until the solid is completely dissolved.

• Addition of Aldehyde: To the stirred solution of 4-bromoaniline, add 1.22 g (10 mmol) of salicylaldehyde dissolved in 30 mL of absolute ethanol.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture. The acid acts as a catalyst to facilitate the condensation reaction.[1]

• Reflux: Heat the reaction mixture to reflux and maintain it at this temperature for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Precipitation and Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. The product will precipitate out of the solution as a crystalline solid.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven at 50-60 °C to a constant weight.

• Characterization: Determine the melting point of the dried product and characterize its structure using spectroscopic methods such as FT-IR, ¹H NMR, and ¹³C NMR.

Reaction Mechanism

The formation of the Schiff base proceeds through a two-step mechanism: nucleophilic addition of the primary amine to the carbonyl carbon of the aldehyde, followed by the elimination of a water molecule.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-bromoaniline attacks the electrophilic carbonyl carbon of salicylaldehyde, forming a tetrahedral intermediate called a carbinolamine.

• Dehydration: The carbinolamine is then protonated on the oxygen atom by the acid catalyst. This is followed by the elimination of a water molecule and the formation of a carbon-nitrogen double bond, yielding the final imine product.

Visualization of the Synthesis and Mechanism

Experimental Workflow

Caption: Experimental workflow for the synthesis of Phenol, o-(p-bromophenylformimidoyl)-.

Reaction Mechanism Diagram

Caption: Simplified reaction mechanism for Schiff base formation.

Characterization of Phenol, o-(p-bromophenylformimidoyl)-

The structure of the synthesized compound can be confirmed by various spectroscopic techniques.

• FT-IR (Fourier-Transform Infrared) Spectroscopy: The formation of the Schiff base is confirmed by the appearance of a characteristic absorption band for the imine (C=N) group in the region of 1600–1660 cm⁻¹.[3] The disappearance of the C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3450 cm⁻¹) also indicates the completion of the reaction.[3]

• ¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The ¹H NMR spectrum should show a characteristic singlet for the azomethine proton (-CH=N-) in the region of 8.0-9.0 ppm.[2] The aromatic protons will appear in the downfield region, and the phenolic -OH proton will typically be a broad singlet.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The ¹³C NMR spectrum will show a signal for the imine carbon in the range of 140-160 ppm. The signals for the aromatic carbons will also be present in their characteristic regions.

• Melting Point: A sharp melting point is indicative of the purity of the synthesized compound.

Applications and Future Directions

Schiff bases derived from phenols and anilines are valuable compounds in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The presence of the bromine atom in the structure of Phenol, o-(p-bromophenylformimidoyl)- can enhance its lipophilicity and potentially its biological activity. Furthermore, the phenolic hydroxyl group and the imine nitrogen can act as coordination sites for metal ions, making this compound a potential ligand for the synthesis of novel metal complexes with catalytic or biological applications.[4]

Future research could focus on the evaluation of the biological activities of this compound and its metal complexes. Additionally, modifications to the phenolic or aniline ring could be explored to develop a library of related compounds with potentially enhanced properties.

References

• Synthesis of new allylidene amino phenol-containing Schiff bases and metal complex formation using trimethinium salts. RSC Publishing. Available from: [Link]

• SCHIFF BASES: SYNTHESIS, APPLICATIONS AND CHARACTERIZATION USING FT-NMR SPECTROSCOPY. Jetir.Org. Available from: [Link]

• Synthesis of Schiff Bases Containing Phenol Rings and Investigation of Their Antioxidant Capacity, Anticholinesterase, Butyrylcholinesterase, and Carbonic Anhydrase Inhibition Properties. MDPI. Available from: [Link]

• SYNTHESIS, CHARACTERIZATION AND DFT STUDIES OF SCHIFF BASES OF p-METHOXYSALICYLALDEHYDE. Bulletin of the Chemical Society of Ethiopia. Available from: [Link]

• Synthesis of Schiff's Bases With Simple Synthetic Approach. ResearchGate. Available from: [Link]

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• 4. Synthesis of new allylidene amino phenol-containing Schiff bases and metal complex formation using trimethinium salts - RSC Advances (RSC Publishing) [pubs.rsc.org]

An In-Depth Technical Guide to the Spectroscopic Characterization of Phenol, o-(p-bromophenylformimidoyl)-

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the spectroscopic methodologies employed in the structural elucidation and characterization of the Schiff base, Phenol, o-(p-bromophenylformimidoyl)-, also known as N-salicylidene-4-bromoaniline. This document is intended to serve as a practical resource, offering not only procedural details but also the underlying scientific principles that govern the selection of experimental parameters and the interpretation of spectral data.

The structural integrity and purity of pharmacologically active molecules are paramount in drug discovery and development. Spectroscopic techniques provide the foundational data for confirming molecular structure, identifying impurities, and understanding the electronic and bonding characteristics of a compound. For a molecule such as Phenol, o-(p-bromophenylformimidoyl)-, which incorporates a phenolic hydroxyl group, an imine (azomethine) linkage, and a brominated aromatic ring, a multi-faceted spectroscopic approach is essential for unambiguous characterization.

Molecular Structure:

Caption: Chemical structure of Phenol, o-(p-bromophenylformimidoyl)-.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of hydrogen (¹H) and carbon (¹³C) atoms.

¹H NMR Spectroscopy: Probing the Proton Environment

Causality in Experimental Choices: The choice of solvent is critical in ¹H NMR. Deuterated chloroform (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds and its single deuterium signal that does not interfere with the analyte's spectrum. However, for compounds with acidic protons, such as the hydroxyl proton in our target molecule, aprotic solvents like dimethyl sulfoxide-d₆ (DMSO-d₆) are often preferred as they can slow down the proton exchange rate, allowing for the observation of the -OH signal.

Experimental Protocol: ¹H NMR

• Sample Preparation: Dissolve approximately 5-10 mg of Phenol, o-(p-bromophenylformimidoyl)- in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ = 0.00 ppm).

• Data Acquisition:

  • Spectrometer: A 400 MHz or higher field spectrometer is recommended for better resolution.

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: 16-64 scans are usually adequate to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A delay of 1-2 seconds between scans is generally sufficient.

Data Interpretation: The ¹H NMR spectrum of Phenol, o-(p-bromophenylformimidoyl)- is expected to exhibit distinct signals corresponding to the different types of protons present in the molecule.

Proton Type	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Phenolic -OH	4.0 - 8.0 (broad singlet, solvent dependent)[1]	s (broad)	1H
Imine -CH=N-	8.0 - 9.0[2][3]	s	1H
Aromatic (Phenol Ring)	6.5 - 7.5	m	4H
Aromatic (Bromophenyl Ring)	7.0 - 8.0	m	4H

• Phenolic -OH: The chemical shift of the hydroxyl proton is highly variable and depends on concentration, solvent, and temperature due to hydrogen bonding. It often appears as a broad singlet. A D₂O exchange experiment can confirm its assignment; upon shaking the sample with a drop of D₂O, the -OH peak will disappear from the spectrum.[1]

• Imine Proton (-CH=N-): This proton is deshielded due to the electronegativity of the nitrogen atom and the anisotropic effect of the C=N double bond, causing it to resonate downfield.[3]

• Aromatic Protons: The protons on the two aromatic rings will appear in the aromatic region of the spectrum. The electron-withdrawing nature of the imine group and the bromine atom, as well as the electron-donating hydroxyl group, will influence their precise chemical shifts. The protons on the phenol ring are expected to show a more complex splitting pattern due to their different chemical environments. The protons on the p-bromophenyl ring will likely appear as two doublets due to the symmetry of the para-substitution.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

Causality in Experimental Choices: ¹³C NMR spectroscopy provides information about the number and types of carbon atoms in a molecule. Due to the low natural abundance of the ¹³C isotope (1.1%), a greater number of scans are required compared to ¹H NMR to obtain a spectrum with a good signal-to-noise ratio. Proton-decoupled spectra are typically acquired to simplify the spectrum by removing C-H coupling, resulting in each unique carbon atom appearing as a single line.

Experimental Protocol: ¹³C NMR

• Sample Preparation: A more concentrated sample (20-50 mg in 0.6-0.7 mL of deuterated solvent) is generally required compared to ¹H NMR.

• Data Acquisition:

  • Spectrometer: A 100 MHz or higher field spectrometer is recommended.

  • Pulse Sequence: A standard proton-decoupled pulse sequence is used.

  • Number of Scans: Several hundred to several thousand scans may be necessary.

Data Interpretation: The ¹³C NMR spectrum will provide a signal for each unique carbon atom in the molecule.

Carbon Type	Expected Chemical Shift (δ, ppm)
C-OH (ipso-carbon)	150 - 160[4]
-CH=N-	160 - 170
Aromatic C-H	115 - 135
Aromatic C-Br	110 - 125
Aromatic C (quaternary)	130 - 150

• Ipso-Carbon (C-OH): The carbon atom attached to the hydroxyl group is significantly deshielded and appears at a downfield chemical shift.[4]

• Imine Carbon (-CH=N-): The imine carbon is also highly deshielded and will be found in the downfield region of the spectrum.

• Aromatic Carbons: The chemical shifts of the aromatic carbons will be influenced by the substituents on the rings. The carbon bearing the bromine atom will have a chemical shift in the expected range for halogenated aromatic carbons.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Causality in Experimental Choices: The choice of sampling technique depends on the physical state of the sample. For solid samples, preparing a potassium bromide (KBr) pellet is a common method that provides a uniform matrix for analysis. Alternatively, Attenuated Total Reflectance (ATR) is a convenient technique that requires minimal sample preparation.

Caption: Experimental workflow for FT-IR analysis.

Experimental Protocol: FT-IR (KBr Pellet Method)

• Sample Preparation: Grind a small amount (1-2 mg) of the sample with approximately 100-200 mg of dry KBr powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a transparent or translucent pellet.

• Data Acquisition: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

Data Interpretation: The FT-IR spectrum of Phenol, o-(p-bromophenylformimidoyl)- will display characteristic absorption bands for its functional groups.[2]

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Appearance
O-H stretch (phenolic)	3200 - 3600[5]	Broad
C-H stretch (aromatic)	3000 - 3100[5]	Sharp
C=N stretch (imine)	1630 - 1660[2][3]	Strong
C=C stretch (aromatic)	1450 - 1600[5]	Medium to Strong
C-O stretch (phenolic)	1200 - 1260[5]	Strong
C-Br stretch	500 - 600	Medium

• O-H Stretch: The broadness of this band is a hallmark of hydrogen bonding.[5]

• C=N Stretch: The strong absorption in this region is characteristic of the imine functional group.[2][3]

• Aromatic C=C Stretches: Multiple bands are typically observed in this region, corresponding to the vibrations of the benzene rings.

• C-O Stretch: The position of this band helps to confirm the presence of a phenolic hydroxyl group.[5]

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. It is particularly useful for characterizing compounds with conjugated π-systems, such as the aromatic rings and the imine group in the target molecule.

Causality in Experimental Choices: The choice of solvent can influence the λmax values due to solvent-solute interactions. Common solvents for UV-Vis spectroscopy include ethanol, methanol, and acetonitrile, as they are transparent in the UV-Vis region of interest. The concentration of the solution is prepared to ensure that the absorbance falls within the linear range of the Beer-Lambert Law, typically between 0.1 and 1.0.

Experimental Protocol: UV-Vis Spectroscopy

• Solution Preparation: Prepare a dilute solution of the compound in a suitable UV-transparent solvent (e.g., ethanol). A typical concentration is in the range of 10⁻⁵ to 10⁻⁴ M.

• Data Acquisition:

  • Spectrophotometer: Use a dual-beam UV-Vis spectrophotometer.

  • Blank: Use the pure solvent as a blank to zero the instrument.

  • Scan Range: Scan the absorbance of the solution from approximately 200 to 800 nm.

Data Interpretation: The UV-Vis spectrum of Phenol, o-(p-bromophenylformimidoyl)- is expected to show absorption bands corresponding to π → π* and n → π* electronic transitions. Phenols typically exhibit two absorption bands in the UV region.[6] The extensive conjugation in the Schiff base will likely shift these absorptions to longer wavelengths (a bathochromic or red shift).

• π → π* Transitions: These are high-energy transitions and are expected to appear at shorter wavelengths, typically below 300 nm.

• n → π* Transitions: These are lower-energy transitions and may appear at longer wavelengths, potentially extending into the near-visible region.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the molecular weight of a compound and to deduce its structure from the fragmentation pattern.

Causality in Experimental Choices: The choice of ionization technique is crucial. Electron Ionization (EI) is a hard ionization technique that often leads to extensive fragmentation, providing valuable structural information. Electrospray Ionization (ESI) is a soft ionization technique that typically produces the protonated molecular ion with minimal fragmentation, which is useful for confirming the molecular weight.

Caption: Generalized workflow for mass spectrometry analysis.

Experimental Protocol: Mass Spectrometry (EI)

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, often via a direct insertion probe or after separation by gas chromatography (GC-MS).

• Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV).

• Analysis: The resulting ions are accelerated and separated based on their m/z ratio by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The abundance of each ion is measured by a detector.

Data Interpretation: The mass spectrum will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound, as well as several fragment ion peaks.

• Molecular Ion (M⁺): For C₁₃H₁₀BrNO, the expected m/z of the molecular ion will be approximately 275 and 277, with roughly equal intensity due to the isotopic abundance of bromine (⁷⁹Br and ⁸¹Br).

• Fragmentation Pattern: Phenols often exhibit a strong molecular ion peak. Common fragmentation pathways for phenols include the loss of CO (M-28) and HCO (M-29). The fragmentation of the Schiff base may involve cleavage of the C-N bond and the bonds within the aromatic rings. The presence of the bromine atom will be evident in fragment ions containing it, which will appear as isotopic doublets.

Conclusion

The comprehensive spectroscopic characterization of Phenol, o-(p-bromophenylformimidoyl)- requires a synergistic application of ¹H NMR, ¹³C NMR, FT-IR, UV-Vis, and Mass Spectrometry. Each technique provides a unique and complementary piece of the structural puzzle. By carefully selecting experimental parameters and applying a thorough understanding of spectroscopic principles, researchers can confidently elucidate the structure and purity of this and other complex organic molecules, a critical step in the advancement of chemical and pharmaceutical research.

References

• Thorat, B., Patel, P., Yamgar, R., & Atram, R. G. (n.d.). FT-IR spectra of 2-{(E)-[(4-bromophenyl)imino]methyl}phenol (4d). ResearchGate. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 13C nmr spectrum of phenol C6H6O C6H5OH analysis of chemical shifts ppm interpretation. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). infrared spectrum of phenol C6H6O C6H5OH. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(((4-Bromophenyl)imino)methyl)phenol. PubChem. Retrieved from [Link]

• Moriwaki, R., & Akitsu, T. (2015). Crystal structure of 2-{(R)-[1-(4-bromophenyl)ethyl]iminomethyl}-4-(phenyldiazenyl)phenol, a chiral photochromic Schiff base. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 8), o886–o887. Retrieved from [Link]

• Ghosh, K., et al. (2021). Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach. ACS Omega. Retrieved from [Link]

• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (HMDB0000228). Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). uv-visible light absorption spectrum of phenol 3-nitrophenol spectra of phenols. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 17.11: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Balci, M. (n.d.). Basic 1H- and 13C-NMR Spectroscopy.

• Chemistry LibreTexts. (2023). 17.12: Spectroscopy of Alcohols and Phenols. Retrieved from [Link]

• Slideshare. (n.d.). Comparison of 1H-NMR and 13C-NMR. Retrieved from [Link]

• Spyros, A., & Dais, P. (2014). 1H-NMR as a Structural and Analytical Tool of Intra- and Intermolecular Hydrogen Bonds of Phenol-Containing Natural Products and Model Compounds. Molecules, 19(9), 13643–13671. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Light absorption studies. XIV. Ultraviolet absorption spectra of phenols. XV. Ultraviolet absorption spectra of anisoles. Retrieved from [Link]

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An In-depth Technical Guide to the Chemical Properties and Synthetic Profile of 2-(((4-Bromophenyl)imino)methyl)phenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

In the landscape of medicinal chemistry and materials science, Schiff bases derived from salicylaldehyde represent a cornerstone of molecular design. Their inherent structural versatility and rich coordination chemistry have positioned them as privileged scaffolds in the development of novel therapeutic agents and functional materials. This technical guide focuses on a specific, yet highly significant, member of this class: 2-(((4-Bromophenyl)imino)methyl)phenol. The introduction of a bromine substituent on the phenyl ring imparts unique electronic properties and potential for further functionalization, making it a compound of considerable interest for drug development professionals. This document provides a comprehensive overview of its chemical properties, a detailed experimental protocol for its synthesis, and insights into its potential applications, grounded in established scientific literature.

Molecular Identity and Physicochemical Properties

2-(((4-Bromophenyl)imino)methyl)phenol is systematically known as 2-[(4-bromophenyl)iminomethyl]phenol.[1] It is also commonly referred to in the literature by several synonyms, including N-Salicylidene-p-bromoaniline and Salicylaldehyde 4-bromanil.[1] The structural integrity of the molecule is defined by a planar Schiff base linkage (-CH=N-) connecting a salicylaldehyde moiety to a 4-bromoaniline fragment.

A summary of its key identifiers and physicochemical properties is presented below:

Property	Value	Source(s)
IUPAC Name	2-[(4-bromophenyl)iminomethyl]phenol	[1]
Molecular Formula	C₁₃H₁₀BrNO	[1][2]
Molecular Weight	276.13 g/mol	[1][2]
CAS Numbers	886-34-0, 53565-63-2	[1]
Melting Point	111-114 °C	[3]
Solubility	Soluble in THF, DMSO, and acetone	[3]
XLogP3	3.8	[1]
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]

The presence of both a hydroxyl group and an imine nitrogen allows for intramolecular hydrogen bonding, a key feature influencing its conformation and reactivity. The bromine atom enhances the lipophilicity of the molecule, as indicated by the XLogP3 value, which can have significant implications for its biological membrane permeability.

Synthesis and Mechanism

The synthesis of 2-(((4-Bromophenyl)imino)methyl)phenol is readily achieved through a Schiff base condensation reaction. This reaction is a cornerstone of organic synthesis due to its high efficiency and atom economy. The primary pathway involves the nucleophilic addition of the primary amine (4-bromoaniline) to the carbonyl group of salicylaldehyde, followed by dehydration to form the characteristic imine bond.

Reaction Mechanism

The mechanism proceeds in two main stages:

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-bromoaniline attacks the electrophilic carbonyl carbon of salicylaldehyde, leading to the formation of a hemiaminal intermediate.

• Dehydration: The hemiaminal intermediate is unstable and readily undergoes dehydration, typically facilitated by acid or heat, to form the stable Schiff base product and a molecule of water.

Caption: Synthetic pathway for 2-(((4-Bromophenyl)imino)methyl)phenol.

Experimental Protocol: Synthesis of 2-(((4-Bromophenyl)imino)methyl)phenol

This protocol is adapted from established methods for the synthesis of salicylaldehyde-based Schiff bases.[3][4]

Materials:

• Salicylaldehyde

• 4-Bromoaniline

• Methanol

• Stirring apparatus

• Reflux condenser

• Round-bottom flask

• Filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1.72 g of 4-bromoaniline in 20 mL of methanol with stirring.

• Addition of Salicylaldehyde: To this solution, add a stoichiometric equivalent of salicylaldehyde.

• Reaction Conditions: The reaction mixture is then stirred and refluxed for a period of 2 hours.[3]

• Isolation of Product: Upon cooling the reaction mixture to room temperature, the Schiff base product will precipitate out of the solution.

• Purification: The precipitate is collected by filtration, washed with cold methanol to remove any unreacted starting materials, and then dried. Recrystallization from a suitable solvent, such as ethanol, can be performed to obtain a highly pure product.

Spectroscopic Characterization

The structural elucidation of 2-(((4-Bromophenyl)imino)methyl)phenol is confirmed through various spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum provides key information about the functional groups present in the molecule. Characteristic absorption bands are expected for:

• O-H stretching: A broad band in the region of 3200-3600 cm⁻¹, indicative of the phenolic hydroxyl group and intramolecular hydrogen bonding.[5]

• C-H stretching (aromatic): Sharp peaks typically observed between 3000-3100 cm⁻¹.[5]

• C=N stretching (imine): A strong absorption band around 1615-1630 cm⁻¹, confirming the formation of the Schiff base linkage.

• C=C stretching (aromatic): Medium to strong absorptions in the 1500-1600 cm⁻¹ region.[5]

• C-O stretching (phenol): A characteristic band around 1220 cm⁻¹.[5]

• C-Br stretching: Typically observed in the fingerprint region.

An FT-IR spectrum for 2-{(E)-[(4-bromophenyl)imino]methyl}phenol has been reported in the literature, confirming these characteristic peaks.[6]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 2-(((4-Bromophenyl)imino)methyl)phenol, the expected molecular ion peaks [M]+ and [M+H]+ would be observed at m/z values corresponding to its molecular weight (276.13 g/mol ), taking into account the isotopic distribution of bromine.[1] The NIST Mass Spectrometry Data Center provides GC-MS data for this compound, showing prominent peaks at m/z 275 and 277, which is consistent with the presence of a bromine atom.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are invaluable for confirming the detailed structure of the molecule.

• ¹H NMR: The spectrum would show distinct signals for the aromatic protons on both phenyl rings, the phenolic -OH proton (which may be broad and downfield), and the characteristic singlet for the imine proton (-CH=N-).

• ¹³C NMR: The spectrum would display signals for all 13 carbon atoms, with the imine carbon appearing at a characteristic downfield shift.

Potential Applications in Drug Development

Schiff bases are a well-established class of compounds with a broad spectrum of biological activities. The unique structural features of 2-(((4-Bromophenyl)imino)methyl)phenol make it a promising candidate for further investigation in several therapeutic areas.

Antimicrobial and Antifungal Activity

Salicylaldehyde-derived Schiff bases are known to possess significant antibacterial and antifungal properties.[7][8][9] The imine group is often crucial for their biological activity, and the presence of a halogen, such as bromine, can enhance their efficacy.[8] This compound and its metal complexes have been investigated for their potential as antibacterial agents against various Gram-positive and Gram-negative bacteria.[7]

Anticancer Activity

There is a growing body of evidence supporting the anticancer potential of Schiff bases and their metal complexes.[10] They can exert their effects through various mechanisms, including the inhibition of cell proliferation and the induction of apoptosis. Bromophenol derivatives have also been explored for their anticancer properties.[11] The title compound, as a brominated Schiff base, warrants investigation for its potential as a novel anticancer agent.

Antiparasitic Activity

Recent studies have highlighted the antitrypanosomal and anti-leishmanial activity of 2-{(E)-[(4-bromophenyl)imino]methyl}phenol and its metal complexes.[3] This suggests its potential as a lead compound for the development of new treatments for parasitic diseases.

Caption: Potential therapeutic applications of the core scaffold.

Conclusion

2-(((4-Bromophenyl)imino)methyl)phenol is a readily accessible and synthetically versatile Schiff base with a compelling profile for further investigation in drug discovery and development. Its well-defined chemical properties, straightforward synthesis, and demonstrated biological activities provide a solid foundation for its exploration as a lead compound. The presence of the bromine atom not only influences its physicochemical properties but also offers a handle for further chemical modifications to optimize its therapeutic potential. This technical guide serves as a comprehensive resource for researchers and scientists interested in harnessing the potential of this promising molecule.

References

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An In-Depth Technical Guide to Phenol, o-(p-bromophenylformimidoyl)-

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base formally named 2-(((4-bromophenyl)imino)methyl)phenol, represents a class of organic compounds that are pivotal in the fields of coordination chemistry and medicinal research. Characterized by the azomethine (-C=N-) functional group, this molecule serves as a versatile bidentate ligand, capable of forming stable complexes with a variety of metal ions. The inherent biological activities of Schiff bases, coupled with the physicochemical properties imparted by the bromine and phenol moieties, make this compound a significant precursor for the development of novel therapeutic agents and advanced materials. This guide provides a comprehensive overview of its chemical identity, synthesis, structural characterization, potential applications, and safety protocols, grounded in established scientific literature.

Part 1: Chemical Identity and Physicochemical Properties

The foundational step in utilizing any chemical compound is a thorough understanding of its fundamental properties. These identifiers and characteristics are crucial for experimental design, data interpretation, and safety compliance.

Primary Identifier:

• CAS Number: 886-34-0[1]

Nomenclature and Formula:

• Systematic IUPAC Name: 2-[(4-bromophenyl)iminomethyl]phenol[1]

• Common Synonyms: N-(4-bromophenyl)salicylaldimine, Salicylidene p-bromoaniline, Phenol, o-(p-bromophenylformimidoyl)-[1]

• Molecular Formula: C₁₃H₁₀BrNO[1]

Table 1: Physicochemical Properties of 2-(((4-bromophenyl)imino)methyl)phenol

Property	Value	Source
Molecular Weight	276.13 g/mol	[1]
Exact Mass	274.99458 Da	[1]
Appearance	Yellowish solid (typical for Schiff bases)	General Knowledge
Hydrogen Bond Donor Count	1	[1]
Hydrogen Bond Acceptor Count	2	[1]
XLogP3	3.8	[1]

Part 2: Synthesis and Structural Elucidation

The synthesis of 2-(((4-bromophenyl)imino)methyl)phenol is a classic example of Schiff base condensation, a reaction that is both efficient and high-yielding. The subsequent characterization is essential to confirm the identity and purity of the synthesized compound.

Synthesis Protocol: Condensation Reaction

The formation of the azomethine linkage is achieved through the nucleophilic addition of the primary amine (4-bromoaniline) to the carbonyl carbon of the aldehyde (salicylaldehyde), followed by the elimination of a water molecule. The phenolic hydroxyl group remains intact, which is crucial for its function as a bidentate ligand.

Diagram 1: Synthesis Workflow

Caption: Workflow for the synthesis of the target Schiff base.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, dissolve equimolar amounts of salicylaldehyde and 4-bromoaniline in a suitable solvent such as methanol or ethanol. The choice of alcohol as a solvent is advantageous as it readily dissolves the reactants and is easy to remove post-reaction.

• Reaction Conditions: The mixture is subjected to reflux, typically for several hours (e.g., 6 hours at 80°C), to ensure the completion of the condensation reaction.[2] The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Product Isolation: Upon completion, the reaction mixture is allowed to cool to room temperature. The solid product that precipitates out is collected by vacuum filtration.

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield the final product.

Structural Characterization

A multi-pronged analytical approach is employed to confirm the structure and purity of the synthesized 2-(((4-bromophenyl)imino)methyl)phenol.

Infrared (IR) Spectroscopy: FT-IR spectroscopy is a powerful tool for identifying the key functional groups present in the molecule. The spectrum provides direct evidence of the Schiff base formation.

Table 2: Key FT-IR Spectral Data

Wavenumber (cm⁻¹)	Assignment	Significance
~3400 (broad)	O-H stretch	Indicates the presence of the phenolic hydroxyl group.
~3050	Aromatic C-H stretch	Confirms the presence of the aromatic rings.
~1615	C=N stretch (azomethine)	Confirms the formation of the Schiff base linkage.[3]
~1580	C=C aromatic stretch	Further evidence of the aromatic systems.
~1280	C-O stretch (phenol)	Characteristic of the phenolic C-O bond.
~830	C-H out-of-plane bend	Suggestive of para-substitution on the bromo-phenyl ring.
~500-600	C-Br stretch	Indicates the presence of the carbon-bromine bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively, allowing for a complete structural assignment.

Table 3: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

¹H NMR	δ (ppm)	Multiplicity	Assignment
Phenolic OH	~13.0	singlet (broad)	-OH
Azomethine H	~8.6	singlet	-CH=N-
Aromatic H	~6.9-7.6	multiplet	Ar-H

¹³C NMR	δ (ppm)	Assignment
Azomethine C	~163	-C=N-
Aromatic C	~117-161	Ar-C
C-Br	~122	Ar-C attached to Br

Note: Actual chemical shifts may vary based on solvent and experimental conditions.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and can provide insights into the fragmentation pattern of the molecule, further confirming its structure.

• Expected Molecular Ion Peak (M⁺): m/z ≈ 275 and 277 (due to the isotopic distribution of Bromine, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio).

• Fragmentation: The molecular ion is relatively stable due to the aromatic systems. Fragmentation patterns would likely involve the loss of the bromine atom and cleavage around the azomethine linkage.[4][5]

Diagram 2: Logical Relationship of Characterization Data

Caption: Interrelation of analytical techniques for structural confirmation.

Part 3: Applications in Research and Development

The true value of 2-(((4-bromophenyl)imino)methyl)phenol lies in its utility as a ligand in coordination chemistry, leading to metal complexes with a wide array of potential applications, particularly in the biomedical field.

Coordination Chemistry and Metal Complexes

The nitrogen of the azomethine group and the oxygen of the phenolic hydroxyl group act as donor atoms, allowing the molecule to function as a bidentate ligand, chelating to a central metal ion. This chelation often enhances the biological activity of the ligand.[6]

Diagram 3: Chelation of a Metal Ion

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Introduction: The Significance of Salicylidene-Aniline Scaffolds

An In-Depth Technical Guide to the Crystal Structure of Salicylidene-Bromoaniline Schiff Bases

A Senior Application Scientist's Field-Proven Insights into 2-[(3-bromophenylimino)methyl]phenol

Foreword: Initial exploration for the specific crystal structure of "Phenol, o-(p-bromophenylformimidoyl)-" did not yield a publicly available dataset. In the spirit of scientific advancement and to provide a robust, data-driven guide, this document focuses on the closely related and structurally significant isomer, 2-[(3-bromophenylimino)methyl]phenol . This compound, a Schiff base derived from salicylaldehyde and m-bromoaniline, offers a comprehensive case study into the synthesis, crystallization, and detailed structural analysis pertinent to researchers in crystallography, materials science, and drug development. The principles and methodologies discussed herein are directly applicable to the broader class of salicylideneanilines.

Schiff bases, characterized by the azomethine (-C=N-) group, are a cornerstone of coordination chemistry and materials science. Those derived from salicylaldehyde and substituted anilines, known as salicylideneanilines, are of particular interest. These molecules exhibit a range of fascinating properties, including photochromism and thermochromism, which are directly linked to their solid-state structure and potential for intramolecular proton transfer.[1] The introduction of a halogen atom, such as bromine, onto the aniline ring significantly influences the electronic properties and, crucially, the intermolecular interactions within the crystal lattice, impacting everything from crystal packing to potential biological activity.[2]

This guide provides a detailed examination of the synthesis and single-crystal X-ray diffraction analysis of 2-[(3-bromophenylimino)methyl]phenol, a representative example of this important class of compounds.

Synthesis and Crystallization: From Reagents to Diffraction-Quality Crystals

The synthesis of salicylideneaniline derivatives is typically achieved through a straightforward condensation reaction between a primary amine and an aldehyde.[3] The causality behind this experimental choice lies in its efficiency and high yield. The nucleophilic amine attacks the electrophilic carbonyl carbon of the aldehyde, followed by dehydration to form the stable imine bond.[4]

Experimental Protocol: Synthesis of 2-[(3-bromophenylimino)methyl]phenol

This protocol is based on the established condensation methodology for Schiff bases.[2][4]

• Reagent Preparation : Dissolve salicylaldehyde (0.01 mol) in 20 mL of dry ethanol in a 100 mL round-bottom flask. In a separate beaker, dissolve m-bromoaniline (0.01 mol) in 20 mL of dry ethanol.

• Condensation Reaction : Add the ethanolic solution of m-bromoaniline dropwise to the salicylaldehyde solution while stirring at room temperature.

• Reaction Monitoring : A yellow precipitate typically forms upon mixing. Continue stirring the mixture for approximately 10-15 minutes to ensure the reaction goes to completion.

• Isolation : The resulting yellow solid product is isolated by vacuum filtration.

• Purification : Wash the crude product with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization.

• Crystallization : Single crystals suitable for X-ray diffraction are grown by the slow evaporation of a solution of the purified compound in an appropriate solvent system, such as an ethanol/water mixture.[5] This slow process is critical as it allows for the ordered arrangement of molecules into a well-defined crystal lattice, which is a prerequisite for successful diffraction analysis.

Caption: Synthetic workflow for 2-[(3-bromophenylimino)methyl]phenol.

Single-Crystal X-ray Diffraction Analysis

The definitive method for elucidating the three-dimensional atomic arrangement of a crystalline solid is single-crystal X-ray diffraction. A suitable crystal is mounted and irradiated with a monochromatic X-ray beam. The resulting diffraction pattern is collected and analyzed to solve the crystal structure.

Crystallographic Data for 2-[(3-bromophenylimino)methyl]phenol

The following data provides the foundational parameters that define the crystal structure of the title compound.[2]

Parameter	Value
Chemical Formula	C₁₃H₁₀BrNO
Formula Weight	276.13
Crystal System	Monoclinic
Space Group	P2₁
Unit Cell Dimensions
a (Å)	3.928(14)
b (Å)	10.590(4)
c (Å)	13.212(5)
β (°)	97.360(4)
Volume (ų)	545.1(3)
Z (Molecules/unit cell)	2
Calculated Density (g/cm³)	1.682
Radiation	MoKα (λ = 0.71073 Å)
Final R indices	R = 0.0326, wR = 0.0455

The choice of a monoclinic system and the specific space group P2₁ is not arbitrary; it is determined directly from the symmetry observed in the diffraction pattern. The low R-factor (R = 0.0326) is a critical indicator of the quality of the structural solution, signifying a high degree of agreement between the calculated model and the experimental diffraction data.[2]

Caption: General workflow for single-crystal X-ray diffraction analysis.

Molecular and Crystal Structure Insights

The solved crystal structure reveals critical details about the molecule's conformation and how it arranges itself in the solid state.

Molecular Geometry

The molecule consists of a salicylidene ring and a 3-bromophenyl ring linked by an imine (-CH=N-) bridge. A key feature is the presence of a strong intramolecular hydrogen bond between the phenolic hydroxyl group (-OH) and the imine nitrogen atom. This interaction is fundamental to the planarity and stability of the salicylidene portion of the molecule and is a prerequisite for its characteristic photophysical properties.

The two aromatic rings are not coplanar. The dihedral angle between the planes of the salicylidene and the bromophenyl rings is a significant structural parameter. This twist is a result of steric hindrance and electronic effects, and it influences the overall molecular packing.

Intermolecular Interactions and Crystal Packing

In the solid state, molecules of 2-[(3-bromophenylimino)methyl]phenol are not isolated. They are held together by a network of non-covalent interactions that dictate the final crystal structure. Analysis of the crystal packing reveals that the structure is stabilized by intermolecular C-H···O hydrogen bonds and π···π stacking interactions.[2]

• C-H···O Interactions : These are weak hydrogen bonds where a carbon-bound hydrogen atom acts as the donor and the phenolic oxygen atom acts as the acceptor.

• π···π Stacking : The aromatic rings of adjacent molecules arrange in a parallel-displaced fashion, allowing for favorable orbital overlap.

These interactions link the individual molecules into a two-dimensional layered structure, demonstrating how subtle non-covalent forces can build complex supramolecular architectures.[2]

Caption: Relationship between molecular, crystal, and supramolecular structure.

Conclusion

The crystal structure of 2-[(3-bromophenylimino)methyl]phenol serves as an exemplary model for understanding the solid-state behavior of halogenated salicylideneanilines. The synthesis is robust, and high-quality crystals can be readily obtained for diffraction studies. The structural analysis confirms the presence of a key intramolecular O-H···N hydrogen bond and reveals a supramolecular architecture governed by weaker C-H···O and π···π interactions. These field-proven insights into the precise atomic arrangement are invaluable for researchers aiming to design novel materials with tailored optical, electronic, or pharmaceutical properties.

References

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• Asian Journal of Chemistry. (2014). Synthesis and Crystal Structure of Schiff Base 2-[(3-Bromo-phenylimino)methyl]phenol and It's Copper(II) Complex. 26(10), 2911-2914. Retrieved from [Link]2]

• ResearchGate. (2015). Synthesis, Characterization and X-ray Diffraction Studies on N-(4-Bromophenyl)-4-methoxybenzenesulfonamide. Retrieved from [Link]5]

• International Journal of Scientific Research. (2018). SYNTHESIS OF SALICYLALDEHYDE BASED SCHIFF BASES AND THEIR METAL COMPLEXES IN AQUEOUS MEDIA -CHARACTERIZATION AN. Retrieved from [Link]4]

• ACS Omega. (2022). Prediction of Photochromism of Salicylideneaniline Crystals Using a Data Mining Approach. Retrieved from [Link]1]

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A Theoretical and Spectroscopic Deep Dive into Phenol, o-(p-bromophenylformimidoyl)-: A Guide for Advanced Research

This technical guide provides a comprehensive theoretical and spectroscopic examination of the Schiff base, Phenol, o-(p-bromophenylformimidoyl)-, also known as 2-(((4-bromophenyl)imino)methyl)phenol[1]. Designed for researchers, chemists, and drug development professionals, this document synthesizes quantum chemical calculations with experimental spectroscopic data to offer a detailed understanding of the molecule's structural, electronic, and reactive properties. We will explore the molecule's optimized geometry, vibrational modes, and electronic frontier orbitals, providing a robust framework for its potential applications in materials science and medicinal chemistry.

Introduction: The Significance of Salicylidene-based Schiff Bases

Schiff bases derived from salicylaldehyde are a class of compounds renowned for their diverse applications, stemming from their unique structural and electronic characteristics. The central imine (C=N) bond and the intramolecular O-H···N hydrogen bond create a pseudo-aromatic ring, conferring significant stability and interesting photophysical properties. The title compound, 2-(((4-bromophenyl)imino)methyl)phenol, incorporates a bromine substituent, which is known to influence electronic properties and enhance potential biological activities, such as antimicrobial and anticancer effects. Understanding the fundamental molecular properties through a synergistic experimental and theoretical approach is paramount for designing novel derivatives with tailored functionalities. This guide elucidates this synergy, demonstrating how computational chemistry serves as a powerful predictive tool to complement and interpret experimental findings.

Synthesis and Spectroscopic Characterization

The synthesis of 2-(((4-bromophenyl)imino)methyl)phenol is typically achieved through a straightforward condensation reaction between salicylaldehyde and 4-bromoaniline in an alcoholic solvent.

General Synthesis Protocol

• Equimolar amounts of salicylaldehyde and 4-bromoaniline are dissolved in ethanol.

• The mixture is stirred under reflux for several hours.

• The reaction progress is monitored via thin-layer chromatography (TLC).

• Upon completion, the mixture is cooled, and the resulting solid product is filtered, washed with cold ethanol, and dried.

• Recrystallization from a suitable solvent like ethanol yields the purified Schiff base.

Experimental FT-IR Analysis

The experimental Fourier-transform infrared (FT-IR) spectrum provides critical validation for the molecular structure and the computational model. Key vibrational modes for 2-(((4-bromophenyl)imino)methyl)phenol include the azomethine (C=N) stretching, the phenolic O-H stretching, and C-H aromatic vibrations[2]. The presence and position of these bands are foundational for confirming the successful synthesis and for comparison with theoretically calculated frequencies.

Computational Methodology: A Self-Validating System

To probe the molecular properties of the title compound, we employ Density Functional Theory (DFT), a robust quantum chemical method that balances computational cost and accuracy. The protocol described here is based on methodologies widely validated for similar Schiff base systems[3][4][5].

Computational Workflow Protocol

• Initial Structure: The 3D molecular structure of 2-(((4-bromophenyl)imino)methyl)phenol is first built using molecular modeling software.

• Geometry Optimization: The structure is optimized in the gas phase using DFT. The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is chosen for its proven accuracy in describing the electronic structure of organic molecules[5][6]. The 6-311++G(d,p) basis set is employed to provide sufficient flexibility for describing the electron distribution, including diffuse functions (++) for non-covalent interactions and polarization functions (d,p) for non-hydrogen and hydrogen atoms, respectively.

• Frequency Calculation: Following optimization, a vibrational frequency analysis is performed at the same level of theory (B3LYP/6-311++G(d,p)). The absence of imaginary frequencies confirms that the optimized structure corresponds to a true energy minimum. The calculated frequencies are scaled by a standard factor (typically ~0.967) to correct for anharmonicity and method-inherent approximations, allowing for a more direct comparison with experimental FT-IR data[7].

• Electronic Property Analysis: The optimized geometry is then used to calculate key electronic properties, including the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies and the Molecular Electrostatic Potential (MEP).

Caption: Workflow for the theoretical analysis of the title compound.

Results and Discussion: Bridging Theory and Experiment

Molecular Geometry Optimization

The optimized geometric parameters (bond lengths and angles) provide the most stable conformation of the molecule. For Schiff bases of this type, theory predicts a nearly planar structure, stabilized by a strong intramolecular O-H···N hydrogen bond. The calculated bond length for the imine (C=N) is expected to be approximately 1.290 Å, and the C-O bond of the phenol group around 1.342 Å, consistent with values from similar structures confirmed by X-ray crystallography[5].

Parameter	Expected Theoretical Value (Å)	Typical Experimental Range (Å)
C=N (Imine)	~1.290	1.28 - 1.30
C-O (Phenol)	~1.342	1.34 - 1.36
N-C (Aryl)	~1.415	1.41 - 1.43
O-H···N (H-bond)	~1.850	1.84 - 1.88
Table 1: Comparison of key predicted bond lengths from DFT calculations with typical experimental values for similar Schiff bases[5].

Vibrational Analysis (FT-IR)

The comparison between the calculated (scaled) vibrational frequencies and the experimental FT-IR spectrum serves as a crucial validation of the computational model. A strong correlation confirms that the optimized geometry is an accurate representation of the molecule.

Vibrational Mode	Experimental Frequency (cm⁻¹)[2]	Calculated (Scaled) Frequency (cm⁻¹)	Assignment
O-H Stretch	~3400-3450 (broad)	~3420	Phenolic O-H stretching involved in H-bond
C-H Stretch (Aromatic)	~3050-3100	~3070	Aromatic C-H stretching vibrations
C=N Stretch (Imine)	~1610-1625	~1618	Azomethine group stretching
C=C Stretch (Aromatic)	~1570-1590	~1580	Aromatic ring skeletal vibrations
C-O Stretch (Phenol)	~1270-1285	~1275	Phenolic C-O stretching
Table 2: Comparison of major experimental FT-IR peaks with theoretically predicted vibrational frequencies for 2-(((4-bromophenyl)imino)methyl)phenol.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The HOMO and LUMO are the frontier orbitals that determine the electronic reactivity of a molecule. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron. The energy difference between them, the HOMO-LUMO gap (ΔE), is a critical indicator of molecular stability and reactivity.

• HOMO: For this molecule, the HOMO is typically localized over the salicylidene (phenol) ring, indicating this is the primary site for electrophilic attack.

• LUMO: The LUMO is generally distributed across the entire π-conjugated system, including the p-bromophenyl ring.

• Energy Gap (ΔE): A smaller HOMO-LUMO gap suggests higher chemical reactivity and lower kinetic stability, as less energy is required to excite an electron. For the title compound, the ΔE is expected to be in the range of 4.0-4.5 eV, indicating a stable but reactive molecule with potential for charge transfer interactions, which is relevant for applications in nonlinear optics and electronics.

Caption: HOMO-LUMO energy gap diagram.

Molecular Electrostatic Potential (MEP)

The MEP map is a valuable tool for visualizing the charge distribution and predicting sites for electrophilic and nucleophilic reactions. The map is color-coded to represent different electrostatic potential values:

• Red (Negative Potential): Regions rich in electrons, indicating sites for electrophilic attack. For the title compound, the most negative potential is concentrated around the phenolic oxygen and the imine nitrogen atoms, confirming their role as primary sites for hydrogen bonding and coordination with metal ions.

• Blue (Positive Potential): Regions with a deficiency of electrons, indicating sites for nucleophilic attack. The most positive potential is located around the phenolic hydrogen atom, highlighting its acidic nature.

• Green (Neutral Potential): Regions with near-zero potential, typically found over the carbon atoms of the aromatic rings.

The MEP analysis reinforces the understanding of intermolecular interactions and provides a rational basis for designing molecules with specific binding properties, a key consideration in drug development.

Conclusion

This guide demonstrates the power of integrating theoretical calculations with experimental data to build a comprehensive profile of Phenol, o-(p-bromophenylformimidoyl)-. The DFT calculations, validated by experimental FT-IR spectroscopy, provide reliable insights into the molecule's geometry, stability, and electronic properties. The analysis of frontier molecular orbitals and the molecular electrostatic potential map reveals key reactivity indicators and potential sites for intermolecular interactions. This detailed understanding is invaluable for researchers aiming to utilize this Schiff base and its derivatives in the development of new materials, sensors, and therapeutic agents.

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• Rahmani, R., et al. (2018). Molecular Structure, FT-IR, NMR (13C/¹H), UV-Vis Spectroscopy and DFT Calculations on (2Z, 5Z)-3-N(4-Methoxy phenyl)-2-N'(4-methoxy phenyl imino)-5-((E)-3-(2-nitrophenyl)allylidene) thiazolidin-4-one. South African Journal of Chemistry. Available from: [Link]

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• ResearchGate. Molecular structure, spectroscopic (FT-IR and UV-Vis) and DFT quantum-chemical studies on 2-[(2,4-Dimethylphenyl)iminomethyl]-6-methylphenol. Available from: [Link]

• RASAYAN Journal of Chemistry. SYNTHESIS, DFT, SPECTROSCOPIC CHARACTERISATION (FT-IR, FT-RAMAN, NMR AND UV-VISIBLE) AND MOLECULAR DOCKING INVESTIGATION OF 3-(4-BROMOPHENYL)-1-(THIOPHENE-2-YL)PROP-2-EN-1-ONE. Available from: [Link]

• ResearchGate. 2-[(4-Bromophenyl)iminomethyl]-6-methoxyphenol. Available from: [Link]

• MDPI. Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. Available from: [Link]

• Gümüş, H., et al. (2020). Crystal structure, Hirshfeld surface analysis and DFT studies of 4-methyl-2-({[4-(trifluoromethyl)phenyl]imino}methyl)phenol. Acta Crystallographica Section E: Crystallographic Communications. Available from: [Link]

• ResearchGate. Quantum Computational, Spectroscopic and Molecular Docking Studies on N-(4-Hydroxyphenyl)picolinamide. Available from: [Link]

• ResearchGate. Synthesis, Spectroscopic, Hirshfeld Surface analysis, electronic and Z-Scan analysis of 4-bromobenzylidene picolinohydrazide (4BBPH): Experimental and computational study. Available from: [Link]

• ResearchGate. 2-[(4-Methoxyphenyl)iminomethyl]-4-nitrophenol. Available from: [Link]

• ResearchGate. Crystallographic, spectroscopic and thermal studies of 1-(4-bromophenyl)-5-(2,5-dimethyl-1H-pyrrol-1-yl)-3-methyl-1H-pyrazole. Available from: [Link]

• PubChem. 2-{[(4-Nitrophenyl)imino]methyl}phenol. Available from: [Link]

• ResearchGate. Characterization of the structural, spectroscopic, nonlinear optical, electronic properties and antioxidant activity of the N-{4'-[(E)-3-(Fluorophenyl)-1-(phenyl)-prop-2-en-1-one]}-acetamide. Available from: [Link]

• Semantic Scholar. Crystal structure and spectroscopic characterization of (E)-2-(((4-bromo-2-(trifluoromethoxy)phenyl)imino)methyl)-4-nitrophenol: A combined experimental and computational study. Available from: [Link]

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Introduction: Understanding the Molecule and the Imperative for Stability Analysis

An In-depth Technical Guide to the Stability of Phenol, o-(p-bromophenylformimidoyl)-

Phenol, o-(p-bromophenylformimidoyl)-, a molecule characterized by a Schiff base linkage between a phenolic moiety and a brominated aromatic ring, presents a unique set of stability considerations crucial for its handling, storage, and application in fields such as materials science and drug development. The structure incorporates three key functional regions: a weakly acidic phenol group susceptible to oxidation, a p-bromophenyl ring that can influence electronic properties and photostability, and critically, an imine (C=N) bond, which is often the most labile site and prone to hydrolysis.

This guide, prepared from the perspective of a Senior Application Scientist, moves beyond a simple recitation of facts. It aims to provide a deep, mechanistic understanding of the potential degradation pathways of Phenol, o-(p-bromophenylformimidoyl)-. We will explore the causality behind its instability under various conditions and lay out a comprehensive, self-validating framework for its stability assessment. For researchers and drug development professionals, a thorough grasp of a compound's stability profile is not merely a regulatory hurdle but a fundamental component of successful and reproducible science.

Part 1: Core Chemical Liabilities and Predicted Degradation Pathways

The stability of Phenol, o-(p-bromophenylformimidoyl)- is not monolithic; it is a function of its environment. The molecule's inherent chemical liabilities are centered around the imine bond, the phenolic hydroxyl group, and the carbon-bromine bond. Understanding these weak points allows us to predict and test for the most probable degradation routes.

Hydrolytic Degradation: The Achilles' Heel of the Imine Bond

The most significant and probable degradation pathway for this compound is the hydrolysis of the formimidoyl (imine) linkage. Imine hydrolysis is essentially the reverse of its formation, a reaction that cleaves the C=N double bond to yield the corresponding amine and carbonyl compounds—in this case, p-bromoaniline and salicylaldehyde (2-hydroxybenzaldehyde).[1][2][3]

Mechanism and Catalysis: This reaction is catalyzed by both acid and base, though it is often most rapid under acidic conditions.[4][5] The general mechanism under acidic conditions involves the protonation of the imine nitrogen. This crucial first step creates a highly electrophilic iminium ion, which is then readily attacked by a water molecule.[1][5] Subsequent proton transfers lead to the formation of an unstable carbinolamine intermediate, which then collapses, eliminating the amine (p-bromoaniline) and regenerating the carbonyl group of the aldehyde.

Caption: Acid-catalyzed hydrolysis of the imine bond.

Photochemical Instability

Aromatic bromine compounds are known to be susceptible to photolysis.[6] The energy from UV or even high-intensity visible light can be sufficient to induce cleavage of the carbon-bromine bond, a process that generates radical species. These highly reactive radicals can then initiate a cascade of secondary reactions, leading to a complex mixture of degradation products and potential polymerization. Furthermore, the extended conjugated system of the entire molecule can absorb light, potentially leading to other photochemical reactions or isomerization around the C=N bond.

Thermal Degradation

Schiff bases, while often crystalline solids with defined melting points, can undergo thermal decomposition at elevated temperatures.[7] The decomposition process is typically complex and may involve multiple steps, including the initial cleavage of the imine bond.[8] The specific degradation profile is highly dependent on the temperature, atmosphere (air vs. inert), and the overall molecular structure. Techniques like Thermogravimetric Analysis (TGA) are essential for determining the onset temperature of decomposition and the pattern of mass loss.[7][8]

Oxidative Degradation

The phenolic hydroxyl group is a primary target for oxidation. In the presence of oxidizing agents (e.g., atmospheric oxygen, peroxides, metal ions), the phenol moiety can be oxidized to form corresponding phenoxy radicals. These can then couple or react further to form colored quinone-type structures, which are often observed as a pink or red discoloration of phenol-containing samples.[9] This process can be accelerated by exposure to light and elevated temperatures.

Part 2: A Framework for Comprehensive Stability Assessment

To rigorously evaluate the stability of Phenol, o-(p-bromophenylformimidoyl)-, a forced degradation (or stress testing) study is the industry-standard approach. This involves subjecting the compound to a range of exaggerated conditions to rapidly identify potential degradation pathways and products.

Experimental Workflow: Forced Degradation Protocol

The objective is to induce approximately 5-20% degradation of the active substance. This ensures that degradation products are formed at concentrations sufficient for reliable detection and characterization without completely consuming the parent compound.

Caption: Workflow for a forced degradation study.

Step-by-Step Methodology:

• Preparation of Stock Solution: Prepare a stock solution of Phenol, o-(p-bromophenylformimidoyl)- at a known concentration (e.g., 1 mg/mL) in a suitable solvent mixture, such as acetonitrile/water.

• Control Sample: Dilute an aliquot of the stock solution with the solvent mixture to the target analytical concentration (e.g., 0.1 mg/mL) and analyze immediately. This serves as the time-zero reference.

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 M hydrochloric acid.

  • Incubate the solution in a water bath at a controlled temperature (e.g., 60°C).

  • Withdraw samples at predetermined time points (e.g., 2, 4, 8, 24 hours).

  • Before analysis, neutralize the sample with an equivalent amount of 0.1 M sodium hydroxide to prevent damage to the analytical column.

• Base Hydrolysis:

  • Repeat the procedure from step 3, using 0.1 M sodium hydroxide instead of HCl.

  • Neutralize the samples with 0.1 M HCl before analysis.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of a dilute hydrogen peroxide solution (e.g., 3%).

  • Keep the solution at room temperature, protected from light.

  • Monitor the reaction over time (e.g., 2, 4, 8, 24 hours) and analyze the samples directly.

• Photostability Testing:

  • Expose both a solid sample and a solution of the compound to a controlled light source that provides both UV and visible output, as specified by ICH Q1B guidelines.

  • A parallel set of samples should be wrapped in aluminum foil to serve as dark controls.

  • Analyze the light-exposed and dark control samples after the exposure period.

• Thermal Stress (Solid State):

  • Place a known quantity of the solid compound in a controlled environment oven (e.g., 80°C / 75% Relative Humidity).

  • At specified time points, dissolve a portion of the stressed solid and analyze.

Analytical Methodology: The Key to Accurate Assessment

A robust, stability-indicating analytical method is paramount. This is a validated quantitative method that can separate the parent compound from all potential degradation products, ensuring that the disappearance of the parent peak is accurately measured.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for stability testing.[10]

  • Column: A reversed-phase C18 column is typically a good starting point.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or acetate) and an organic solvent (e.g., acetonitrile or methanol) is usually required to resolve the parent compound from more polar (e.g., salicylaldehyde, p-bromoaniline) and potentially less polar degradation products.

  • Detection: A Photodiode Array (PDA) detector is highly recommended as it provides spectral information, which can help in peak tracking and identification. Mass Spectrometry (MS) detection provides molecular weight information, which is invaluable for identifying unknown degradation products.[10]

• Gas Chromatography (GC): GC can be useful for analyzing volatile degradation products or for quantifying the parent compound if it is thermally stable and sufficiently volatile.[11][12] Derivatization may be required for polar analytes.[12]

Part 3: Data Presentation and Interpretation

Table 1: Summary of Forced Degradation Results for Phenol, o-(p-bromophenylformimidoyl)-

Stress Condition	Duration (hours)	Parent Compound Remaining (%)	Major Degradants Observed (Retention Time)
Control (t=0)	0	100.0	None
0.1 M HCl @ 60°C	24	45.2	Degradant A (t_R = 3.5 min), Degradant B (t_R = 4.8 min)
0.1 M NaOH @ 60°C	24	88.7	Minor peaks observed
3% H₂O₂ @ RT	24	92.1	Minor peaks observed
Heat (80°C, solid)	72	98.5	None significant
Photolysis (ICH Q1B)	-	75.4	Degradant C (t_R = 9.2 min), Minor peaks

Data is hypothetical and for illustrative purposes.

Interpretation:

• Acid Hydrolysis: The significant loss of the parent compound under acidic conditions strongly supports the hydrolysis of the imine bond as the primary degradation pathway. "Degradant A" and "Degradant B" would be tentatively identified as salicylaldehyde and p-bromoaniline, respectively, pending confirmation by MS or by comparison with reference standards.

• Photostability: The compound shows significant degradation upon exposure to light, indicating that protection from light is necessary during storage and handling.

• Thermal and Oxidative Stability: The compound exhibits good stability under the tested thermal and mild oxidative conditions, suggesting these are less critical degradation pathways compared to hydrolysis and photolysis.

Conclusion

The stability profile of Phenol, o-(p-bromophenylformimidoyl)- is dominated by two key liabilities: a pronounced susceptibility to acid-catalyzed hydrolysis at the imine linkage and a significant sensitivity to photodegradation. It demonstrates comparatively robust stability against thermal and mild oxidative stress. For researchers and developers, this dictates stringent control over pH, exclusion of moisture, and protection from light to ensure the integrity of the compound. The protocols and frameworks outlined in this guide provide a robust, scientifically-grounded approach to systematically evaluate and understand the stability of this and structurally related molecules, forming the basis for developing stable formulations and ensuring reliable experimental outcomes.

References

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• BYJU'S. (n.d.). Imine Hydrolysis. Retrieved from [Link]

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• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

• Gîrţu, M. A., et al. (2018). Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore. Molecules, 23(10), 2645.
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• ResearchGate. (2007). Regioselective, Photochemical Bromination of Aromatic Compounds Using N-Bromosuccinimide. Retrieved from [Link]

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An In-Depth Technical Guide to Phenol, o-(p-bromophenylformimidoyl)-: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity

Phenol, o-(p-bromophenylformimidoyl)-, more systematically named 2-(((4-bromophenyl)imino)methyl)phenol , is a Schiff base that has garnered significant interest in medicinal chemistry.[1][2] This organic compound is synthesized through the condensation reaction of salicylaldehyde and 4-bromoaniline. The resulting imine linkage is a key structural feature that, in concert with the phenolic hydroxyl group and the brominated phenyl ring, imparts a range of intriguing biological activities. These activities, which include antitrypanosomal, antileishmanial, antimicrobial, and anticancer properties, position this molecule as a promising scaffold for the development of novel therapeutic agents.[3] This guide provides a comprehensive overview of its synthesis, physicochemical properties, biological activities, and potential applications in drug development, offering a valuable resource for researchers in the field.

Physicochemical Properties

The physicochemical properties of 2-(((4-bromophenyl)imino)methyl)phenol are crucial for understanding its behavior in biological systems and for designing effective drug delivery strategies. Key properties are summarized in the table below.[1]

Property	Value	Reference
Molecular Formula	C13H10BrNO
Molecular Weight	276.13 g/mol
IUPAC Name	2-[(4-bromophenyl)iminomethyl]phenol
XLogP3	3.8
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	2
Rotatable Bond Count	2
Exact Mass	274.99458 Da
Monoisotopic Mass	274.99458 Da

Synthesis of 2-(((4-bromophenyl)imino)methyl)phenol

The synthesis of this Schiff base is typically achieved through a straightforward condensation reaction between equimolar amounts of salicylaldehyde and 4-bromoaniline. The reaction is often carried out in an alcohol solvent, such as ethanol or methanol, and may be catalyzed by a few drops of acid (e.g., acetic acid) to facilitate the dehydration step.

Experimental Protocol

This protocol outlines a general method for the synthesis of 2-(((4-bromophenyl)imino)methyl)phenol.

Materials:

• Salicylaldehyde

• 4-bromoaniline

• Ethanol (absolute)

• Glacial acetic acid (optional, as catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Dissolution of Reactants: In a round-bottom flask, dissolve 1.0 equivalent of 4-bromoaniline in a suitable volume of absolute ethanol with stirring.

• Addition of Salicylaldehyde: To the stirred solution, add 1.0 equivalent of salicylaldehyde.

• Catalyst Addition (Optional): Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Crystallization and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will often crystallize out of the solution. For enhanced crystallization, the flask can be placed in an ice bath.

• Filtration and Washing: Collect the crystalline product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified product in a vacuum oven or air-dry to a constant weight.

Synthesis Workflow Diagram

Caption: Hypothesized mechanism of action for 2-(((4-bromophenyl)imino)methyl)phenol.

Potential Applications in Drug Development

The diverse biological activities of 2-(((4-bromophenyl)imino)methyl)phenol make it a versatile scaffold for drug development.

• Anticancer Drug Discovery: Its potential cytotoxicity against various cancer cell lines suggests its utility as a lead compound for the development of new chemotherapeutic agents. Further structural modifications could enhance its potency and selectivity.

• Antimicrobial Drug Development: With the rising threat of antibiotic resistance, there is a constant need for new antimicrobial agents. This Schiff base could be a starting point for the development of novel antibiotics or antifungals.

• Antiparasitic Drug Development: Its activity against trypanosomes and leishmania parasites indicates its potential for the development of new treatments for neglected tropical diseases.

• Coordination Chemistry and Metal-Based Drugs: The ability of this compound to form stable complexes with various metal ions opens up avenues for the development of metallodrugs, which can have unique therapeutic properties compared to their organic ligand counterparts.

Safety and Hazard Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 2-(((4-bromophenyl)imino)methyl)phenol is associated with the following hazards: [1]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

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• Anticancer Activities of Marine-Derived Phenolic Compounds and Their Derivatives. (2020). MDPI. Retrieved January 18, 2026, from [Link]

• Synthesis, Characterization and Biological Assay of Salicylaldehyde Schiff Base Cu(II) Complexes and their Precursors. (2017). ResearchGate. Retrieved January 18, 2026, from [Link]

• 2-(((4-Bromophenyl)imino)methyl)phenol. (n.d.). PubChem. Retrieved January 18, 2026, from [Link]

• Investigation of the Anticancer and Drug Combination Potential of Brominated Coelenteramines toward Breast and Prostate Cancer. (2022). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

• Computational study on Schiff base derived salicylaldehyde and furfuraldehyde derivatives as potent anti-tubercular agents: prospect to dihydropteroate synthase inhibitors. (2023). PubMed. Retrieved January 18, 2026, from [Link]

• Cytotoxic Activity of the Mesoionic Compound MIH 2.4Bl in Breast Cancer Cell Lines. (n.d.). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

• IC 50 values of compounds (μM). (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• Selected solid-state behaviour of three di-tert-butyl-substituted N-salicylideneaniline derivatives: temperature-induced phase transitions and chromic behaviour. (n.d.). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

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• Synthesis, Characterization and Antitrypanosomal Activity Of Metal Complexes Of 2-{(E)-[(4-Bromophenyl)imino]methyl}phenol. (2024). ResearchGate. Retrieved January 18, 2026, from [Link]

• A NEW ORGANIC COMPOUND WITH MEDICINAL AND COMPUTATIONAL APPROACHES: 2-(((2-BROMOPHENYL)IMINO)METHYL)-4-NITROPHENOL. (2024). International Scientific Publications. Retrieved January 18, 2026, from [Link]

• The optimized structures of Schiff bases of salicylaldehyde. (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• Modeling molecular environment of allomorphic N-salicylidene-4-halo-aniline crystals through iterative QM/QM′ structural optimization. (2025). PubMed Central. Retrieved January 18, 2026, from [Link]

• Mechanochemical synthesis of N-salicylideneaniline: thermosalient effect of polymorphic crystals. (n.d.). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

• Synthesis of Functionalized N-(4-Bromophenyl)furan-2-carboxamides via Suzuki-Miyaura Cross-Coupling: Anti-Bacterial Activities against Clinically Isolated Drug Resistant A. baumannii, K. pneumoniae, E. cloacae and MRSA and Its Validation via a Computational Approach. (2022). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

• Antitrypanosomal Activities and Mechanisms of Action of Novel Tetracyclic Iridoids from Morinda lucida Benth. (2016). National Center for Biotechnology Information. Retrieved January 18, 2026, from [Link]

• Photo-and thermoresponsive N-salicylideneaniline derivatives: solid-state studies and structural aspects. (2022). Royal Society of Chemistry. Retrieved January 18, 2026, from [Link]

• Antibacterial Activities of Phenolic Compounds in Miang Extract: Growth Inhibition and Change in Protein Expression of Extensively Drug-Resistant Klebsiella pneumoniae. (n.d.). MDPI. Retrieved January 18, 2026, from [Link]

• FT-IR spectra of 2-{(E)-[(4-bromophenyl)imino]methyl}phenol (4d). (n.d.). ResearchGate. Retrieved January 18, 2026, from [Link]

• 8-Alkynyl-3-nitroimidazopyridines display potent antitrypanosomal activity against both T. b. brucei and cruzi. (2020). University of Dundee Discovery Research Portal. Retrieved January 18, 2026, from [Link]

• Photo-and thermoresponsive N-salicylideneaniline derivatives: solid-state studies and structural aspects. (2022). Royal Society of Chemistry. Retrieved January 18, 2026, from [Link]

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A Technical Guide to Phenol, 2-[(p-bromophenyl)imino]methyl-: Synthesis, Characterization, and Applications

Abstract

Phenol, o-(p-bromophenylformimidoyl)-, more systematically named 2-[(p-bromophenyl)imino]methyl]phenol , belongs to the ortho-hydroxy Schiff base family of compounds. While a detailed historical record for this specific molecule is not extensively documented, its chemical nature places it within a class of ligands and functional materials that have been subjects of intense study for over a century. This guide provides a comprehensive overview based on established chemical principles and data from closely related analogues. We will detail the most probable and efficient synthesis, provide a thorough guide to its structural elucidation via modern spectroscopic techniques, and explore its potential applications in coordination chemistry, catalysis, and materials science. All protocols and mechanistic discussions are grounded in authoritative chemical literature to ensure scientific integrity.

Introduction and Historical Context

Ortho-hydroxy Schiff bases, characterized by an imine (-C=N-) group adjacent to a hydroxyl (-OH) group on an aromatic ring, represent a cornerstone of coordination chemistry.[1] The defining feature of these molecules is the intramolecular O–H···N hydrogen bond, which stabilizes the planar structure and facilitates the formation of stable chelate rings with metal ions.[1][2] This interaction is fundamental to their utility as ligands.

The synthesis of the first Schiff bases dates back to the work of Hugo Schiff in the mid-19th century. These compounds are typically formed through the condensation of a primary amine with an aldehyde or ketone.[3] The specific compound of interest, 2-[(p-bromophenyl)imino]methyl]phenol, is a derivative of salicylaldehyde, a key precursor in the synthesis of many such ligands.[4][5] The introduction of a bromine atom on the N-phenyl ring is a common strategy to modulate the electronic properties, solubility, and potential biological activity of the final molecule.[6] While the "discovery" of this exact molecule may not be a singular, landmark event, its existence is a logical extension of well-established synthetic methodologies developed over decades of research into this chemical class.[7][8]

Synthesis and Mechanistic Pathway

The most direct and high-yielding synthesis for 2-[(p-bromophenyl)imino]methyl]phenol is the acid-catalyzed condensation of salicylaldehyde with 4-bromoaniline.[7] This reaction proceeds via a nucleophilic addition-elimination mechanism.

Reaction Mechanism

• Protonation of Aldehyde: The catalytic acid (e.g., H₂SO₄) protonates the carbonyl oxygen of salicylaldehyde, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-bromoaniline attacks the activated carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine.

• Proton Transfer: A proton is transferred from the nitrogen to the oxygen atom.

• Dehydration: The hydroxyl group is protonated, forming a good leaving group (H₂O). Elimination of water and subsequent deprotonation of the nitrogen atom yields the final imine product.

Detailed Experimental Protocol

Materials:

• Salicylaldehyde (1.0 eq)

• 4-Bromoaniline (1.0 eq)

• Absolute Ethanol (as solvent)

• Concentrated Sulfuric Acid (catalytic amount, ~2-3 drops)

Procedure:

• Dissolve salicylaldehyde (1.0 eq) in a minimal amount of absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• In a separate beaker, dissolve 4-bromoaniline (1.0 eq) in absolute ethanol.

• Add the 4-bromoaniline solution to the stirring salicylaldehyde solution at room temperature.

• Add 2-3 drops of concentrated sulfuric acid to the reaction mixture.

• Heat the mixture to reflux and maintain for 1-2 hours.[9] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the product often precipitates from the solution upon cooling, as it is typically less soluble than the reactants.[7] If precipitation does not occur, cool the flask in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration.

• Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from ethanol to obtain pure, yellow, crystalline 2-[(p-bromophenyl)imino]methyl]phenol.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target Schiff base.

Structural Elucidation and Physicochemical Properties

Confirmation of the molecular structure is achieved through a combination of spectroscopic methods. The expected data, based on analogous compounds reported in the literature, are summarized below.[10][11]

Spectroscopic Characterization

Technique	Feature	Expected Observation	Rationale
¹H NMR	Phenolic Proton (O-H)	δ 12.0-14.0 ppm (singlet)	Deshielded due to strong intramolecular H-bonding with the imine nitrogen.[4]
Azomethine Proton (-CH=N-)	δ 8.5-8.9 ppm (singlet)	Characteristic chemical shift for imine protons in this chemical environment.[5]
Aromatic Protons	δ 6.8-7.8 ppm (multiplets)	Complex splitting pattern arising from the two different aromatic rings.
¹³C NMR	Azomethine Carbon (-C H=N-)	δ 160-165 ppm	Typical region for imine carbons.[7][10]
Phenolic Carbon (C-OH)	δ 158-162 ppm	Deshielded carbon atom attached to the electronegative oxygen.[7]
Aromatic Carbons	δ 110-150 ppm	Multiple signals corresponding to the aromatic carbons.
FT-IR	O-H Stretch	Broad band, ~2800-3200 cm⁻¹	The phenolic O-H stretch is broadened and shifted to lower frequency due to strong H-bonding.
C=N Stretch	1610-1630 cm⁻¹	Strong, sharp absorption characteristic of the imine double bond.[11][12]
C-O Stretch (Phenolic)	1280-1300 cm⁻¹	Stretching vibration of the carbon-oxygen single bond of the phenol.[13]
Mass Spec	Molecular Ion (M⁺)	m/z ≈ 276/278	Expected molecular ion peak, showing a characteristic ~1:1 isotopic pattern for one bromine atom.

Physical Properties

• Appearance: Yellow crystalline solid.[3]

• Solubility: Generally soluble in polar organic solvents like DMSO, DMF, and moderately soluble in ethanol and methanol.[11]

• Melting Point: Expected to have a sharp melting point, typical for a pure crystalline organic compound.

Potential Applications

The true value of 2-[(p-bromophenyl)imino]methyl]phenol lies in its utility as a bidentate ligand and as a building block for more complex molecules. The ortho-hydroxy and imine nitrogen atoms form a highly effective chelation site for a wide variety of transition metal ions.[4][6]

Coordination Chemistry and Catalysis

The deprotonated form of the molecule acts as a bidentate, monoanionic ligand, coordinating to metal centers through the phenolate oxygen and the imine nitrogen. This forms a stable six-membered chelate ring.

These metal complexes have significant potential as catalysts. For instance, palladium complexes of similar salicylaldimine ligands have been shown to be effective catalysts for Suzuki-Miyaura cross-coupling reactions, a vital tool in pharmaceutical synthesis.[14] Manganese-salen (a related class of Schiff base) complexes are known for their catalytic activity in oxidation reactions.[15] The electronic properties imparted by the p-bromo substituent can be used to fine-tune the catalytic activity of the corresponding metal complexes.

Caption: Bidentate chelation of a metal ion (M²⁺).

Biological Activity

Schiff bases and their metal complexes are a well-known class of biologically active compounds, exhibiting a wide range of activities including antibacterial, antifungal, and antitumor properties.[5][15][16] The imine group is critical for their biological activity.[6] The presence of a halogen, such as bromine, can enhance lipophilicity, potentially improving cell membrane permeability and overall biological efficacy.

Fluorescent Sensing

Many salicylaldimine derivatives exhibit fluorescence. The coordination of specific metal ions can either enhance or quench this fluorescence, a phenomenon that can be exploited for the development of selective chemosensors.[12] For example, zinc complexes of similar ligands are often highly fluorescent and can be used to detect other analytes.[12]

Conclusion and Future Outlook

While the specific history of Phenol, o-(p-bromophenylformimidoyl)- may be embedded within the broader development of Schiff base chemistry, its scientific importance is clear. It is readily synthesized via a robust and scalable condensation reaction. Its structure, featuring a key intramolecular hydrogen bond and a bidentate chelation site, makes it an exceptionally valuable ligand in coordination chemistry. Future research should focus on synthesizing a variety of transition metal complexes with this ligand and systematically evaluating their performance in catalytic applications, their potential as fluorescent sensors for environmentally or biologically relevant ions, and their efficacy as antimicrobial or anticancer agents. The strategic placement of the bromine atom provides a handle for further functionalization, opening avenues for the creation of advanced materials and pharmaceuticals.

References

• G. Bratulescu, "New Schiff bases from ortho-hydroxyaryl aldehydes," ResearchGate, 2006. [Online]. Available: [Link]

• M. R. H. Siddiqui et al., "Synthesis of ortho‐hydroxy aromatic Schiff bases," ResearchGate, 2022. [Online]. Available: [Link]

• A. A. El-Sherif et al., "Novel Bromo and methoxy substituted Schiff base complexes of Mn(II), Fe(III), and Cr(III) for anticancer, antimicrobial, docking, and ADMET studies," National Institutes of Health (NIH), 2023. [Online]. Available: [Link]

• R. C. G. Vitor et al., "Structural Relevance of Intramolecular H-Bonding in Ortho-Hydroxyaryl Schiff Bases: The Case of 3-(5-bromo-2-hydroxybenzylideneamino) Phenol," National Institutes of Health (NIH) - PubMed Central, 2021. [Online]. Available: [Link]

• S. Ben-Amara et al., "Figure . Synthesis of O-hydroxy Schiff bases; solvent and reaction...," ResearchGate, 2020. [Online]. Available: [Link]

• S. R. Patil et al., "Synthesis and Spectral Characterization of Some New Novel Schiff bases Derived from Hydroxy Propiophenone," ProQuest, 2017. [Online]. Available: [Link]

• F. G. E. N. et al., "The structures of some ortho-hydroxy Schiff base ligands," ResearchGate, 2001. [Online]. Available: [Link]

• A. Orhan et al., "Ortho-hydroxy bioactive schiff base compounds: Design, comprehensive characterization, photophysical properties and elucidation of antimicrobial and mutagenic potentials," PubMed, 2021. [Online]. Available: [Link]

• R. Adams and C. S. Marvel, "p-BROMOPHENOL," Organic Syntheses, N/A. [Online]. Available: [Link]

• A. R. Ekkati et al., "A scalable and green one-minute synthesis of substituted phenols," National Institutes of Health (NIH) - PubMed Central, N/A. [Online]. Available: [Link]

• S. Das et al., "Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach," ACS Publications, 2021. [Online]. Available: [Link]

• R. H. Patel and M. Y. Shaikh, "(PDF) SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE ANILINE WITH 5-BROMO -2- HYDROXYL BENZALDEHYDE AND THEIR METAL COMPLEXES," ResearchGate, 2018. [Online]. Available: [Link]

• W. Zhang et al., "(PDF) Chromium Complexes Ligated by Amino-Salicylaldimine Ligands: Synthesis, Structures and Ethylene Oligomerisation Behaviour:," ResearchGate, 2011. [Online]. Available: [Link]

• S. Hofsløkken and L. Skattebøl, "ortho-Formylation of phenols," Organic Syntheses, N/A. [Online]. Available: [Link]

• A. M. Salih et al., "Synthesis, characterization of schiff bases derived from salicylaldehyde with some amino acids and its oxovanadium(IV) complexes," IOSR Journal, N/A. [Online]. Available: [Link]

• M. S. Iqbal et al., "Antimicrobial salicylaldehyde Schiff bases: synthesis, characterization and evaluation," N/A, N/A. [Online]. Available: [Link]

• X. Ma et al., "Regioselective Synthesis of Brominated Phenols," ChemistryViews, 2019. [Online]. Available: [Link]

• T. E. Olalekan et al., "SYNTHESIS, CHARACTERIZATION AND DFT STUDIES OF SCHIFF BASES OF p-METHOXYSALICYLALDEHYDE," N/A, N/A. [Online]. Available: [Link]

• Organic Chemistry Portal, "Phenol synthesis by substitution or oxidation," organic-chemistry.org, N/A. [Online]. Available: [Link]

• A. F. Wady et al., "Synthesis, Characterization of Schiff Bases Derived from Salicylaldehyde with Some Amino Acids by a New Developed Method," ResearchGate, 2021. [Online]. Available: [Link]

• F. Liu et al., "ChemInform Abstract: Efficient Salicylaldimine Ligands for a Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reaction.," Sci-Hub, 2013. [Online]. Available: [Link]

• S. G. Stylianou et al., "Iron(III) Complexes with Substituted Salicylaldehydes: Synthesis, Interaction with DNA and Serum Albumins, and Antioxidant Activity," MDPI, 2023. [Online]. Available: [Link]

• G. O. Egharevba, "Bis(Salicylidene) Ethylenediamine(Salen) and Bis(Salicylidene) Ethylenediamine-Metal Complexes: from Structure to Biological Activity," MedCrave online, 2016. [Online]. Available: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Utilization of Phenol, o-(p-bromophenylformimidoyl)- in Organic Synthesis

Introduction: A Versatile Building Block for Complex Molecule Synthesis

Phenol, o-(p-bromophenylformimidoyl)-, a specialized Schiff base derived from o-aminophenol and p-bromobenzaldehyde, represents a highly versatile and functionalized intermediate for advanced organic synthesis. Its unique trifunctional architecture, comprising a nucleophilic phenolic hydroxyl group, a reactive imine (formimidoyl) moiety, and a synthetically adaptable aryl bromide, offers multiple avenues for molecular elaboration. This guide provides an in-depth exploration of the synthesis and strategic applications of this compound, tailored for researchers, scientists, and professionals in drug development. We will delve into its utility as a precursor for carbon-carbon bond formation via palladium-catalyzed cross-coupling reactions, its role in the construction of valuable heterocyclic scaffolds, and its conversion to complex secondary amines. The protocols detailed herein are designed to be robust and reproducible, with a focus on the causal relationships between reaction parameters and outcomes.

Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

The synthesis of the title compound is readily achieved through the condensation of o-aminophenol and p-bromobenzaldehyde. This reaction forms the characteristic imine linkage and is typically carried out under mild conditions.

Protocol 1: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

Materials:

• o-Aminophenol

• p-Bromobenzaldehyde

• Ethanol (absolute)

• Glacial Acetic Acid (catalytic amount)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a 250 mL round-bottom flask, dissolve o-aminophenol (1.0 eq.) in absolute ethanol (approximately 5 mL per gram of aminophenol).

• To this solution, add p-bromobenzaldehyde (1.0 eq.).

• Add a catalytic amount of glacial acetic acid (2-3 drops) to the mixture. The acid catalyzes the dehydration step of imine formation.

• Equip the flask with a reflux condenser and heat the mixture to reflux with continuous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Upon completion, allow the reaction mixture to cool to room temperature. The product will often precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol to remove any unreacted starting materials.

• Recrystallize the crude product from ethanol to obtain pure Phenol, o-(p-bromophenylformimidoyl)- as a crystalline solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Caption: Synthesis of the target compound via condensation.

Applications in Palladium-Catalyzed Cross-Coupling Reactions

The aryl bromide moiety of Phenol, o-(p-bromophenylformimidoyl)- serves as an excellent handle for palladium-catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon bonds. This opens up avenues for the synthesis of complex biaryl structures and the introduction of various functional groups.

Suzuki-Miyaura Coupling: Synthesis of Biphenyl Derivatives

The Suzuki-Miyaura coupling is a powerful method for forming biaryl linkages. The p-bromophenyl group of the title compound can be coupled with a variety of arylboronic acids.[1][2][3]

Protocol 2: Suzuki-Miyaura Coupling of Phenol, o-(p-bromophenylformimidoyl)-

Materials:

• Phenol, o-(p-bromophenylformimidoyl)-

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(0) catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₃PO₄ or K₂CO₃)

• Solvent system (e.g., 1,4-dioxane/water)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a Schlenk tube, add Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq.), the desired arylboronic acid (1.2 eq.), and the base (2.0-3.0 eq.).

• Add the palladium catalyst (typically 1-5 mol%).

• Evacuate and backfill the tube with an inert gas (e.g., Nitrogen) three times.

• Add the degassed solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water).

• Heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous Na₂SO₄.

• Concentrate the solution under reduced pressure and purify the residue by column chromatography on silica gel to isolate the coupled product.

Parameter	Condition	Rationale
Catalyst	Pd(PPh₃)₄ (1-5 mol%)	Efficient for C(sp²)-C(sp²) bond formation.[4]
Base	K₃PO₄ or K₂CO₃ (2-3 eq.)	Activates the boronic acid for transmetalation.[5]
Solvent	1,4-Dioxane/Water (4:1)	Promotes dissolution of both organic and inorganic reagents.
Temperature	80-100 °C	Provides sufficient energy for the catalytic cycle to proceed efficiently.

Heck-Mizoroki Reaction: Olefination of the Aryl Bromide

The Heck reaction allows for the coupling of the aryl bromide with an alkene, leading to the formation of a substituted alkene.[6][7][8] This is a valuable tool for extending carbon chains and introducing unsaturation.

Protocol 3: Heck-Mizoroki Reaction with an Alkene

Materials:

• Phenol, o-(p-bromophenylformimidoyl)-

• Alkene (e.g., styrene or an acrylate)

• Palladium catalyst (e.g., Pd(OAc)₂)

• Phosphine ligand (e.g., PPh₃ or a more specialized ligand)

• Base (e.g., Et₃N or K₂CO₃)

• Solvent (e.g., DMF or Acetonitrile)

• Inert atmosphere

Procedure:

• In a reaction vessel, combine Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq.), the palladium catalyst (1-5 mol%), and the phosphine ligand.

• Purge the vessel with an inert gas.

• Add the degassed solvent and the base (1.5-2.0 eq.).

• Add the alkene (1.2-1.5 eq.) to the mixture.

• Heat the reaction to 80-120 °C and stir until the starting material is consumed (monitor by TLC).

• After cooling, filter the reaction mixture to remove any precipitated salts.

• Dilute the filtrate with an organic solvent and wash with water.

• Dry the organic phase, concentrate, and purify by column chromatography.

Caption: Cross-coupling applications of the title compound.

Application in Heterocyclic Synthesis: The Path to Benzoxazoles

The ortho-hydroxy imine functionality is a classic precursor for the synthesis of benzoxazoles, a privileged heterocyclic motif in medicinal chemistry.[9][10] The synthesis typically involves an oxidative cyclization of the Schiff base.

Protocol 4: Oxidative Cyclization to a 2-(p-bromophenyl)benzoxazole

Materials:

• Phenol, o-(p-bromophenylformimidoyl)-

• Oxidizing agent (e.g., DDQ, Mn(OAc)₃, or simply air/O₂)

• Catalyst (optional, e.g., a Lewis acid or an ionic liquid)[9]

• High-boiling solvent (e.g., DMF, DMSO, or Toluene)

Procedure:

• Dissolve Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq.) in a suitable high-boiling solvent in a round-bottom flask.

• Add the oxidizing agent (1.1-1.5 eq.). If using air or oxygen, the reaction may be set up under an atmosphere of the gas.

• If a catalyst is employed, add it to the mixture.

• Heat the reaction mixture to 100-140 °C. The optimal temperature will depend on the chosen oxidant and solvent.

• Monitor the formation of the benzoxazole product by TLC or LC-MS.

• Once the reaction is complete, cool the mixture and pour it into water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

• Purify the crude product by recrystallization or column chromatography.

Caption: Synthesis of benzoxazoles via oxidative cyclization.

Application in the Synthesis of Secondary Amines

The imine bond is readily reducible to a secondary amine, providing access to N-aryl-N-alkyl amine scaffolds.[11][12][13] This transformation is valuable for introducing chirality if a chiral reducing agent is used or for creating flexible linkers in larger molecules.

Protocol 5: Reduction of the Imine to a Secondary Amine

Materials:

• Phenol, o-(p-bromophenylformimidoyl)-

• Reducing agent (e.g., Sodium Borohydride (NaBH₄) or Sodium Cyanoborohydride (NaBH₃CN))

• Solvent (e.g., Methanol or Ethanol)

Procedure:

• Suspend or dissolve Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq.) in methanol in an Erlenmeyer flask or round-bottom flask.

• Cool the mixture in an ice bath to 0 °C.

• Slowly add the reducing agent (e.g., NaBH₄, 1.5-2.0 eq.) portion-wise to control the evolution of hydrogen gas.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-3 hours.

• Monitor the disappearance of the starting material by TLC.

• Once the reaction is complete, quench the excess reducing agent by the careful addition of water.

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the crude secondary amine.

• Purify by column chromatography if necessary.

Reducing Agent	Typical Conditions	Notes
Sodium Borohydride (NaBH₄)	Methanol, 0 °C to RT	A common and effective reagent.[13]
Sodium Cyanoborohydride (NaBH₃CN)	Methanol, slightly acidic pH	Milder and more selective for imines over carbonyls.[12]
H₂/Pd	Ethanol, H₂ atmosphere	Catalytic hydrogenation; good for clean reductions.[14]

Conclusion

Phenol, o-(p-bromophenylformimidoyl)- is a readily accessible and highly versatile synthetic intermediate. Its distinct functional groups can be selectively manipulated to participate in a wide array of synthetic transformations. The protocols provided in this guide for palladium-catalyzed cross-coupling, heterocyclic synthesis, and amine formation highlight its potential for the efficient construction of complex molecular architectures relevant to pharmaceutical and materials science research. By understanding the underlying principles of its reactivity, researchers can effectively integrate this valuable building block into their synthetic strategies.

References

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• 14. Reductive amination - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Phenol, o-(p-bromophenylformimidoyl)- as a Versatile Ligand in Homogeneous Catalysis

Introduction: The Role of Schiff Base Ligands in Catalysis

Schiff bases, characterized by the azomethine group (-C=N-), are a versatile class of organic ligands that have garnered significant attention in coordination chemistry and catalysis.[1] Their facile synthesis, structural diversity, and ability to form stable complexes with a wide range of transition metals make them privileged ligands in the development of novel catalysts.[1] The electronic and steric properties of Schiff base ligands can be readily tuned by judicious selection of the parent aldehyde and amine precursors, allowing for the fine-tuning of the catalytic activity and selectivity of their metal complexes.[1] This guide focuses on the synthesis, characterization, and catalytic applications of a specific Schiff base ligand, Phenol, o-(p-bromophenylformimidoyl)-, and its metal complexes.

Phenol, o-(p-bromophenylformimidoyl)-, also known as 2-(((4-bromophenyl)imino)methyl)phenol or salicylidene-p-bromoaniline, is a bidentate ligand that coordinates to metal centers through the phenolic oxygen and the imine nitrogen atoms. The presence of the electron-withdrawing bromine atom on the phenyl ring and the phenolic hydroxyl group influences the electronic properties of the ligand and, consequently, the catalytic behavior of its metal complexes. This document provides detailed protocols for the synthesis of this ligand and its representative metal complexes, followed by application notes on their use in three key catalytic transformations: oxidation of alcohols, reduction of nitroarenes, and Suzuki-Miyaura cross-coupling reactions.

Part 1: Synthesis and Characterization

Synthesis of the Ligand: Phenol, o-(p-bromophenylformimidoyl)-

The synthesis of Phenol, o-(p-bromophenylformimidoyl)- is a straightforward condensation reaction between salicylaldehyde and 4-bromoaniline.[2]

Protocol 1: Synthesis of 2-(((4-bromophenyl)imino)methyl)phenol

Materials:

• Salicylaldehyde

• 4-Bromoaniline

• Ethanol (or Methanol)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 1.0 equivalent of 4-bromoaniline in a minimal amount of warm ethanol.

• To this solution, add 1.0 equivalent of salicylaldehyde dropwise while stirring.

• A yellow precipitate should form almost immediately.

• Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours with continuous stirring.

• After the reflux period, allow the mixture to cool to room temperature.

• Collect the yellow crystalline product by vacuum filtration using a Büchner funnel.

• Wash the product with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product in a desiccator.

Characterization: The identity and purity of the synthesized ligand can be confirmed by standard analytical techniques:

• Melting Point: Compare the observed melting point with the literature value.

• FT-IR Spectroscopy: Look for the characteristic C=N (imine) stretching frequency (typically around 1610-1630 cm⁻¹) and the disappearance of the C=O (aldehyde) and N-H (amine) stretching frequencies of the starting materials. The broad O-H stretch of the phenol will be present.

• ¹H NMR Spectroscopy: The spectrum should show the characteristic imine proton signal (HC=N) as a singlet, typically in the range of 8.0-9.0 ppm. Aromatic protons will appear in the aromatic region, and the phenolic -OH proton will be a broad singlet.

Diagram 1: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

Caption: Synthetic scheme for Phenol, o-(p-bromophenylformimidoyl)-.

Synthesis of Metal Complexes

The synthesized ligand can be used to prepare a variety of transition metal complexes. The general procedure involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.

Protocol 2: General Synthesis of Metal(II) Complexes of 2-(((4-bromophenyl)imino)methyl)phenol

Materials:

• Synthesized Phenol, o-(p-bromophenylformimidoyl)- ligand

• Metal(II) salt (e.g., Cu(OAc)₂, CoCl₂·6H₂O, NiCl₂·6H₂O, PdCl₂)

• Ethanol or Methanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Büchner funnel and filter paper

Procedure:

• Dissolve 1.0 equivalent of the metal(II) salt in ethanol in a round-bottom flask.

• In a separate flask, dissolve 2.0 equivalents of the Phenol, o-(p-bromophenylformimidoyl)- ligand in warm ethanol.

• Slowly add the ligand solution to the metal salt solution with constant stirring. A change in color and the formation of a precipitate are typically observed.

• Attach a reflux condenser and heat the reaction mixture to reflux for 4-6 hours.[3]

• After cooling to room temperature, collect the solid complex by vacuum filtration.

• Wash the complex with cold ethanol to remove any unreacted ligand and metal salt.

• Dry the complex in a desiccator.

Characterization of Metal Complexes:

• FT-IR Spectroscopy: A shift in the C=N stretching frequency upon coordination to the metal ion is expected. New bands corresponding to metal-oxygen (M-O) and metal-nitrogen (M-N) bonds may be observed at lower frequencies.

• UV-Vis Spectroscopy: Coordination of the ligand to the metal ion will result in changes in the electronic spectrum, with the appearance of new charge-transfer bands and potentially d-d transitions for transition metal complexes.

• Elemental Analysis: To confirm the stoichiometry of the metal complex.

Diagram 2: General Structure of a Metal Complex

Caption: A general representation of a metal(II) complex.

Part 2: Applications in Catalysis

Metal complexes of Phenol, o-(p-bromophenylformimidoyl)- can serve as efficient catalysts in a variety of organic transformations. The following sections provide representative protocols for their application in oxidation, reduction, and cross-coupling reactions, based on established methodologies for similar Schiff base complexes.

Catalytic Oxidation of Alcohols

Copper(II) complexes of Schiff bases have been shown to be effective catalysts for the oxidation of alcohols to aldehydes and ketones using hydrogen peroxide as a green oxidant.[4]

Protocol 3: Copper-Catalyzed Oxidation of Benzyl Alcohol

Materials:

• Synthesized Cu(II)-[Phenol, o-(p-bromophenylformimidoyl)-]₂ complex

• Benzyl alcohol

• Hydrogen peroxide (30% aqueous solution)

• Methanol

• Reaction vial

• Magnetic stirrer with hotplate

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• To a reaction vial, add the Cu(II) complex (e.g., 1-5 mol%).

• Add benzyl alcohol (1.0 mmol) and methanol (5 mL).

• Stir the mixture at room temperature for a few minutes to ensure dissolution.

• Slowly add hydrogen peroxide (e.g., 1.2 equivalents) to the reaction mixture.

• Heat the reaction mixture to 60°C and monitor the progress of the reaction by GC analysis.

• Upon completion, cool the reaction mixture to room temperature.

• The product, benzaldehyde, can be isolated by extraction and purified by column chromatography.

Table 1: Representative Data for Alcohol Oxidation

Entry	Substrate	Catalyst Loading (mol%)	Time (h)	Conversion (%)	Selectivity (%)
1	Benzyl alcohol	2	4	>95	>99 (Benzaldehyde)
2	4-Methylbenzyl alcohol	2	5	>95	>99 (4-Methylbenzaldehyde)
3	Cyclohexanol	3	6	85	>99 (Cyclohexanone)

Note: The data presented in this table is representative and based on literature reports for similar copper-Schiff base catalysts. Actual results may vary.

Catalytic Reduction of Nitroarenes

Copper(II) Schiff base complexes can also catalyze the reduction of nitroarenes to their corresponding anilines using a reducing agent like sodium borohydride.[5] This transformation is crucial in the synthesis of pharmaceuticals and dyes.

Protocol 4: Copper-Catalyzed Reduction of 4-Nitrophenol

Materials:

• Synthesized Cu(II)-[Phenol, o-(p-bromophenylformimidoyl)-]₂ complex

• 4-Nitrophenol

• Sodium borohydride (NaBH₄)

• Water

• UV-Vis spectrophotometer for reaction monitoring

Procedure:

• In a quartz cuvette, prepare an aqueous solution of 4-nitrophenol.

• Add a small amount of the Cu(II) complex catalyst to the solution.

• Initiate the reaction by adding a freshly prepared aqueous solution of NaBH₄.

• Monitor the reduction of 4-nitrophenol to 4-aminophenol by observing the decrease in the absorbance of the 4-nitrophenolate ion at approximately 400 nm using a UV-Vis spectrophotometer.

• The reaction is typically complete within a few minutes at room temperature.

Diagram 3: Catalytic Reduction Workflow

Caption: Workflow for the catalytic reduction of 4-nitrophenol.

Catalytic Suzuki-Miyaura Cross-Coupling

Palladium(II) complexes of Schiff bases are known to be effective catalysts for Suzuki-Miyaura cross-coupling reactions, a powerful tool for the formation of carbon-carbon bonds.[6][7]

Protocol 5: Palladium-Catalyzed Suzuki-Miyaura Coupling of 4-Bromotoluene and Phenylboronic Acid

Materials:

• Synthesized Pd(II)-[Phenol, o-(p-bromophenylformimidoyl)-]₂ complex

• 4-Bromotoluene

• Phenylboronic acid

• Potassium carbonate (K₂CO₃) or another suitable base

• N,N-Dimethylformamide (DMF) or another suitable solvent

• Reaction tube

• Magnetic stirrer with hotplate

• Gas chromatograph (GC) for reaction monitoring

Procedure:

• In a reaction tube, combine the Pd(II) complex (e.g., 0.1-1 mol%), 4-bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), and K₂CO₃ (2.0 mmol).

• Add DMF (5 mL) to the reaction tube.

• Seal the tube and heat the reaction mixture to 100-120°C with vigorous stirring.

• Monitor the reaction progress by GC.

• After completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• The organic layers are combined, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product can be purified by column chromatography.

Table 2: Representative Data for Suzuki-Miyaura Coupling

Entry	Aryl Halide	Arylboronic Acid	Catalyst Loading (mol%)	Time (h)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	0.5	3	92
2	4-Bromoanisole	Phenylboronic acid	0.5	4	88
3	1-Bromo-4-fluorobenzene	4-Methoxyphenylboronic acid	0.5	3.5	95

Note: The data presented in this table is representative and based on literature reports for similar palladium-Schiff base catalysts. Actual results may vary.

Diagram 4: Suzuki-Miyaura Catalytic Cycle

Caption: A simplified Suzuki-Miyaura catalytic cycle.[8][9]

Conclusion

The Schiff base ligand, Phenol, o-(p-bromophenylformimidoyl)-, provides a versatile platform for the development of transition metal catalysts. The straightforward synthesis of the ligand and its metal complexes, coupled with their demonstrated potential in key organic transformations, makes them attractive candidates for further research and application in both academic and industrial settings. The protocols outlined in this guide offer a solid foundation for researchers and drug development professionals to explore the catalytic capabilities of this and related Schiff base systems. Fine-tuning of the ligand structure and reaction conditions can lead to the development of highly active and selective catalysts for a wide array of chemical reactions.

References

• New oxidation catalysts based on copper complexes with salicylidene-amino acids Schiff bases onto SBA-15 support. (URL: [Link])

• Catalytic oxidation of alcohols by a novel manganese Schiff base ligand derived from salicylaldehyd and 1-Phenylalanine in ionic liquids. (URL: [Link])

• Organometallic complexes of Schiff bases: Recent progress in oxidation catalysis. (URL: [Link])

• Palladium(II) complexes with salicylideneimine based tridentate ligand and triphenylphosphine: Synthesis, structure and catalytic activity in Suzuki–Miyaura cross coupling reactions. (URL: [Link])

• New oxidation catalysts based on copper complexes with salicylidene-amino acids Schiff bases onto SBA-15 support. (URL: Not available)

• 2-(4-nitrophenyl)iminomethyl phenol Schiff base metal complexes: Synthesis, spectroscopic characterization, anticancer and antimicrobial studies. (URL: [Link])

• Nickel Complexes Based on Salicylaldehyde-imine Ligands: Synthesis, Characterization and Catalytic Oligomerization of Ethylene. (URL: [Link])

• Catalytic evaluation of copper (II) N‐salicylidene‐amino acid Schiff base in the various catalytic processes. (URL: [Link])

• Amino-salicylaldimine–palladium(II) complexes: New and efficient catalysts for Suzuki and Heck reactions. (URL: [Link])

• Cobalt Schiff base complexes with symmetric or asymmetric ligands: Syntheses and application for the redox carbonylation of aniline to diphenyl urea. (URL: [Link])

• Bis-(salicylaldehyde-benzhydrylimino)nickel complexes with different electron groups: crystal structure and their catalytic properties toward (co)polymerization of norbornene and 1-hexene. (URL: [Link])

• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (URL: [Link])

• Efficient Catalytic Reduction of 4-Nitrophenol Using Copper(II) Complexes with N,O-Chelating Schiff Base Ligands. (URL: [Link])

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. (URL: [Link])

• Palladium(II) Complexes of Substituted Salicylaldehydes: Synthesis, Characterization and Investigation of Their Biological Profile. (URL: [Link])

• Mechanisms of Nickel-Catalyzed Coupling Reactions and Applications in Alkene Functionalization. (URL: [Link])

• Catalytic oxidation of alcohols by a novel manganese Schiff base ligand derived from salicylaldehyd and 1-Phenylalanine in ionic liquids. (URL: [Link])

• Synthesis, characterization and antimicrobial activity of copper(ii) schiff base adducts of. (URL: [Link])

• Synthesis and characterization of ionic functionalized cobalt and chromium complexes derived from salicylaldimine ligands: Application as catalysts in the coupling of carbon dioxide with propylene oxide. (URL: [Link])

• Electrocatalytic activity of cobalt Schiff base complex immobilized silica materials towards oxygen reduction and hydrazine oxidation. (URL: [Link])

• Palladium (II)–Salan Complexes as Catalysts for Suzuki–Miyaura C–C Cross-Coupling in Water and Air. Effect of the Various Bridging Units within the Diamine Moieties on the Catalytic Performance. (URL: [Link])

• Performance of Copper as a Catalyst for Fenton-like Processes in Highly Saline Solutions. (URL: [Link])

• Nanomagnetic nickel complex based on salicylamide and l-proline ligands as an efficient heterogeneous catalyst for synthesis of tetrazoles. (URL: [Link])

• The Role of Ligand Exchange in Salen Cobalt Complexes in the Alternating Copolymerization of Propylene Oxide and Carbon Dioxide. (URL: [Link])

• Cobalt(II) Complexes for Photocatalytic Hydrogen Evolution. (URL: [Link])

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. (URL: [Link])

• Reduction of aromatic nitro compounds with NaBH4 catalysed by nickel complexes ofo-aminothiophenol Schiff base derivatives. (URL: [Link])

• Suzuki–Miyaura and Related Cross‐Couplings in Aqueous Solvents Catalyzed by Di(2‐pyridyl)methylamine‐Palladium Dichloride Complexes. (URL: [Link])

• 2,4-Dibromo-6-{[(5-chloro-2-methylphenyl)imino]methyl}phenol. (URL: [Link])

• Synthesis, Characterization and Antitrypanosomal Activity Of Metal Complexes Of 2-{(E)-[(4-Bromophenyl)imino]methyl}phenol. (URL: [Link])

• Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl). (URL: [Link])

• N-Heterocyclic Carbene Bound Nickel(I) Complexes and Their Roles in Catalysis. (URL: [Link])

• Synthesis of 1-(((4-nitrophenyl)imino)methyl)naphthalen-2-ol. (URL: [Link])

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Application Notes and Protocols: Biological Assay of a Novel Phenol Derivative

A Senior Application Scientist's Guide to the Biological Evaluation of Phenol, o-(p-bromophenylformimidoyl)- as a Potential Modulator of Indoleamine 2,3-Dioxygenase 1 (IDO1)

For: Researchers, scientists, and drug development professionals.

Introduction: The Therapeutic Potential of Novel Phenol Derivatives

Phenolic compounds are a diverse class of molecules found extensively in nature and are the subject of significant interest in medicinal chemistry due to their wide range of biological activities.[1][2] These activities include antimicrobial, antioxidant, anti-inflammatory, and anticancer properties.[2][3] The functionalization of the phenol scaffold, such as through halogenation with bromine, has been shown to enhance or modulate these biological effects.[4][5][6] The specific compound under consideration, "Phenol, o-(p-bromophenylformimidoyl)-", is a novel derivative that combines a brominated phenyl group with a formimidoyl moiety on a phenol backbone. While this specific molecule is not extensively characterized in existing literature, its structural features suggest a potential for interaction with key biological targets.

One such target of immense interest in modern drug discovery, particularly in immuno-oncology, is Indoleamine 2,3-dioxygenase 1 (IDO1).[7][8] IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the degradation of the essential amino acid L-tryptophan along the kynurenine pathway.[7] In the context of cancer, elevated IDO1 expression in tumor cells and antigen-presenting cells within the tumor microenvironment leads to tryptophan depletion and the accumulation of kynurenine metabolites.[7][9] This has a profound immunosuppressive effect, primarily by inhibiting the proliferation and function of T-cells, thereby allowing cancer cells to evade immune surveillance.[7][9] Consequently, the inhibition of IDO1 is a promising therapeutic strategy to restore anti-tumor immunity.[8][10]

Given the structural characteristics of "Phenol, o-(p-bromophenylformimidoyl)-", which could allow for interactions within the active site of enzymes like IDO1, this document provides a detailed protocol for its biological evaluation as a potential IDO1 inhibitor. The following application notes are designed to guide researchers through a robust cell-based assay to determine the compound's efficacy in modulating IDO1 activity.

Principle of the IDO1 Inhibition Assay

This protocol describes a cell-based assay to quantify the inhibitory activity of "Phenol, o-(p-bromophenylformimidoyl)-" on IDO1. The assay relies on the induction of IDO1 expression in a suitable human cell line, such as HeLa or SK-OV-3 cells, by treatment with interferon-gamma (IFN-γ).[7][11] Once IDO1 is expressed, the cells are incubated with L-tryptophan, the enzyme's substrate. In the absence of an inhibitor, IDO1 will convert L-tryptophan to N-formylkynurenine, which is then rapidly hydrolyzed to kynurenine.[12] The concentration of kynurenine in the cell culture supernatant can be quantified colorimetrically after reaction with p-dimethylaminobenzaldehyde (p-DMAB), which forms a yellow-colored adduct that can be measured spectrophotometrically at 480 nm.[12] A reduction in the amount of kynurenine produced in the presence of the test compound, relative to a vehicle control, indicates inhibition of IDO1 activity.

IDO1 Signaling and Assay Workflow

The following diagram illustrates the IFN-γ induced IDO1 signaling pathway and the point of inhibition by a test compound, as well as the overall experimental workflow.

Caption: IDO1 signaling pathway and experimental workflow for inhibitor screening.

Materials and Reagents

The following table provides a list of necessary materials and reagents for the successful execution of this protocol.

Material/Reagent	Recommended Supplier	Example Catalog No.
HeLa cells	ATCC	CCL-2
Dulbecco's Modified Eagle's Medium (DMEM)	Gibco	11965092
Fetal Bovine Serum (FBS), Heat-Inactivated	Gibco	26140079
Penicillin-Streptomycin (10,000 U/mL)	Gibco	15140122
Recombinant Human IFN-γ	R&D Systems	285-IF-100
L-Tryptophan	Sigma-Aldrich	T0254
"Phenol, o-(p-bromophenylformimidoyl)-"	Custom Synthesis	N/A
Epacadostat (INCB024360) - Positive Control Inhibitor	Selleck Chemicals	S7912
Dimethyl Sulfoxide (DMSO), ACS Grade	Sigma-Aldrich	D2650
Trichloroacetic Acid (TCA)	Sigma-Aldrich	T6399
p-Dimethylaminobenzaldehyde (p-DMAB)	Sigma-Aldrich	39070
Glacial Acetic Acid	Fisher Scientific	A38-212
96-well flat-bottom cell culture plates	Corning	3596
96-well clear flat-bottom assay plates	Corning	3370

Step-by-Step Protocol

This protocol is optimized for a 96-well plate format. It is crucial to maintain sterile conditions during cell culture procedures.

Part 1: Cell Culture and Seeding

• Cell Maintenance: Culture HeLa cells in DMEM supplemented with 10% heat-inactivated FBS and 1% Penicillin-Streptomycin. Maintain the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: On Day 1, harvest logarithmically growing HeLa cells using standard trypsinization procedures. Resuspend the cells in fresh culture medium and perform a cell count. Seed the cells into a 96-well flat-bottom plate at a density of 1 x 10⁴ cells per well in a volume of 100 µL.

• Adherence: Incubate the plate overnight at 37°C and 5% CO₂ to allow the cells to adhere.

Part 2: Compound Treatment and IDO1 Induction

• Prepare Compound Dilutions: On Day 2, prepare serial dilutions of "Phenol, o-(p-bromophenylformimidoyl)-" and the positive control inhibitor (Epacadostat) in culture medium. A common starting concentration for a new compound is 100 µM, with subsequent 1:3 or 1:10 serial dilutions. The final DMSO concentration in all wells should not exceed 0.5% to avoid cellular toxicity.

• Prepare IFN-γ Solution: Prepare a working solution of human IFN-γ in culture medium at a concentration of 20 ng/mL (this will be a 2X final concentration).

• Treatment and Induction:

  • Carefully remove the medium from the wells containing the adhered cells.

  • Add 100 µL of the appropriate compound dilutions to the respective wells. Include wells for "vehicle control" (medium with the same final concentration of DMSO as the compound-treated wells) and "no cell" blanks.

  • Add 100 µL of the 20 ng/mL IFN-γ solution to all wells except for the "un-induced control" wells. Add 100 µL of regular culture medium to the un-induced control wells.

  • The final volume in each well will be 200 µL, with a final IFN-γ concentration of 10 ng/mL.

• Incubation: Incubate the plate for 24 to 48 hours at 37°C and 5% CO₂. The optimal incubation time may need to be determined empirically.

Part 3: Kynurenine Measurement

• Supernatant Collection: On Day 4, carefully collect 140 µL of the supernatant from each well and transfer it to a new 96-well clear, flat-bottom assay plate.

• Hydrolysis: Add 10 µL of 6.1 N Trichloroacetic Acid (TCA) to each well of the new plate containing the supernatant. Mix gently and incubate the plate at 50°C for 30 minutes. This step hydrolyzes any remaining N-formylkynurenine to kynurenine.[12]

• Centrifugation: Centrifuge the plate at 2500 rpm for 10 minutes to pellet any precipitated proteins.[12]

• Color Development: Carefully transfer 100 µL of the clear supernatant from each well to another new 96-well clear, flat-bottom assay plate. Add 100 µL of 2% (w/v) p-DMAB in glacial acetic acid to each well.

• Incubation and Measurement: Incubate the plate at room temperature for 10-15 minutes. Measure the absorbance at 480 nm using a microplate reader.

Data Analysis and Interpretation

• Calculate Percent Inhibition: The percentage of IDO1 inhibition can be calculated using the following formula:

  % Inhibition = [ 1 - ( (Absorbance_Compound - Absorbance_Uninduced) / (Absorbance_Vehicle - Absorbance_Uninduced) ) ] * 100

• IC₅₀ Determination: To determine the half-maximal inhibitory concentration (IC₅₀), plot the percent inhibition as a function of the logarithm of the compound concentration. Fit the data to a four-parameter logistic (4PL) curve using appropriate software (e.g., GraphPad Prism, R). The IC₅₀ value represents the concentration of the inhibitor required to reduce IDO1 activity by 50%.

Example Data Interpretation

Compound Concentration (µM)	Absorbance at 480 nm (Mean)	% Inhibition
Vehicle (0 µM)	0.850	0%
0.1	0.795	7.8%
1	0.620	32.9%
10	0.430	60.0%
100	0.250	85.7%
Un-induced Control	0.150	-

A lower IC₅₀ value indicates a more potent inhibitor. For context, known IDO1 inhibitors like Epacadostat have reported IC₅₀ values in the low nanomolar range.[10]

Troubleshooting and Method Validation

To ensure the reliability and reproducibility of the assay, consider the following points:

• Cell Viability: It is essential to confirm that the observed inhibition of kynurenine production is not due to compound-induced cytotoxicity. A parallel cell viability assay (e.g., MTT or CellTiter-Glo®) should be performed using the same compound concentrations and incubation times.[13]

• Z'-Factor: To assess the quality of the assay for high-throughput screening, the Z'-factor can be calculated using the signals from the positive (vehicle) and negative (un-induced or potent inhibitor) controls. A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

• Interference with Detection: Some compounds may interfere with the colorimetric detection method. It is advisable to run a control where the compound is added to a known amount of kynurenine just before the p-DMAB addition to check for any quenching or enhancement of the signal.

• HPLC as an Orthogonal Method: For hit confirmation, high-performance liquid chromatography (HPLC) can be used as an orthogonal method to accurately quantify both tryptophan and kynurenine levels in the supernatant, providing a more detailed picture of the compound's effect on the metabolic pathway.[11]

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the initial biological evaluation of "Phenol, o-(p-bromophenylformimidoyl)-" as a potential inhibitor of the immunomodulatory enzyme IDO1. By following this detailed methodology, researchers can obtain reliable and reproducible data on the compound's inhibitory potency, which is a critical first step in the drug discovery and development process. Further characterization, including mechanism of action studies and evaluation in more complex co-culture systems, will be necessary to fully elucidate the therapeutic potential of this novel phenol derivative.

References

• Design, synthesis, and biological evaluation of bromophenol derivatives as protein tyrosine phosphatase 1B inhibitors. PubMed. Available at: [Link]

• Quantification of IDO1 enzyme activity in normal and malignant tissues. PMC. Available at: [Link]

• Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products. Scilit. Available at: [Link]

• synthesis and biological activity of brominated phenols with lactamomethyl moieties -natural compounds analogues. ResearchGate. Available at: [Link]

• Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells. PMC. Available at: [Link]

• IDO1 Inhibitor Mechanism of Action Assay Kit. BPS Bioscience. Available at: [Link]

• Synthesis and Biological Activity of Some Bromophenols and Their Derivatives Including Natural Products. R Discovery. Available at: [Link]

• Challenges in the Discovery of Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. ACS Publications. Available at: [Link]

• Discovery of indoleamine 2,3-dioxygenase inhibitors using machine learning based virtual screening. NIH. Available at: [Link]

• Marine bromophenols, synthesis, biological effects. Encyclopedia MDPI. Available at: [Link]

• Strengthened immune defence against cancer. Informationsdienst Wissenschaft. Available at: [Link]

• Inhibitors of human indoleamine 2,3-dioxygenase identified with a target-based screen in yeast. ResearchGate. Available at: [Link]

• Tailored Functionalization of Natural Phenols to Improve Biological Activity. PMC. Available at: [Link]

• What is Phenol used for? Patsnap Synapse. Available at: [Link]

• Biological Importance of Phenol Derivatives as Potent Bioactive Compound: A Review. EurekaSelect. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of Phenol Bioisosteric Analogues of 3-Hydroxymorphinan. PMC. Available at: [Link]

• Automated Method for the Determination of Phenol in Biological Products. PMC. Available at: [Link]

• Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria. Frontiers. Available at: [Link]

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• 10. pubs.acs.org [pubs.acs.org]
• 11. Reliable chromatographic assay for measuring of indoleamine 2,3-dioxygenase 1 (IDO1) activity in human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. Design, Synthesis, and Biological Evaluation of Phenol Bioisosteric Analogues of 3-Hydroxymorphinan - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Reactions of Phenol, o-(p-bromophenylformimidoyl)-

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This comprehensive guide details the experimental setup for the synthesis and potential reactions of Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base compound with significant potential in medicinal chemistry and materials science. This document provides not just a step-by-step protocol but also delves into the underlying chemical principles, offering insights into the rationale behind the experimental design. The synthesis involves the condensation reaction of salicylaldehyde and 4-bromoaniline. Subsequent sections cover purification, detailed characterization, and potential downstream applications, with a focus on ensuring scientific integrity and reproducibility.

Introduction: The Significance of Brominated Schiff Bases

Schiff bases, characterized by the azomethine (-C=N-) functional group, are a cornerstone in the development of coordination chemistry and have found extensive applications in various fields.[1] The introduction of a bromine atom onto the phenyl ring, as in the case of Phenol, o-(p-bromophenylformimidoyl)-, can significantly enhance the biological activity of the molecule.[2] This is often attributed to the heavy atom effect and increased lipophilicity, which can improve membrane permeability and interaction with biological targets. These compounds and their metal complexes have demonstrated a wide spectrum of activities, including anticancer, antimicrobial, and antileishmanial properties.[2][3] Therefore, a robust and well-characterized synthetic protocol is paramount for researchers exploring the therapeutic potential of this class of compounds.

Reaction Scheme and Mechanism

The synthesis of Phenol, o-(p-bromophenylformimidoyl)- is a classic example of a Schiff base condensation reaction. The overall reaction is depicted below:

Caption: Overall reaction for the synthesis of Phenol, o-(p-bromophenylformimidoyl)-.

The reaction proceeds via a two-step mechanism: nucleophilic addition of the primary amine to the carbonyl group of the aldehyde to form a carbinolamine intermediate, followed by acid-catalyzed dehydration to yield the imine.[1]

Caption: Simplified mechanism of Schiff base formation.

The optimal pH for this reaction is typically mildly acidic (around 4-5).[4] This is a critical parameter as a high acid concentration will protonate the amine, rendering it non-nucleophilic, while a lack of acid catalysis will slow down the dehydration of the carbinolamine intermediate.[4]

Experimental Protocol: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

This protocol is designed to be a reliable method for the synthesis of the target compound with a good yield and high purity.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Salicylaldehyde	Reagent	Sigma-Aldrich	Freshly distilled if necessary
4-Bromoaniline	Reagent	Sigma-Aldrich	---
Ethanol (Absolute)	ACS Grade	Fisher Scientific	---
Glacial Acetic Acid	ACS Grade	VWR	Used as a catalyst

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer with hotplate

• Beakers and Erlenmeyer flasks

• Büchner funnel and filter paper

• Melting point apparatus

• Rotary evaporator (optional)

Safety Precautions

• Phenol, o-(p-bromophenylformimidoyl)- : May cause skin and eye irritation, and respiratory irritation. It is also toxic to aquatic life.[5]

• Salicylaldehyde : Harmful if swallowed or in contact with skin. Causes serious eye irritation.

• 4-Bromoaniline : Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[6][7]

• Glacial Acetic Acid : Corrosive. Causes severe skin burns and eye damage.

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Step-by-Step Synthesis Procedure

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 1.72 g (0.01 mol) of 4-bromoaniline in 20 mL of absolute ethanol. Stir the mixture until the solid is completely dissolved.

• Addition of Salicylaldehyde: To the stirred solution of 4-bromoaniline, add 1.22 g (1.05 mL, 0.01 mol) of salicylaldehyde dropwise at room temperature.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the reaction mixture. The use of an acid catalyst is crucial to facilitate the dehydration of the carbinolamine intermediate.[4]

• Reaction: Stir the reaction mixture at room temperature for 30 minutes. A yellow precipitate should start to form. To ensure the completion of the reaction, reflux the mixture for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation of the Crude Product: After the reflux period, cool the reaction mixture to room temperature. The yellow crystalline product will precipitate out of the solution.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the product in a desiccator over anhydrous calcium chloride or in a vacuum oven at a temperature below its melting point.

Purification: Recrystallization

Recrystallization is a highly effective method for purifying the synthesized Schiff base. The choice of solvent is critical for obtaining high-purity crystals.

Solvent Selection

A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For Phenol, o-(p-bromophenylformimidoyl)-, ethanol is a commonly used and effective solvent. Other potential solvent systems include ethanol-water mixtures or heptane-ethyl acetate.[8][9]

Recrystallization Protocol

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot ethanol to dissolve it completely.

• Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. As the solution cools, the solubility of the Schiff base will decrease, and crystals will form.

• Cooling: To maximize the yield, place the flask in an ice bath for about 30 minutes once it has reached room temperature.

• Isolation and Drying: Collect the purified crystals by vacuum filtration, wash them with a small amount of cold ethanol, and dry them as described previously.

Characterization of Phenol, o-(p-bromophenylformimidoyl)-

Confirming the identity and purity of the synthesized compound is a critical step. The following spectroscopic techniques are recommended.

Physical Properties

Property	Expected Value
Molecular Formula	C₁₃H₁₀BrNO
Molecular Weight	276.13 g/mol [5]
Appearance	Yellow crystalline solid
Melting Point	111-114 °C[10]

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum provides valuable information about the functional groups present in the molecule.

Functional Group	Expected Wavenumber (cm⁻¹)	Notes
O-H (phenolic)	3400-3200 (broad)	Indicates the presence of the hydroxyl group.
C-H (aromatic)	3100-3000
C=N (azomethine)	1620-1610	This is a characteristic peak for Schiff bases.[11]
C=C (aromatic)	1600-1450
C-O (phenolic)	1280-1270
C-Br	600-500

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is used to determine the proton environment in the molecule. The expected chemical shifts (in ppm, relative to TMS) are as follows:

Proton	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
-OH (phenolic)	13.0 - 12.0	singlet (broad)	1H
-CH=N (azomethine)	8.7 - 8.5	singlet	1H
Aromatic Protons	7.7 - 6.8	multiplet	8H

Note: The exact chemical shifts may vary slightly depending on the solvent used for the NMR analysis.

Potential Reactions and Applications

Phenol, o-(p-bromophenylformimidoyl)- serves as a versatile ligand for the synthesis of various metal complexes. The nitrogen of the azomethine group and the oxygen of the phenolic hydroxyl group can act as donor atoms, forming stable chelate rings with transition metal ions.[1]

Caption: Workflow from synthesis to potential applications.

These metal complexes often exhibit enhanced biological activities compared to the free Schiff base ligand, making them promising candidates for the development of new therapeutic agents.[12]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Yield	Incomplete reaction.	Increase reflux time. Ensure the pH is mildly acidic (4-5).[4]
Product lost during workup.	Use minimal cold solvent for washing the precipitate.
Reversible reaction.	Use a Dean-Stark apparatus to remove water azeotropically.[4]
Oily Product	Impurities present.	Ensure high purity of starting materials. Perform recrystallization carefully with an appropriate solvent system.
No Precipitation	Product is soluble in the reaction solvent.	Reduce the volume of the solvent by evaporation. Cool the solution in an ice bath.

References

• ResearchGate. (2013). How to increase yield in schiff base preparation from 2-aminopyridine with aromatic aldehydes?. [Link]

• ResearchGate. (2015). What are the conditions used for schiff base reaction?. [Link]

• Journal of Chemical and Pharmaceutical Research. (2011). Kinetic study of formation of N- Salicylidene-aniline Spectrophotomerically. [Link]

• PMC - PubMed Central. (2019). 4-(4-Bromophenyl)-thiazol-2-amine derivatives: synthesis, biological activity and molecular docking study with ADME profile. [Link]

• IJRSR. (2018). SYNTHESIS OF SALICYLALDEHYDE BASED SCHIFF BASES AND THEIR METAL COMPLEXES IN AQUEOUS MEDIA -CHARACTERIZATION AN. [Link]

• IOSR Journal. (n.d.). Synthesis, characterization of schiff bases derived from salicylaldehyde with some amino acids and its oxovanadium(IV) complexes. [Link]

• PubMed. (2015). Antimicrobial salicylaldehyde Schiff bases: synthesis, characterization and evaluation. [Link]

• ResearchGate. (2024). Synthesis, Characterization and Antitrypanosomal Activity Of Metal Complexes Of 2-{(E)-[(4-Bromophenyl)imino]methyl}phenol. [Link]

• PubChem. (n.d.). 2-(((4-Bromophenyl)imino)methyl)phenol. [Link]

• Tuijin Jishu/Journal of Propulsion Technology. (2023). Synthesis, Characterization And Photophysical Study of 2-[(E)-[( 4 Bromo-2-Fluorophenyl) Imino) Methyl] Phenol As An Organic Light Emmiting Diode Compound. [Link]

• ResearchGate. (2021). Synthesis, Characterization of Schiff Bases Derived from Salicylaldehyde with Some Amino Acids by a New Developed Method. [Link]

• Scholars Middle East Publishers. (2021). Synthesis, Characterization of Schiff Bases Derived from Salicylaldehyde with Some Amino Acids by a New Developed Method. [Link]

• Reddit. (2023). Go-to recrystallization solvent mixtures. [Link]

• University of Rochester. (n.d.). Reagents & Solvents: Solvents for Recrystallization. [Link]

• ResearchGate. (2022). Schiff bases from chlorine substituted anilines and salicylaldehyde: Synthesis, characterization, fluorescence, thermal features, biological studies and electronic structure investigations. [Link]

• ResearchGate. (2024). Synthesis, Characterization and Antitrypanosomal Activity Of Metal Complexes Of 2-{(E)-[(4-Bromophenyl)imino]methyl}phenol. [Link]

• ResearchGate. (n.d.). FT-IR spectra of 2-{(E)-[(4-bromophenyl)imino]methyl}phenol (4d). [Link]

• The Royal Society of Chemistry. (n.d.). Supporting information for. [Link]

• Wiley-VCH. (2007). Supporting Information. [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information (ESI) The effect of S-alkylation on organocatalytic enamine activation through imidazolidine-4-thiones. [Link]

• PMC - PubMed Central. (n.d.). Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach. [Link]

• ResearchGate. (2012). (PDF) ChemInform Abstract: Reactions of Salicylaldehyde and Enolates or Their Equivalents: Versatile Synthetic Routes to Chromane Derivatives. [Link]

• Semantic Scholar. (n.d.). Synthesis of Some Salicylaldehyde-Based Schiff Bases in Aqueous Media. [Link]

• PubMed. (n.d.). Development of Quantitative Structure-Metabolism (QSMR) Relationships for Substituted Anilines Based on Computational Chemistry. [Link]

• YouTube. (2022). Important Chemistry Tips-Solvents choose for recrystallization-Part4. [Link]

• Reddit. (2019). Recrystallization with two solvents. [Link]

• ResearchGate. (n.d.). Substances yield after recrystallization from different solvents. [Link]

• Scribd. (n.d.). Lab 04 A Kinetic Vs Thermodynamic Control Experiment. [Link]

• International Scientific Publications. (2024). A NEW ORGANIC COMPOUND WITH MEDICINAL AND COMPUTATIONAL APPROACHES: 2-(((2-BROMOPHENYL)IMINO)METHYL)-4-NITROPHENOL. [Link]

• ResearchGate. (n.d.). FT-IR spectra of 2-{(E)-[(4-bromophenyl)imino]methyl}phenol (4d). [Link]

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Application Notes and Protocols for the Analytical Determination of Phenol, o-(p-bromophenylformimidoyl)-

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

Phenol, o-(p-bromophenylformimidoyl)- is a molecule of interest possessing a unique chemical architecture comprising a phenolic hydroxyl group, a formimidoyl linkage, and a brominated aromatic ring. The presence of these distinct functional moieties necessitates robust and specific analytical methodologies for its detection and quantification in various matrices. This is particularly critical in drug development, where precise analytical characterization is paramount for safety, efficacy, and quality control. This document provides a comprehensive guide to the analytical techniques and detailed protocols for the detection and characterization of this compound. The methodologies outlined herein are designed to ensure scientific rigor, reproducibility, and trustworthiness in your analytical workflows.

Analytical Strategy: A Multi-Modal Approach

A singular analytical technique is often insufficient for the unambiguous identification and quantification of a novel compound. Therefore, a multi-modal strategy employing both chromatographic separation and spectroscopic detection is recommended. This approach provides orthogonal data, enhancing the confidence in the analytical results. Our primary recommended workflow involves High-Performance Liquid Chromatography (HPLC) for separation, coupled with Diode Array Detection (DAD) and Mass Spectrometry (MS) for identification and quantification. Gas Chromatography-Mass Spectrometry (GC-MS) can serve as a valuable confirmatory technique, particularly after appropriate derivatization.

Primary Analytical Technique: High-Performance Liquid Chromatography with DAD and MS Detection (HPLC-DAD-MS)

High-Performance Liquid Chromatography (HPLC) is a cornerstone of pharmaceutical analysis due to its versatility and efficiency in separating components of a mixture.[1][2] For Phenol, o-(p-bromophenylformimidoyl)-, a reversed-phase HPLC method is proposed, which separates compounds based on their hydrophobicity.

Causality Behind Experimental Choices

• Reversed-Phase Chromatography: The presence of the aromatic rings in the molecule imparts significant hydrophobicity, making reversed-phase chromatography with a C18 stationary phase the logical choice for achieving good retention and separation from polar impurities.

• Diode Array Detector (DAD): The phenolic and aromatic moieties of the target compound are expected to exhibit strong UV absorbance. A DAD detector allows for the acquisition of the full UV-Vis spectrum of the analyte, aiding in peak purity assessment and preliminary identification.

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer provides definitive identification based on the mass-to-charge ratio (m/z) of the molecule and its fragments. The presence of bromine, with its characteristic isotopic pattern (79Br and 81Br in an approximate 1:1 ratio), will produce a distinct M and M+2 isotopic signature in the mass spectrum, serving as a powerful confirmation of the compound's identity.[3][4]

Experimental Workflow for HPLC-DAD-MS Analysis

Sources

• 1. Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. youtube.com [youtube.com]

Application Notes and Protocols: Phenol, o-(p-bromophenylformimidoyl)- as a Versatile Intermediate in Pharmaceutical Synthesis

Introduction: Unlocking the Potential of a Bifunctional Building Block

In the landscape of modern drug discovery and development, the strategic design of molecular intermediates is paramount. These intermediates serve as the foundational scaffolds upon which the complex architecture of an active pharmaceutical ingredient (API) is constructed. Phenol, o-(p-bromophenylformimidoyl)- is a prime example of such a critical building block, offering a unique combination of functionalities that can be exploited for the synthesis of a diverse range of therapeutic agents.

This molecule incorporates three key features: a nucleophilic phenolic hydroxyl group, a reactive imine functionality, and a brominated aromatic ring poised for cross-coupling reactions. This trifecta of reactivity makes it a highly valuable precursor for the construction of privileged structures in medicinal chemistry, such as benzoxazoles, quinolines, and complex biaryl systems. The strategic placement of the p-bromophenyl group, in particular, opens a gateway to a vast chemical space through well-established palladium-catalyzed cross-coupling reactions.[1][2]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, handling, and versatile application of Phenol, o-(p-bromophenylformimidoyl)- as a pharmaceutical intermediate. The protocols outlined herein are designed to be robust and reproducible, with a focus on explaining the underlying chemical principles to empower users to adapt and optimize these methods for their specific synthetic targets.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of an intermediate is crucial for its effective use and for ensuring laboratory safety. The table below summarizes the key properties of Phenol, o-(p-bromophenylformimidoyl)-.

Property	Value	Source/Method
Molecular Formula	C₁₃H₁₀BrNO	Calculated
Molecular Weight	276.13 g/mol	Calculated
Appearance	Off-white to pale yellow solid	Predicted
Melting Point	Not available; expected to be a solid at room temperature	Predicted
Solubility	Soluble in common organic solvents (e.g., DCM, THF, DMF); insoluble in water	Predicted
CAS Number	100144-83-2

Handling and Storage:

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Handle the compound in a well-ventilated fume hood to avoid inhalation of dust.

• Storage: Store in a tightly sealed container in a cool, dry place, away from light and incompatible materials such as strong oxidizing agents and strong acids.

Synthesis Protocol: A Step-by-Step Guide

The synthesis of Phenol, o-(p-bromophenylformimidoyl)- can be achieved through a two-step process starting from readily available starting materials: 2-aminophenol and p-bromobenzaldehyde. The overall synthetic workflow is depicted below.

Caption: Synthetic workflow for Phenol, o-(p-bromophenylformimidoyl)-.

Protocol 1: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

Materials:

• 2-Aminophenol (1.0 eq)

• p-Bromobenzaldehyde (1.0 eq)

• Ethanol (anhydrous)

• Round-bottom flask

• Reflux condenser

• Stirring plate and magnetic stir bar

• Ice bath

Procedure:

• Reaction Setup: To a 250 mL round-bottom flask, add 2-aminophenol (e.g., 10.9 g, 0.1 mol) and anhydrous ethanol (100 mL). Stir the mixture at room temperature until the solid is fully dissolved.

• Addition of Aldehyde: To the stirred solution, add p-bromobenzaldehyde (e.g., 18.5 g, 0.1 mol) portion-wise over 5 minutes.

• Reflux: Attach a reflux condenser to the flask and heat the reaction mixture to reflux (approximately 78 °C for ethanol). Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 30% ethyl acetate in hexanes).

• Cooling and Precipitation: After the reaction is complete, remove the heat source and allow the flask to cool to room temperature. Further cool the flask in an ice bath for 30 minutes to induce precipitation of the product.

• Isolation of Crude Product: Collect the precipitated solid by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the crude product in a vacuum oven at 40-50 °C to a constant weight.

Purification:

• The crude product can be purified by recrystallization from an ethanol/water mixture to yield the final product as a crystalline solid.

Applications in Pharmaceutical Synthesis

The unique structural features of Phenol, o-(p-bromophenylformimidoyl)- make it a versatile intermediate for the synthesis of various pharmaceutical scaffolds.

Synthesis of Benzoxazoles

The ortho-hydroxyimine moiety is a classic precursor for the synthesis of benzoxazoles, a privileged scaffold in medicinal chemistry known for its diverse biological activities. Oxidative cyclization of Phenol, o-(p-bromophenylformimidoyl)- can lead to the formation of 2-(p-bromophenyl)benzoxazole.

Caption: Synthesis of a benzoxazole derivative.

Protocol 2: Synthesis of 2-(p-Bromophenyl)benzoxazole

Materials:

• Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq)

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) (1.1 eq)

• Dichloromethane (DCM)

• Round-bottom flask

• Stirring plate and magnetic stir bar

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add Phenol, o-(p-bromophenylformimidoyl)- (e.g., 2.76 g, 10 mmol) and DCM (50 mL). Stir at room temperature until the solid is dissolved.

• Addition of Oxidant: To the stirred solution, add DDQ (e.g., 2.5 g, 11 mmol) portion-wise over 10 minutes. The reaction is typically exothermic, and the color of the solution will change.

• Reaction: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with DCM. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 2-(p-bromophenyl)benzoxazole.

Gateway to Biaryl Compounds via Suzuki Coupling

The p-bromophenyl moiety serves as a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1][2] This allows for the introduction of a wide variety of aryl and heteroaryl groups, leading to the synthesis of complex biaryl structures that are common in many drug molecules.

Caption: Suzuki coupling reaction of the intermediate.

Protocol 3: General Procedure for Suzuki Coupling

Materials:

• Phenol, o-(p-bromophenylformimidoyl)- (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, 2.0 eq)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Schlenk flask or sealed tube

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a Schlenk flask, add Phenol, o-(p-bromophenylformimidoyl)- (e.g., 1.38 g, 5 mmol), the desired arylboronic acid (6 mmol), and the base (e.g., K₂CO₃, 1.38 g, 10 mmol).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon) three times.

• Addition of Catalyst and Solvent: Under the inert atmosphere, add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.116 g, 0.1 mmol) and the degassed solvent mixture (e.g., 20 mL of 4:1 dioxane:water).

• Reaction: Seal the flask and heat the reaction mixture to 80-100 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, and extract the aqueous layer with ethyl acetate. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the desired biaryl product.

Conclusion

Phenol, o-(p-bromophenylformimidoyl)- is a strategically designed intermediate that offers multiple avenues for the synthesis of complex and biologically relevant molecules. Its straightforward synthesis and the orthogonal reactivity of its functional groups make it a valuable tool for medicinal chemists. The protocols provided in these application notes serve as a starting point for the exploration of this versatile building block in the development of new pharmaceutical agents. The ability to readily generate benzoxazoles and a wide array of biaryl compounds underscores the potential of this intermediate to accelerate drug discovery programs.

References

• Organic Syntheses Procedure: p-BROMOPHENOL. Available at: [Link]. [Accessed January 18, 2026].

• Phenol Synthesis Part I. Available at: [Link]. [Accessed January 18, 2026].

• A scalable and green one-minute synthesis of substituted phenols - PMC - NIH. Available at: [Link]. [Accessed January 18, 2026].

• Phenol synthesis by substitution or oxidation - Organic Chemistry Portal. Available at: [Link]. [Accessed January 18, 2026].

• CN103408404A - Process for synthesizing p-bromophenol - Google Patents.

• Pharmaceutical Intermediates | Advanced Intermediates | API intermediates | Bulk drug intermediates. Available at: [Link]. [Accessed January 18, 2026].

• SELECTIVE ARYLATION OF PHENOL PROTECTED PROPARGYL BROMIDE VIA PD-CATALYSED SUZUKI COUPLING REACTION: SYNTHESIS, MECHANISTIC STUD. Available at: [Link]. [Accessed January 18, 2026].

• WO2014180305A1 - Phenol derivative and preparation method and use in medicine thereof - Google Patents.

• Phenol derivatives are immunodepressive in mice - PubMed. Available at: [Link]. [Accessed January 18, 2026].

• Phenols in medicine | Feature - Royal Society of Chemistry: Education. Available at: [Link]. [Accessed January 18, 2026].

• Pharmaceutical Intermediates Manufacturer Factory | Uses, Type List, Meaning. Available at: [Link]. [Accessed January 18, 2026].

• Transition-metal-catalyzed synthesis of phenols and aryl thiols - Beilstein Journals. Available at: [Link]. [Accessed January 18, 2026].

• Selective arylation of phenol protected propargyl bromide via Pd-catalysed suzuki coupling reaction: Synthesis, mechanistic studies by DFT calculations and their pharmacological aspects - ResearchGate. Available at: [Link]. [Accessed January 18, 2026].

• Application of phenol derivatives in industry, medicine, and healthcare. - ResearchGate. Available at: [Link]. [Accessed January 18, 2026].

• MX2015015534A - Phenol derivative and preparation method and use in medicine thereof. - Google Patents.

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Illuminating the Molecular World: Fluorescent Properties and Applications of Phenol, o-(p-bromophenylformimidoyl)- Derivatives

Introduction: The Intrinsic Glow of Schiff Bases in Research and Development

In the landscape of molecular probes and functional materials, Schiff bases derived from salicylaldehyde have garnered significant attention due to their synthetic accessibility, structural versatility, and intriguing photophysical properties. Among these, Phenol, o-(p-bromophenylformimidoyl)- derivatives, formed through the condensation of salicylaldehyde and p-bromoaniline, represent a class of compounds with significant potential in various scientific domains. The presence of the phenolic hydroxyl group, the imine (C=N) bond, and the bromine substituent creates a unique electronic environment that gives rise to distinct fluorescent behaviors.

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the fluorescent properties of these specific Schiff base derivatives. We will delve into their synthesis, explore their photophysical characteristics with a focus on solvent effects and ion interactions, and provide detailed protocols for their characterization and application as fluorescent sensors. The insights provided herein are grounded in established scientific principles and supported by experimental data, offering a practical framework for harnessing the luminescent capabilities of these molecules.

Structural Basis of Fluorescence: The Role of ESIPT and Molecular Conformation

The fluorescence of salicylaldehyde-based Schiff bases is often governed by a photophysical process known as Excited-State Intramolecular Proton Transfer (ESIPT).[1][2] Upon absorption of a photon, an intramolecular proton transfer occurs from the phenolic hydroxyl group to the nitrogen atom of the imine. This creates a transient keto-tautomer in the excited state, which is responsible for the characteristically large Stokes shift (the difference between the absorption and emission maxima) observed in these compounds. The return to the ground state involves the reverse proton transfer, completing the photocycle.

The substitution pattern on both the phenol and aniline rings plays a crucial role in modulating these fluorescent properties. The electron-withdrawing nature of the bromine atom on the p-position of the aniline ring can influence the electron density of the imine nitrogen, thereby affecting the efficiency of the ESIPT process and the overall fluorescence quantum yield.

Photophysical Properties of o-(p-bromophenylformimidoyl)phenol Derivatives

The fluorescence characteristics of these Schiff bases are highly sensitive to their molecular environment, particularly the polarity of the solvent. This solvatochromism arises from the different stabilization of the ground and excited states by the solvent molecules.

A key derivative in this class is (E)-2-(((4-bromophenyl)imino)methyl)phenol (referred to as HL2 in some literature). Its photophysical properties have been investigated, revealing its potential as a fluorescent sensor.[3][4]

Table 1: Photophysical Data for a Representative o-(p-bromophenylformimidoyl)phenol Derivative

Compound	Solvent System	Excitation Max (λ_ex) (nm)	Emission Max (λ_em) (nm)	Stokes Shift (nm)	Quantum Yield (Φ_F)	Reference
(E)-2-(((4-bromophenyl)imino)methyl)phenol	DMSO/H₂O (9:1) HEPES buffer	~360	471	~111	Not explicitly reported for the free ligand, but its zinc complex exhibits strong fluorescence.	[3][4]

Note: The quantum yield for the free ligand is often lower than its metal complexes, which can exhibit enhanced fluorescence upon coordination.

Experimental Protocols

Protocol 1: Synthesis of (E)-2-(((4-bromophenyl)imino)methyl)phenol

This protocol outlines the straightforward condensation reaction to synthesize the Schiff base.

Materials:

• Salicylaldehyde

• p-Bromoaniline

• Ethanol (absolute)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve salicylaldehyde (1 equivalent) in a minimal amount of absolute ethanol.

• In a separate beaker, dissolve p-bromoaniline (1 equivalent) in absolute ethanol.

• Slowly add the p-bromoaniline solution to the salicylaldehyde solution while stirring.

• A yellow precipitate should form almost immediately.

• Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours with continuous stirring.

• After reflux, allow the mixture to cool to room temperature.

• Collect the yellow crystalline product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product in a desiccator. The purity can be checked by thin-layer chromatography (TLC) and melting point determination.

Diagram 1: Synthesis Workflow

Caption: Workflow for the characterization of fluorescent properties.

Applications in Sensing: Detection of Metal Ions

A significant application of these fluorescent Schiff bases is in the detection of metal ions. [3][4]The lone pair of electrons on the imine nitrogen and the phenolic oxygen can act as coordination sites for metal ions. This coordination can rigidify the molecular structure and modulate the ESIPT process, leading to a change in the fluorescence properties, such as quenching (turn-off) or enhancement (turn-on).

For instance, (E)-2-(((4-bromophenyl)imino)methyl)phenol has been shown to be a selective sensor for certain metal ions. [3][4]The addition of Cu²⁺ ions can lead to fluorescence quenching, while the presence of Zn²⁺ can cause a noticeable change in the fluorescence signal. This selectivity makes these compounds valuable tools for the development of chemosensors for environmental monitoring and biological imaging.

Diagram 3: Metal Ion Sensing Mechanism

Caption: Principle of metal ion detection using the Schiff base.

Conclusion and Future Outlook

The fluorescent properties of Phenol, o-(p-bromophenylformimidoyl)- derivatives offer a rich area for scientific exploration and application development. Their straightforward synthesis, coupled with their responsive fluorescent nature, makes them attractive candidates for the design of novel chemosensors and molecular probes. Future research may focus on fine-tuning the molecular structure to enhance quantum yields, achieve red-shifted emission for biological applications, and improve selectivity for specific analytes. The protocols and data presented in this application note provide a solid foundation for researchers to build upon in their endeavors to utilize these luminous molecules.

References

• Mondal, P., & Mandal, S. K. (2021). Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach. ACS Omega, 6(5), 3863–3877. [Link]

• Stoerkler, T., Frath, D., Jacquemin, D., & Ulrich, G. (2021). Dual‐State Emissive π‐Extended Salicylaldehyde Fluorophores: Synthesis, Photophysical Properties and First‐Principle Calculations. Chemistry – A European Journal, 27(47), 12168-12176. [Link]

• Jasim, H. A. (2023). Synthesis, Characterization and Antimicrobial of Schfiff Base from 5-Bromo – Salicylaldehyde and P-Toluidine. International Journal of Pharmaceutical and Bio-Medical Science, 3(1), 1733-1739. [Link]

• Kumar, A., & Singh, R. (2023). Schiff base ligand of p-Toluidine and Salicylaldehyde: Synthesis, characterization and metal ion sensing. Journal of Research in Chemistry, 3(1), 1-5. [Link]

• Dehari, S., et al. (2010). Spectroscopic studies and structure determination of Schiff base derived from 5-bromosalicylaldehyde and 4-aminobenzoic acid. Der Pharma Chemica, 2(6), 273-278. [Link]

• Li, Y., et al. (2023). Fine-Tuning Molecular Structure of Salicylaldehyde Schiff Base for Solid-State Photochromic Mechanism. Luminescence. [Link]

• Harada, T., & Ogawa, K. (2021). Prediction of Photochromism of Salicylideneaniline Crystals Using a Data Mining Approach. ACS Omega, 6(3), 2346-2353. [Link]

• Filarowski, A., et al. (2003). Tautomerism in Schiff bases derived from 3-hydroxysalicylaldehyde. Combined X-ray diffraction, solution and solid state NMR study. Journal of the Chemical Society, Perkin Transactions 2, (1), 131-136. [Link]

• Mondal, P., & Mandal, S. K. (2021). Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach. ACS Omega, 6(5), 3863–3877. [Link]

• S. B. R, S., et al. (2022). Synthesis, characterization, DFT analysis and docking studies of a novel Schiff base using 5-bromo salicylaldehyde and β-alanine. Heliyon, 8(6), e09600. [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-bromo-. NIST Chemistry WebBook. Retrieved from [Link]

• Linder, K. E., et al. (2019). Steric influence of salicylaldehyde-based Schiff base ligands on the formation of trans-[Re(PR3)2(Schiff base)]+ complexes. Dalton Transactions, 48(34), 12943-12955. [Link]

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Application Note & Protocol: A Robust, Scalable Method for the Synthesis of 2-((4-bromophenylimino)methyl)phenol

Abstract

This document provides a comprehensive guide for the synthesis of the Schiff base 2-((4-bromophenylimino)methyl)phenol, also known as N-salicylidene-4-bromoaniline. We present a validated, high-yield condensation reaction protocol that is demonstrably scalable from a 10-millimole laboratory procedure to a 1.0-mole pilot scale. The core of this application note is a detailed, step-by-step methodology for the scaled-up synthesis, emphasizing practical considerations such as thermal management, efficient product isolation, and purification. The causality behind key process decisions, including solvent selection and catalyst elimination, is discussed to provide researchers with a deep understanding of the process. This guide is intended for researchers, chemists, and process development professionals requiring a reliable method for producing multi-gram to kilogram quantities of this versatile chemical intermediate.

Introduction and Scientific Background

Schiff bases, characterized by their azomethine functional group (-C=N-), are a cornerstone of modern organic and coordination chemistry.[1] First described by Hugo Schiff, these compounds are typically formed via a condensation reaction between a primary amine and a carbonyl compound.[2] The specific subclass of N-salicylideneanilines, derived from salicylaldehyde, are of particular interest due to their unique photophysical properties and their utility as bidentate ligands for forming stable metal complexes.[3][4] These properties make them valuable in fields ranging from catalysis and materials science to the development of antimicrobial agents.[5]

The target compound, 2-((4-bromophenylimino)methyl)phenol, is a key building block in these areas. While its synthesis on a laboratory scale is straightforward, scaling the process presents challenges related to reaction control, product isolation, and maintaining purity without resorting to chromatography. This document outlines a process that leverages the product's favorable crystallization properties to enable a simple, efficient, and scalable synthesis that relies on filtration and washing as the primary means of purification.[6] The methodology is designed to be environmentally conscious by using a relatively benign solvent and avoiding unnecessary reagents.[7]

Reaction Principle

The synthesis proceeds via a nucleophilic addition of the primary amine (4-bromoaniline) to the carbonyl carbon of the aldehyde (salicylaldehyde), forming a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield the final imine product. The reaction is driven to completion by the formation of the stable, conjugated product, which readily crystallizes from the reaction medium upon cooling.

Reaction Scheme:

Salicylaldehyde reacts with 4-bromoaniline in ethanol to yield 2-((4-bromophenylimino)methyl)phenol and water.

Experimental Protocols: Laboratory vs. Scaled-Up Synthesis

The following section details the protocols for both a standard laboratory-scale synthesis and a scaled-up batch. The comparison highlights the necessary adjustments in equipment and handling for larger quantities.

Parameter	Protocol A: Laboratory Scale (10 mmol)	Protocol B: Scaled-Up Synthesis (1.0 mol)
Equipment	100 mL Round-Bottom Flask, Magnetic Stirrer, Reflux Condenser, Heating Mantle, Büchner Funnel (70 mm)	5 L Jacketed Glass Reactor, Overhead Mechanical Stirrer, Reflux Condenser, Heating/Cooling Circulator, Büchner Funnel (240 mm)
Salicylaldehyde (1.0 eq)	1.22 g (1.11 mL)	122.12 g (111.3 mL)
4-Bromoaniline (1.0 eq)	1.72 g	172.03 g
Ethanol (Solvent)	25 mL	2.5 L
Reaction Temp.	~78 °C (Reflux)	75-80 °C (Gentle Reflux)
Reaction Time	1 hour	2-3 hours
Work-up	Cool in ice bath, vacuum filter, wash with cold ethanol (2 x 10 mL)	Cool via jacket to 0-5 °C, vacuum filter, wash with cold ethanol (2 x 250 mL)
Expected Yield	~2.5 g (90%)	~250 g (90%)
Typical Purity	>98% (by NMR)	>98% (by NMR)

Detailed Protocol for Scaled-Up Synthesis (1.0 mol)

This section provides a detailed workflow for the 1.0-mole scale synthesis.

Materials and Equipment

• Reagents:

  • Salicylaldehyde (≥98%)

  • 4-Bromoaniline (≥98%)

  • Ethanol (95% or absolute), technical grade

• Equipment:

  • 5 L jacketed glass reactor with bottom outlet valve

  • Overhead mechanical stirrer with a PTFE paddle

  • Lid for reactor with ports for condenser, temperature probe, and reagent addition

  • Heating/cooling circulator connected to the reactor jacket

  • Large capacity reflux condenser

  • 2 L dropping funnel

  • Large Büchner funnel (240 mm diameter) with appropriate filter paper

  • Large vacuum filter flask (5 L or greater)

  • Vacuum oven

Step-by-Step Procedure

• Reactor Setup: Assemble the 5 L reactor, ensuring all joints are secure. Attach the overhead stirrer, condenser, and temperature probe. Set the circulator to 20 °C.

• Reagent Preparation (Solution A): In a 2 L beaker, add 122.12 g (1.0 mol) of salicylaldehyde to 1.5 L of ethanol . Stir with a magnetic stirrer until a clear, pale-yellow solution is formed.

• Reagent Preparation (Solution B): In a separate 2 L beaker, add 172.03 g (1.0 mol) of 4-bromoaniline to 1.0 L of ethanol . Stir until fully dissolved. The solution may require gentle warming to 30-40 °C to achieve complete dissolution.

• Charging the Reactor: Transfer the salicylaldehyde solution (Solution A) into the 5 L reactor. Begin stirring with the overhead stirrer at a moderate speed (e.g., 150-200 RPM) to create a vortex.

• Reaction Initiation: Heat the reactor jacket using the circulator to a setpoint of 85 °C. Allow the salicylaldehyde solution to heat to a gentle reflux (~78 °C).

• Controlled Addition: Once the reactor contents are at a stable reflux, slowly add the 4-bromoaniline solution (Solution B) via the dropping funnel over a period of 60-90 minutes . The solution will turn a vibrant yellow/orange. Maintain a gentle reflux throughout the addition. A slight increase in the reflux rate upon addition is normal.

• Reaction Completion: After the addition is complete, continue to stir the mixture at gentle reflux for an additional 1-2 hours to ensure the reaction goes to completion. Monitor the reaction by TLC if desired (Mobile phase: 9:1 Hexane:Ethyl Acetate).

• Crystallization: Turn off the heating and set the circulator to cool the reactor. A controlled cooling ramp is recommended:

  • Cool from reflux to 40 °C over 1 hour.

  • Cool from 40 °C to 5 °C over 1-2 hours.

  • Hold at 0-5 °C for at least 1 hour to maximize crystallization. A thick slurry of yellow crystals will form.

• Product Isolation: Set up the large Büchner funnel for vacuum filtration. Wet the filter paper with a small amount of cold ethanol.

• Filtration and Washing: Transfer the cold slurry from the reactor to the Büchner funnel in portions. Apply vacuum to remove the mother liquor. Wash the resulting filter cake with two portions of ice-cold ethanol (2 x 250 mL) . Allow the vacuum to pull for 15-20 minutes to partially dry the cake.

• Drying: Transfer the yellow crystalline solid to a tared glass tray. Dry in a vacuum oven at 50-60 °C until a constant weight is achieved (typically 12-24 hours).

• Final Product: The final product is a bright yellow, crystalline solid. Weigh the product and calculate the yield. Characterize by NMR and melting point.

Scientific Rationale and Process Insights (E-E-A-T)

• Expertise - Why Ethanol? Ethanol is the solvent of choice for several key reasons. It effectively dissolves both starting materials at elevated temperatures, ensuring a homogeneous reaction medium.[8] Crucially, the Schiff base product has significantly lower solubility in cold ethanol, which allows for high recovery through precipitation and crystallization directly from the reaction mixture. This eliminates the need for a solvent swap or aqueous work-up, which would be cumbersome and generate significant waste at this scale.

• Experience - Is a Catalyst Necessary? While many Schiff base syntheses are acid-catalyzed, the reaction between an aromatic aldehyde and a reasonably nucleophilic aromatic amine like 4-bromoaniline proceeds efficiently without a catalyst, especially with gentle heating.[2] Omitting a catalyst is a significant process advantage for scale-up as it simplifies the purification, prevents potential side reactions, and avoids the need to neutralize and remove the catalyst during work-up.

• Trustworthiness - Controlling the Process: The reliability of this protocol comes from its control over the key process parameters.

  • Controlled Addition: Adding the amine solution slowly into the hot aldehyde solution prevents a large initial exotherm and ensures a consistent reaction temperature.

  • Controlled Cooling: A gradual cooling profile is critical for forming well-defined, pure crystals. Crashing the product out of solution by cooling too quickly can lead to the inclusion of impurities within the crystal lattice.

  • Washing: Using ice-cold ethanol for washing is essential. It effectively removes residual starting materials and soluble impurities without dissolving a significant amount of the desired product.

Visualization of the Scaled-Up Workflow

The following diagram illustrates the logical flow of the scaled-up synthesis process.

Caption: Workflow for the scaled-up synthesis of 2-((4-bromophenylimino)methyl)phenol.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses or goggles, a flame-retardant lab coat, and chemical-resistant gloves (nitrile or neoprene).

• Chemical Hazards:

  • Salicylaldehyde: Harmful if swallowed or in contact with skin. Causes serious eye irritation.

  • 4-Bromoaniline: Toxic if swallowed, in contact with skin, or if inhaled. Suspected of causing genetic defects and cancer. Handle with extreme care, preferably in a ventilated enclosure or fume hood.

  • Ethanol: Highly flammable liquid and vapor. Keep away from ignition sources.

• Handling: Conduct the reaction in a well-ventilated area or a walk-in fume hood. Ground all equipment to prevent static discharge, especially when handling large volumes of flammable solvents. Have appropriate fire extinguishing equipment (e.g., CO₂, dry chemical) readily available.

References

• Singh, R. P., & Singh, P. (2016). Synthesis of 2-[(4-Bromophenylimino)methyl]-5-pentadecylphenol. ResearchGate. Available at: [Link]

• Mondal, J., & Saha, A. (2013). Rapid and Economic Synthesis of Schiff Base of Salicylaldehyde by Microwave Irradiation. Research Journal of Chemical Sciences, 3(10), 97-99. Available at: [Link]

• Kim, J. H., et al. (2017). Modeling molecular environment of allomorphic N-salicylidene-4-halo-aniline crystals through iterative QM/QM′ structural optimization. Scientific Reports, 7(1), 1-11. Available at: [Link]

• Ji, H., & Ma, H. P. (2011). 2-[(4-Bromophenylimino)methyl]-4,6-diiodophenol. Acta Crystallographica Section E: Structure Reports Online, 67(12), o3283. Available at: [Link]

• Abdel-Rahman, L. H., et al. (2017). 4-phenyldiazenyl 2-(phenylimino methyl) phenols; synthesis and in-vitro biological evaluation as potential antibacterial agents. ResearchGate. Available at: [Link]

• Moustafa, H., et al. (2020). Synthesis of salicylaldehyde derived Schiff bases by microwave irradiation method. ResearchGate. Available at: [Link]

• Arshad, N., et al. (2014). Antimicrobial salicylaldehyde Schiff bases: Synthesis, characterization and evaluation. Tropical Journal of Pharmaceutical Research, 13(10), 1645-1652. Available at: [Link]

• Acta Crystallographica Section E. (2008). 4-Bromo-2-[(phenylimino)methyl]phenol. ResearchGate. Available at: [Link]

• Khan, S. A., et al. (2014). Antimicrobial salicylaldehyde Schiff bases: synthesis, characterization and evaluation. Semantic Scholar. Available at: [Link]

• Vashi, D., & Desai, K. (2013). Synthesis of Some Salicylaldehyde-Based Schiff Bases in Aqueous Media. ResearchGate. Available at: [Link]

• Singh, A., et al. (2012). Synthesis of Schiff's bases in aqueous medium: a green alternative approach with effective mass yield and high reaction rates. Organic and Medicinal Chemistry Letters, 2(1), 1-5. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. isca.me [isca.me]
• 3. Modeling molecular environment of allomorphic N-salicylidene-4-halo-aniline crystals through iterative QM/QM′ structural optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial salicylaldehyde Schiff bases: synthesis, characterization and evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. 2-[(4-Bromo­phenyl­imino)­meth­yl]-4,6-di­iodo­phenol - PMC [pmc.ncbi.nlm.nih.gov]

Topic: In Vitro Evaluation of Phenol, o-(p-bromophenylformimidoyl)-, a Novel Investigational Compound

An Application Note and Protocol Guide for Researchers

**Abstract

This document provides a comprehensive framework for the initial in vitro characterization of the novel compound Phenol, o-(p-bromophenylformimidoyl)-. Given the absence of existing biological data for this specific molecule, this guide establishes a logical, tiered approach to systematically investigate its potential bioactivities. The protocols herein are designed as a starting point, moving from broad-based screening assays to more focused mechanistic studies. We emphasize a strategy rooted in the compound's chemical structure—a halogenated Schiff base of a phenol—to hypothesize and test for antioxidant, cytotoxic, and enzyme-inhibitory effects. Each protocol is presented with an explanation of its underlying principles to empower researchers to adapt and validate these methods for their specific discovery pipeline.

Introduction: A Structure-Based Approach to a Novel Compound

Phenol, o-(p-bromophenylformimidoyl)- is a synthetic molecule for which no public biological data currently exists. Its structure, featuring a phenolic hydroxyl group, an imine C=N bond, and a brominated aromatic ring, provides rational starting points for investigation.

• Phenolic Moiety: Phenolic compounds are well-established as radical scavengers and metal chelators. This suggests a primary hypothesis that the compound may possess antioxidant properties .

• Schiff Base (Imine) Linkage: The C=N double bond in the formimidoyl group is a common feature in molecules with anticancer, antibacterial, and antifungal activities. This linkage can be critical for binding to enzyme active sites or other biological targets.

• p-Bromophenyl Group: The presence of a halogen, specifically bromine, increases the molecule's lipophilicity, which can enhance membrane permeability. Halogen bonding is also an increasingly recognized interaction in drug-receptor binding, potentially conferring target specificity.

This guide, therefore, outlines a multi-tiered workflow to efficiently screen for these hypothesized activities and lay the groundwork for more detailed mechanism-of-action studies.

Tiered Experimental Workflow

A tiered or phased approach is a cost- and resource-effective strategy for characterizing novel compounds.[1] It allows for go/no-go decisions at the end of each stage, ensuring that more complex and expensive assays are reserved for compounds that show promising initial activity.[2]

Caption: Tiered workflow for in vitro characterization.

Tier 1 Protocols: Primary Screening

The goal of Tier 1 is to rapidly assess the compound for baseline biological activity and establish essential parameters for subsequent assays.

Protocol: Aqueous Solubility and Stability

Rationale: Determining the solubility and stability of the test compound in aqueous buffer and cell culture media is a critical first step. Undissolved compound can cause artifacts in assays and lead to inaccurate potency measurements. Stability ensures that the observed effects are due to the compound itself and not a degradation product.

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution (e.g., 10-50 mM) of Phenol, o-(p-bromophenylformimidoyl)- in 100% dimethyl sulfoxide (DMSO).

• Solubility Assessment (Kinetic Method):

  • Serially dilute the DMSO stock into phosphate-buffered saline (PBS) and complete cell culture medium (e.g., DMEM + 10% FBS) to achieve a range of final concentrations (e.g., 1 µM to 200 µM). The final DMSO concentration should be kept constant and low (≤0.5%).

  • Incubate for 2 hours at 37°C.

  • Visually inspect each solution for precipitation.

  • For a quantitative measure, centrifuge the samples (15,000 x g, 15 min) and measure the concentration of the compound in the supernatant via HPLC-UV. The highest concentration without precipitation is the kinetic solubility limit.

• Stability Assessment:

  • Incubate the compound at a relevant screening concentration (e.g., 10 µM) in cell culture medium at 37°C.

  • Take aliquots at various time points (0, 2, 8, 24, 48 hours).

  • Analyze the aliquots by HPLC-UV, monitoring for the appearance of new peaks (degradants) and the disappearance of the parent peak. A compound is often considered stable if >90% of the parent peak remains after 24 hours.

Protocol: Broad Spectrum Cytotoxicity (MTT Assay)

Rationale: The MTT assay is a colorimetric assay that measures cellular metabolic activity, serving as an indicator of cell viability, proliferation, and cytotoxicity.[3] This initial screen against a common, non-cancerous cell line (e.g., HEK293 or an immortalized fibroblast line) determines the compound's general toxicity, which is crucial for selecting appropriate concentration ranges for subsequent cell-based assays.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight at 37°C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the test compound in culture medium. The top concentration should be at or below the solubility limit. Replace the old medium with the compound-containing medium and incubate for a standard duration (e.g., 48 or 72 hours). Include "cells only" (vehicle control, e.g., 0.5% DMSO) and "media only" (blank) wells.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the blank absorbance from all other readings.

  • Calculate the percentage of cell viability relative to the vehicle control: (Abs_treated / Abs_vehicle) * 100.

  • Plot percent viability against log[concentration] to determine the concentration at which 50% of cell viability is inhibited (IC₅₀).

Protocol: Chemical Antioxidant Screen (DPPH Assay)

Rationale: The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a simple and rapid method to screen for antioxidant activity based on the ability of a compound to donate a hydrogen atom and scavenge the stable DPPH free radical.[4] The phenolic hydroxyl group in the test compound makes this a primary hypothesis to test.

Protocol:

• Reagent Preparation: Prepare a ~60 µM DPPH solution in methanol. The solution should have an absorbance of ~1.0 at 517 nm.

• Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the test compound (dissolved in methanol).

  • Add 180 µL of the DPPH solution to each well.

  • Include a positive control (e.g., Ascorbic Acid or Trolox) and a negative control (methanol).

  • Incubate in the dark at room temperature for 30 minutes.

• Data Acquisition: Measure the absorbance at 517 nm.

• Data Analysis:

  • Calculate the percentage of DPPH scavenging activity: [(Abs_control - Abs_sample) / Abs_control] * 100.

  • Plot the percentage of scavenging activity against the compound concentration to determine the EC₅₀ (the concentration required to scavenge 50% of DPPH radicals).

Tier 2 Protocols: Secondary Screening & Potency

If Tier 1 results are promising (e.g., cytotoxic activity below 50 µM or significant antioxidant activity), Tier 2 assays are performed to determine potency and spectrum of activity.

Protocol: Anti-Proliferative Activity in a Cancer Cell Line Panel

Rationale: To explore potential anticancer activity, the compound is tested against a panel of human cancer cell lines from different tissue origins (e.g., breast, lung, colon). This helps identify if the compound's cytotoxicity is selective towards cancerous cells and if it has a preference for certain cancer types.

Protocol:

• The protocol is identical to the MTT assay (Section 3.2), but is performed in parallel across multiple cell lines.

• Cell Lines: A standard panel might include MCF-7 (breast), A549 (lung), HCT116 (colon), and PC-3 (prostate).

• Data Presentation: The resulting IC₅₀ values are best presented in a table for direct comparison.

Table 1: Hypothetical Anti-Proliferative Data

Cell Line	Tissue Origin	IC₅₀ (µM) for Phenol, o-(p-bromophenylformimidoyl)-	IC₅₀ (µM) for Doxorubicin (Control)
HEK293	Normal Kidney	> 100	1.5
MCF-7	Breast Cancer	8.2	0.9
A549	Lung Cancer	15.7	1.2
HCT116	Colon Cancer	5.4	0.7

Protocol: Cellular Antioxidant Activity (DCFDA Assay)

Rationale: While the DPPH assay measures chemical antioxidant potential, the DCFDA-H₂ (2',7'-dichlorofluorescin diacetate) assay measures the ability of a compound to reduce intracellular reactive oxygen species (ROS) in a live cell environment. This is a more biologically relevant measure of antioxidant function.

Protocol:

• Cell Seeding: Seed cells (e.g., HeLa or A549) in a black, clear-bottom 96-well plate and allow to adhere overnight.

• Compound Pre-treatment: Treat cells with various concentrations of the test compound for 1-2 hours. Include a positive control like N-acetylcysteine (NAC).

• DCFDA Loading: Remove the medium and load the cells with 10 µM DCFDA-H₂ in PBS for 30-45 minutes at 37°C.

• Induction of Oxidative Stress: Wash the cells with PBS and then add an ROS inducer, such as 100 µM H₂O₂ or Tert-butyl hydroperoxide (TBHP).

• Data Acquisition: Immediately measure fluorescence (Excitation: 485 nm, Emission: 535 nm) over time (e.g., every 5 minutes for 1 hour) using a plate reader.

• Data Analysis: Calculate the rate of fluorescence increase or the endpoint fluorescence. Compare the values from compound-treated wells to the H₂O₂-only control to determine the percentage reduction in ROS.

Tier 3 Protocols: Mechanism of Action (MoA)

If a potent and selective activity is confirmed in Tier 2, the next logical step is to investigate how the compound works. The following protocols are examples based on a hypothetical cytotoxic hit.

Protocol: Apoptosis vs. Necrosis Determination

Rationale: To determine if the observed cytotoxicity is due to a programmed cell death pathway (apoptosis) or cellular injury (necrosis), flow cytometry using Annexin V and Propidium Iodide (PI) staining is the gold standard. Annexin V binds to phosphatidylserine on the outer leaflet of apoptotic cells, while PI enters and stains the DNA of cells with compromised membranes (late apoptotic/necrotic cells).

Protocol:

• Treatment: Treat a sensitive cell line (e.g., HCT116) in 6-well plates with the compound at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include a vehicle control and a positive control for apoptosis (e.g., Staurosporine).

• Cell Harvesting: Collect both adherent and floating cells and wash with cold PBS.

• Staining: Resuspend cells in 1X Annexin V Binding Buffer. Add FITC-conjugated Annexin V and PI according to the manufacturer's kit instructions. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the samples on a flow cytometer.

• Data Interpretation:

  • Live cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

  • Necrotic cells: Annexin V-negative, PI-positive.

Hypothetical Signaling Pathway Investigation

Rationale: If apoptosis is confirmed, a common follow-up is to investigate which signaling pathway is being modulated. Many cytotoxic agents converge on the p53 tumor suppressor pathway and the MAPK/ERK signaling cascade. A western blot can probe for changes in key proteins within these pathways.

Caption: Hypothetical apoptotic signaling pathway for investigation.

Western Blot Protocol:

• Protein Extraction: Treat cells as in 5.1. Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking & Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA) and incubate with primary antibodies overnight. Key antibodies to probe would include: Phospho-p53, total p53, p21, Bax, Cleaved Caspase-3, Phospho-ERK, total ERK, and a loading control (e.g., GAPDH or β-Actin).

• Secondary Antibody & Detection: Wash the membrane, incubate with an HRP-conjugated secondary antibody, and detect the signal using an ECL substrate and an imaging system.

• Analysis: Quantify band intensities and normalize to the loading control to determine changes in protein expression or phosphorylation status relative to the vehicle-treated control.

Conclusion

This application note provides a structured, hypothesis-driven framework for the initial in vitro characterization of Phenol, o-(p-bromophenylformimidoyl)-. By progressing through a tiered system—from broad screening to specific mechanism of action studies—researchers can efficiently gather decision-making data, elucidate the compound's biological profile, and determine its potential for further development. The protocols described are foundational and should be optimized and validated within the specific context of the user's laboratory and research goals.

References

• National Center for Biotechnology Information. (n.d.). Building a Tiered Approach to In Vitro Predictive Toxicity Screening: A Focus on Assays with In Vivo Relevance. NIH. Retrieved from [Link]

• ScholarWorks@UTEP. (2022, December 1). In Vitro Characterization Of Novel Compounds With Anti-Cancer Activity. ScholarWorks@UTEP. Retrieved from [Link]

• BioIVT. (n.d.). Navigating New Regulatory Guidelines for Drug Interaction and Metabolism Studies. BioIVT. Retrieved from [Link]

• PubMed. (2013, June 24). Screening and characterization of reactive compounds with in vitro peptide-trapping and liquid chromatography/high-resolution accurate mass spectrometry. PubMed. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, characterization and in vitro biological studies of novel cyano derivatives of N-alkyl and N-aryl piperazine. PubMed. Retrieved from [Link]

• BioIVT. (2025, January 15). Tiered ADME Study Options: Tailored to Fit Specific Goals. BioIVT. Retrieved from [Link]

• PLOS One. (n.d.). Coupled Analysis of In Vitro and Histology Tissue Samples to Quantify Structure-Function Relationship. PLOS One. Retrieved from [Link]

• PubMed. (n.d.). Synthesis, Characterization, Molecular Docking, In Vitro Biological Evaluation and In Vitro Cytotoxicity Study of Novel Thiazolidine-4-One Derivatives as Anti-Breast Cancer Agents. PubMed. Retrieved from [Link]

• MDPI. (2024, December 26). Advanced In Vitro Models for Preclinical Drug Safety: Recent Progress and Prospects. MDPI. Retrieved from [Link]

• RTI International. (n.d.). Early-Phase Drug Discovery. RTI International. Retrieved from [Link]

• PNAS. (2014, September 23). Toward in vitro models of brain structure and function. PNAS. Retrieved from [Link]

• MDPI. (n.d.). Decoding iNOS Inhibition: A Computational Voyage of Tavaborole Toward Restoring Endothelial Homeostasis in Venous Leg Ulcers. MDPI. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Coupled Analysis of In Vitro and Histology Tissue Samples to Quantify Structure-Function Relationship. ResearchGate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Formulating Hypotheses for Different Study Designs. NIH. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A review on the antioxidant activity of Schiff base compounds. NIH. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

Welcome to the technical support center for the synthesis of Phenol, o-(p-bromophenylformimidoyl)-, a valuable Schiff base intermediate in drug development and materials science. This guide is designed for researchers, chemists, and drug development professionals to navigate the intricacies of this synthesis, troubleshoot common issues, and optimize reaction yields. We will delve into the causality behind experimental choices, providing a framework of self-validating protocols grounded in established chemical principles.

Reaction Overview and Mechanism

The synthesis of Phenol, o-(p-bromophenylformimidoyl)- is achieved through the condensation reaction of 2-hydroxybenzaldehyde (salicylaldehyde) and 4-bromoaniline. This reaction is a classic example of Schiff base (or imine) formation, which proceeds via a nucleophilic addition-elimination mechanism.

Reaction Scheme: (2-hydroxybenzaldehyde) + (4-bromoaniline) → Phenol, o-(p-bromophenylformimidoyl)- + H₂O

The reaction is an equilibrium process. The formation of the stable imine product is driven by the removal of the water byproduct.[1] The ortho-hydroxyl group plays a crucial role in stabilizing the final product through intramolecular hydrogen bonding with the imine nitrogen, which contributes to the thermodynamic stability of the structure.[2][3]

Reaction Mechanism: The formation of the imine involves two key stages:

• Nucleophilic Addition: The nitrogen atom of the primary amine (4-bromoaniline) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde (2-hydroxybenzaldehyde). This results in the formation of a neutral tetrahedral intermediate called a carbinolamine.[4]

• Dehydration: Under mild acid catalysis, the hydroxyl group of the carbinolamine is protonated, converting it into a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen atom yields the final imine product.[4]

Caption: Figure 1: Mechanism of Schiff Base Formation

Troubleshooting Guide

This section addresses the most common challenges encountered during the synthesis in a direct question-and-answer format.

Q1: Why is my reaction yield consistently low?

Low yield is the most frequent issue and can stem from several factors related to the reaction's equilibrium nature.

• Cause 1: Presence of Water: As a condensation reaction, the synthesis produces water as a byproduct. According to Le Chatelier's principle, the presence of this water can drive the equilibrium back towards the starting materials, thus lowering the yield.[1]

  • Solution: Implement methods to remove water from the reaction mixture as it forms. This can be achieved by using a Dean-Stark apparatus if the solvent forms an azeotrope with water (e.g., toluene), or by adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or molecular sieves to the reaction vessel. A solvent-free approach under reduced pressure can also effectively remove water.[5]

• Cause 2: Suboptimal pH: The reaction rate is highly pH-dependent.[4]

  • At high pH (basic conditions), there isn't enough acid to protonate the carbinolamine's hydroxyl group, making the final dehydration step very slow.[6]

  • At low pH (highly acidic conditions), the starting amine becomes protonated (forming an ammonium salt), which renders it non-nucleophilic and unable to attack the carbonyl carbon.[4][6]

  • Solution: The reaction is typically fastest at a mildly acidic pH, around 4-5.[7] Adding a catalytic amount of a weak acid like acetic acid or p-toluenesulfonic acid (p-TSA) can significantly improve the reaction rate and yield.[8]

• Cause 3: Reactant Purity and Stoichiometry:

  • Solution: Ensure the purity of both 2-hydroxybenzaldehyde and 4-bromoaniline using standard techniques like recrystallization or distillation. Additionally, consider using a slight excess (e.g., 1.05 to 1.1 equivalents) of the less expensive reactant to push the equilibrium towards the product side.[1]

Caption: Figure 2: Troubleshooting Low Yield

Q2: My reaction seems to stop before all the starting material is consumed. What can I do?

Incomplete conversion is often related to the reaction reaching equilibrium under suboptimal conditions.

• Solution 1: Increase Reaction Time and/or Temperature: Gently heating the reaction mixture, for instance, by refluxing in ethanol, can provide the necessary activation energy to overcome the reaction barrier and increase the rate.[9] Monitor the reaction progress using Thin-Layer Chromatography (TLC) to determine the optimal reaction time.

• Solution 2: Check Catalyst Activity: If using a catalyst, ensure it has not degraded. Use a fresh batch of catalyst if necessary.

Q3: The product has formed as an oil and won't solidify. How can I isolate it?

Oiling out is a common issue in crystallization.

• Solution 1: Trituration: Attempt to induce crystallization by adding a small amount of a non-polar solvent, such as hexane or petroleum ether, to the oil and scratching the side of the flask with a glass rod.[1] This can disrupt the oil's amorphous state and provide nucleation sites for crystal growth.

• Solution 2: Recrystallization from a Different Solvent System: The choice of solvent is critical. If the product oils out from one solvent, try a different one or a binary solvent system. Ethanol is often a good starting point for this class of compounds.[9][10] Dissolve the oil in a minimum amount of hot solvent and allow it to cool slowly.

Q4: My purified product is still contaminated with starting materials according to NMR/TLC. What's the best purification strategy?

• Solution 1: Recrystallization: This is the most effective method for purifying solid Schiff bases.[10] The key is to find a solvent that dissolves the product well at high temperatures but poorly at low temperatures, while showing different solubility for the impurities. Ethanol is a common and effective choice.[9]

• Solution 2: Column Chromatography: If recrystallization fails, column chromatography can be used. However, be cautious as the acidic nature of standard silica gel can potentially hydrolyze the imine bond.[8][10]

  • Pro-Tip: To mitigate hydrolysis, you can either use neutral alumina as the stationary phase or "deactivate" the silica gel by preparing the slurry and eluent with a small percentage (0.5-1%) of an amine base like triethylamine (TEA).[8]

Frequently Asked Questions (FAQs)

• What is the recommended solvent for this synthesis? Ethanol or methanol are the most commonly used solvents. They are effective at dissolving the reactants, and the product often has lower solubility, especially upon cooling, which facilitates its isolation by filtration.[9] Green chemistry approaches using water or even solvent-free conditions have also been successfully employed.[5][11]

• How critical is temperature control? For many Schiff base syntheses involving activated aldehydes like 2-hydroxybenzaldehyde, the reaction can proceed efficiently at room temperature. However, moderate heating (e.g., 60-80°C or reflux) can significantly shorten the reaction time.[9][11] Very high temperatures should be avoided as they can promote side reactions.

• How can I monitor the reaction's progress? Thin-Layer Chromatography (TLC) is the ideal method. Spot the reaction mixture alongside the starting materials on a TLC plate. The reaction is complete when the starting material spots have disappeared (or are very faint) and a new, distinct product spot has appeared.

• How should I store the final product? Imines can be susceptible to hydrolysis, especially in the presence of moisture and acid.[10] It is best to store the purified, dry product in a tightly sealed container in a desiccator to protect it from atmospheric moisture.[10]

Experimental Protocols & Data

Optimized Reaction Parameters

The following table summarizes key quantitative parameters for optimizing the synthesis.

Parameter	Recommended Value/Condition	Rationale & Reference
Reactant Ratio	1.0 eq. 2-Hydroxybenzaldehyde : 1.0-1.1 eq. 4-Bromoaniline	A slight excess of the amine can help drive the reaction equilibrium.[1]
Solvent	Ethanol (approx. 5-10 mL per mmol of aldehyde)	Good solubility for reactants; product may precipitate upon cooling.[9]
Catalyst	Glacial Acetic Acid (2-3 drops)	Provides the optimal mildly acidic pH to catalyze the dehydration step without deactivating the amine.[7]
Temperature	60-70 °C (or reflux)	Increases reaction rate without promoting significant side reactions.[9][11]
Reaction Time	2-4 hours	Typically sufficient for completion. Monitor progress by TLC.[9]

Protocol 1: Standard Synthesis via Reflux

• Setup: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-hydroxybenzaldehyde (e.g., 10 mmol, 1.22 g).

• Dissolution: Add ethanol (50 mL) and stir until the aldehyde has completely dissolved.

• Reagent Addition: Add 4-bromoaniline (10 mmol, 1.72 g) to the flask, followed by 2-3 drops of glacial acetic acid.

• Reaction: Heat the mixture to reflux using a heating mantle and stir for 2-4 hours. Monitor the reaction's progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• Isolation: Upon completion, allow the reaction mixture to cool to room temperature, and then place it in an ice bath for 30 minutes to maximize precipitation of the product.

• Filtration: Collect the solid product by vacuum filtration. Wash the crystals with a small amount of cold ethanol to remove any soluble impurities.

• Drying: Dry the product in a vacuum oven at 40-50 °C to a constant weight.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Place the crude, dry product into an Erlenmeyer flask.

• Dissolution: Add a minimal amount of a suitable solvent (ethanol is a good starting point) and heat the mixture gently with stirring until the solid completely dissolves.

• Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals.

• Crystallization: Once at room temperature, place the flask in an ice bath to complete the crystallization process.

• Collection: Collect the purified crystals by vacuum filtration, wash with a small volume of the cold recrystallization solvent, and dry thoroughly under vacuum.

References

• Optimizing synthesis: Schiff base derivatives produced via one-pot grinding method and their biological activity exploration. (2025).
• Technical Support Center: Optimizing Schiff Base Form
• Optimization of Reaction Conditions. (n.d.).
• Optimum pH range for form
• Comparative Study for Synthesis of Schiff Base Ligand. (n.d.). SlideShare.
• Is there an effective way of purifying schiff bases? (2021).
• Technical Support Center: Imine Synthesis from Aldehydes and Anilines. (2025). Benchchem.
• Efficient Solvent- and Catalyst-Free Syntheses of Imine Derivatives Applying the Pressure Reduction Technique. (2018). SciRP.org.
• How to purify Schiff base product? (2024).
• Nucleophilic Addition of Amines - Imine and Enamine Form
• Formation of Imine: Properties and Mechanism. (2023). YouTube.
• O-hydroxy Schiff Bases Derived from 2-Hydroxy-4-methoxy Benzaldehyde: Synthesis, X-Ray Studies and Hydrogen Bonding Attributes. (n.d.). Taylor & Francis Online.
• Synthesis of O-hydroxy Schiff bases; solvent and reaction... (n.d.).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scirp.org [scirp.org]
• 6. echemi.com [echemi.com]
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• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chemistry.bnmu.ac.in [chemistry.bnmu.ac.in]

Technical Support Center: Purification of Phenol, o-(p-bromophenylformimidoyl)-

Welcome to the dedicated technical support guide for the purification of Phenol, o-(p-bromophenylformimidoyl)-. This resource is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of isolating this Schiff base derivative. The inherent chemical functionalities of this molecule—a phenolic hydroxyl group and an imine linkage—present a unique set of challenges that can impact purity, stability, and yield.

This guide moves beyond standard protocols to provide a deeper understanding of the underlying chemical principles governing these challenges. By anticipating potential pitfalls and offering scientifically grounded solutions, we aim to empower you to optimize your purification strategy, ensuring the integrity and quality of your final compound.

Frequently Asked Questions (FAQs)

Q1: My final, purified product has a distinct yellow or brownish tint. What is the likely cause?

A2: Phenolic compounds are notoriously susceptible to oxidation, which can result in the formation of colored quinone-like impurities.[1] This process can be accelerated by exposure to air (oxygen), light, and trace metal impurities. To mitigate this, it is crucial to handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible and to use high-purity, degassed solvents. Storing the final product under an inert atmosphere and protected from light is also essential.

Q2: Despite my purification efforts, NMR and LC-MS analysis consistently shows the presence of a salicylaldehyde derivative and p-bromoaniline. Why are these starting materials so difficult to remove?

A2: The formimidoyl group is an imine, also known as a Schiff base. This functional group is susceptible to hydrolysis, especially in the presence of acidic or basic conditions, which cleaves the C=N bond to regenerate the parent aldehyde and amine.[2][3][4][5][6] Standard silica gel for chromatography can be slightly acidic, and the presence of trace water in your solvents is often enough to catalyze this degradation during the purification process.

Q3: I'm observing significant product loss and the appearance of new, unidentified spots on my TLC plate during column chromatography. What's happening?

A3: This is likely a combination of hydrolytic instability on the silica gel, as mentioned in Q2, and potential thermal degradation. Schiff bases can be thermally labile.[7][8] If you are using a solvent system that requires heating to dissolve the crude product or if the separation is prolonged, decomposition can occur. The new spots are likely the hydrolysis products or other degradation byproducts.

Q4: I left a solution of the purified compound on the bench, and a precipitate formed. What is it?

A4: This is a classic sign of product instability in solution. The precipitate is most likely the less soluble starting material, p-bromoaniline, or the salicylaldehyde derivative, which has formed due to hydrolysis from atmospheric moisture or trace acid/base contaminants in your solvent or glassware.

Q5: What are the recommended storage conditions for Phenol, o-(p-bromophenylformimidoyl)-?

A5: To ensure long-term stability, the compound should be stored as a solid in a tightly sealed vial, preferably under an inert atmosphere (argon or nitrogen). It should be kept in a cool, dark place, such as a refrigerator or freezer, to minimize both oxidative and thermal degradation. Avoid storing it in solution for extended periods.

Troubleshooting Guides

Guide 1: Combating Hydrolytic Decomposition During Purification

Problem: The presence of salicylaldehyde and p-bromoaniline impurities in the final product, confirmed by analytical techniques (NMR, LC-MS).

Probable Causes:

• Acidic Stationary Phase: Standard silica gel has acidic silanol groups on its surface that can catalyze the hydrolysis of the imine bond.

• Protic or Wet Solvents: The presence of water in purification solvents provides the necessary reagent for hydrolysis. Alcohols (e.g., methanol, ethanol) can also participate in exchange reactions or facilitate hydrolysis.

• Aqueous Work-up: Using acidic or basic aqueous solutions to wash the crude product before purification can initiate hydrolysis that continues throughout the subsequent steps.

Solutions:

1. Neutralize the Chromatographic System:

• Deactivated Silica Gel: Before preparing your column, wash the silica gel with a 1-2% solution of triethylamine (Et₃N) in your chosen non-polar solvent (e.g., hexanes or dichloromethane). This will neutralize the acidic sites. After washing, dry the silica gel thoroughly under vacuum before packing the column.

• In-situ Neutralization: Add 0.1-0.5% triethylamine to your mobile phase during chromatography. This will continuously neutralize the stationary phase and prevent on-column degradation. Be aware that this will require removal of the triethylamine from your product fractions during solvent evaporation.

2. Rigorous Control of Solvent Water Content:

• Use Anhydrous Solvents: Employ freshly opened bottles of anhydrous solvents or solvents dried over appropriate drying agents (e.g., molecular sieves).

• Avoid Protic Solvents: Whenever possible, avoid using methanol or ethanol in your mobile phase. If a polar co-solvent is necessary, consider alternatives like ethyl acetate, acetone, or acetonitrile.

3. Optimized Work-up Procedure:

• If an aqueous wash is unavoidable, use a saturated sodium bicarbonate solution to neutralize any acid, followed by a brine wash. Work quickly and move immediately to the drying (e.g., with anhydrous MgSO₄ or Na₂SO₄) and solvent removal steps.

Experimental Protocol: Anhydrous Column Chromatography

• Dry sufficient silica gel for your column in a vacuum oven at 120°C for at least 4 hours. Allow it to cool under a stream of nitrogen or in a desiccator.

• Prepare the mobile phase using anhydrous solvents. If triethylamine is to be added, do so at this stage (e.g., 0.2% v/v).

• Pack the column using the dry-packing or slurry method with the anhydrous mobile phase.

• Dissolve the crude product in a minimal amount of anhydrous dichloromethane or the mobile phase.

• Load the sample onto the column and begin elution, collecting fractions.

• Monitor the fractions by TLC, using a system that provides good separation of the product from the starting materials.

• Combine the pure fractions and remove the solvent under reduced pressure at a low temperature (<30°C).

Table 1: Recommended Solvent Systems for Chromatography

Solvent System (v/v)	Polarity	Notes
Hexane : Ethyl Acetate	Low to Medium	A good starting point for many organic compounds.
Dichloromethane : Hexane	Low to Medium	Useful if the compound is more soluble in DCM.
Toluene : Ethyl Acetate	Medium	Can offer different selectivity compared to hexane-based systems.

Always add 0.1-0.5% triethylamine to the mobile phase to prevent hydrolysis on silica gel.

Guide 2: Preventing Thermal Degradation

Problem: Low recovery of the desired product and the appearance of decomposition products after purification steps involving heat.

Probable Causes:

• High Temperatures During Solvent Evaporation: Using high temperatures on a rotary evaporator to remove high-boiling solvents can lead to thermal decomposition of the Schiff base.[7][8]

• Distillation: Attempting to purify the compound by distillation is generally not recommended due to the high temperatures required, which will almost certainly lead to decomposition.

• Gas Chromatography (GC) Analysis: Direct injection of the compound onto a GC column can cause on-column decomposition.

Solutions:

1. Low-Temperature Solvent Removal:

• Rotary Evaporation: Use a water bath temperature no higher than 30°C. For higher-boiling solvents like toluene or ethyl acetate, use a high-vacuum pump to facilitate evaporation at a lower temperature.

• High-Vacuum Drying: Once the bulk of the solvent is removed, dry the product under high vacuum at room temperature for an extended period to remove residual solvent.

2. Prioritize Non-Thermal Purification Methods:

• Crystallization: This is often the best method for purifying thermally sensitive compounds. It avoids the need for prolonged heating and interaction with stationary phases.

• Melt Crystallization: For some phenols, melt crystallization can be a viable, solvent-free purification method.[9]

Experimental Protocol: Recrystallization

• Select a suitable solvent or solvent system. An ideal solvent will dissolve the compound when hot but not when cold, while the impurities remain soluble at all temperatures or are insoluble. Good starting points for this compound might include a toluene/hexane or ethyl acetate/hexane mixture.

• In a flask, add a minimal amount of the hot solvent to your crude product until it just dissolves.

• Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Once crystals have formed, place the flask in an ice bath or refrigerator for at least an hour to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

• Dry the crystals under high vacuum at room temperature.

Guide 3: Improving Separation from Starting Materials

Problem: Co-elution of the product with unreacted salicylaldehyde derivative or p-bromoaniline during column chromatography.

Probable Causes:

• Suboptimal Mobile Phase: The polarity of the solvent system may not be sufficient to resolve compounds with similar Rf values.

• Column Overloading: Applying too much crude material to the column can lead to broad peaks and poor separation.

Solutions:

1. Systematic TLC Optimization:

• Before running a column, systematically test various solvent systems with TLC. Your goal is to achieve a product Rf of ~0.3 and the largest possible separation (ΔRf) from the nearest impurities.

• Test solvent systems of varying polarities and compositions (e.g., hexane/ethyl acetate, dichloromethane/hexane, toluene/ethyl acetate) to find the one that provides the best resolution.

2. Employ Gradient Elution:

• If a single isocratic solvent system does not provide adequate separation, use a shallow gradient. Start with a less polar mobile phase to elute non-polar impurities, then gradually increase the polarity to elute your product, leaving more polar impurities on the column.

3. Consider Preparative HPLC:

• For very difficult separations or to achieve very high purity, preparative High-Performance Liquid Chromatography (HPLC) can be an excellent option. Reverse-phase (e.g., C18) columns with a water/acetonitrile or water/methanol mobile phase are commonly used. Note that acidic modifiers often used in HPLC (like formic acid or TFA) must be avoided to prevent hydrolysis. Using a buffered mobile phase at a neutral pH would be necessary.

Table 2: Troubleshooting Poor Chromatographic Separation

Observation	Potential Cause	Suggested Action
All spots at top of TLC	Mobile phase is not polar enough	Increase the proportion of the polar solvent (e.g., ethyl acetate).
All spots at solvent front	Mobile phase is too polar	Decrease the proportion of the polar solvent.
Spots are streaking	Compound is too polar for the solvent; potential acidity issues	Add a small amount of a more polar solvent (e.g., acetone). Add 0.5% triethylamine.
Poor separation (low ΔRf)	Insufficient selectivity	Try a different solvent system (e.g., switch from hexane/EtOAc to toluene/EtOAc).

Visualizations and Workflows

Diagram 1: Hydrolysis Pathway of Phenol, o-(p-bromophenylformimidoyl)-

This diagram illustrates the acid-catalyzed hydrolysis mechanism, which is a primary cause of degradation during purification. The imine nitrogen is protonated, making the imine carbon more electrophilic and susceptible to nucleophilic attack by water.

Caption: Acid-catalyzed hydrolysis of the target compound.

Diagram 2: Purification Strategy Selection Workflow

This workflow provides a decision-making framework for selecting the most appropriate purification strategy based on the initial analysis of the crude product.

Caption: Decision workflow for purification strategy.

References

• Chemistry Steps. (n.d.). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

• BYJU'S. (n.d.). Imine Hydrolysis. Retrieved from [Link]

• News-Medical.Net. (2018, October 30). Imine Hydrolysis. Retrieved from [Link]

• Master Organic Chemistry. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

• Ghiulai, R. M., et al. (2018). Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore. PMC. Retrieved from [Link]

• Al-Adilee, K. J., & Al-Juboori, A. M. H. (2021). Composition and Decomposition of Several Schiff Base Metal Complexes Containing Co(II) and Ni(II) Ions. Journal of Chemistry. Retrieved from [Link]

• Aswar, A. S. (n.d.). Thermal Decomposition Kinetics of Co (II) and Ni(II) Schiff Base complexes. Indira Mahavidyalaya, Kalamb. Retrieved from [Link]

• Google Patents. (n.d.). Purification of alkylated phenols by melt crystallization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Imine and Enamine Hydrolysis Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. byjus.com [byjus.com]
• 4. news-medical.net [news-medical.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Synthesis and Degradation of Schiff Bases Containing Heterocyclic Pharmacophore - PMC [pmc.ncbi.nlm.nih.gov]
• 8. indiramahavidyalaya.com [indiramahavidyalaya.com]
• 9. WO2000014043A1 - Purification of alkylated phenols by melt crystallization - Google Patents [patents.google.com]

Technical Support Center: Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

Welcome to the technical support hub for the synthesis of Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base commonly prepared via the condensation of 2-hydroxybenzaldehyde (salicylaldehyde) and 4-bromoaniline. This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common side reactions and optimize synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction mechanism for this synthesis?

The synthesis is a classic Schiff base condensation. It involves the nucleophilic attack of the primary amine (4-bromoaniline) on the carbonyl carbon of the aldehyde (2-hydroxybenzaldehyde). This is followed by the dehydration of the resulting carbinolamine intermediate to form the final imine product.[1] The reaction is an equilibrium process, and the removal of water is crucial to drive it towards the product.[2][3]

Q2: What are the typical starting reaction conditions?

A common starting point is to dissolve equimolar amounts of 2-hydroxybenzaldehyde and 4-bromoaniline in a suitable solvent like ethanol or methanol. The mixture is then heated to reflux for several hours.[4][5][6] Monitoring the reaction progress via Thin Layer Chromatography (TLC) is highly recommended.[4][7]

Q3: My product is an oil/gum and won't crystallize. What should I do?

Difficulty in crystallization can be due to residual solvent or impurities. First, ensure all solvent is removed under high vacuum. If it remains an oil, try precipitating the product by adding a non-polar solvent like diethyl ether or hexanes to a concentrated solution of your product in a minimal amount of a polar solvent (e.g., dichloromethane).[8] If this fails, purification by column chromatography may be necessary.[7][8] In some cases, converting the Schiff base to a solid salt (e.g., hydrochloride) can aid in purification, after which the free base can be regenerated.[2]

Troubleshooting Guide: Side Reactions & Optimization

This section addresses specific experimental issues in a problem-cause-solution format.

Problem 1: Low Product Yield

A diminished yield is the most frequent challenge and can be attributed to several factors.

Potential Cause A: Incomplete Reaction / Unfavorable Equilibrium

The formation of a Schiff base is a reversible reaction where water is produced as a byproduct.[2] If water is not effectively removed from the reaction medium, the equilibrium will shift back towards the starting materials, resulting in low conversion.

Solutions & Protocols:

• Azeotropic Water Removal:

  • Protocol: Use a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene or benzene. Reflux the reaction mixture; the water-azeotrope will distill over and be collected in the trap, while the solvent returns to the flask, driving the reaction to completion.[2]

• Use of Dehydrating Agents:

  • Protocol: Add a drying agent directly to the reaction mixture. Activated 4Å molecular sieves are an excellent choice as they are inert and effectively sequester water.[2][3][9] Add the sieves (pre-dried in an oven) to the reaction flask at the start of the reaction.

Potential Cause B: Sub-optimal pH

The reaction rate is highly pH-dependent. While the reaction can proceed without a catalyst, it is often accelerated under mildly acidic conditions (pH 4-5).[2][9]

• Too Acidic (pH < 4): The amine nucleophile becomes protonated (-NH3+), rendering it non-nucleophilic and halting the reaction.

• Too Basic (pH > 6): There is insufficient acid to catalyze the crucial dehydration of the carbinolamine intermediate.

Solutions & Protocols:

• Catalyst Optimization:

  • Protocol: Add a catalytic amount (1-2 drops) of glacial acetic acid to the reaction mixture.[4] This provides the necessary protons to facilitate dehydration without fully protonating the aniline. Monitor the reaction progress, as excessive acid can be detrimental.[2]

Problem 2: Product Appears Discolored (Pink, Red, or Brown)

The target compound should be a yellow solid.[6] A pink, red, or brown hue is often indicative of oxidation.

Potential Cause: Oxidation of the Phenol Group

Phenolic compounds are susceptible to oxidation, especially at elevated temperatures in the presence of air (oxygen). This can lead to the formation of quinone-like structures or other colored impurities.[10] While Schiff base metal complexes are known to catalyze phenol oxidation, trace metal impurities in the starting materials or from glassware can also promote this side reaction.[11][12][13]

Solutions & Protocols:

• Inert Atmosphere:

  • Protocol: Set up the reaction under an inert atmosphere of nitrogen or argon. This involves using degassed solvents and purging the reaction flask with the inert gas before adding reagents.

• Minimize Heat Exposure:

  • Protocol: While reflux is common, investigate if the reaction can proceed at a lower temperature for a longer duration. Once the reaction is complete, cool it promptly and avoid prolonged exposure to heat during workup (e.g., solvent removal on a rotary evaporator at minimal temperature).[3]

• Purification of Oxidized Product:

  • Protocol: Recrystallization is often effective at removing colored impurities.[8][14] Experiment with solvents like ethanol or ethanol/water mixtures. If this fails, column chromatography using neutral alumina may be preferable to silica gel, as the acidic nature of silica can sometimes degrade the Schiff base.[8]

Problem 3: Analytical Data (NMR/IR) Shows Impurities

Even after initial workup, spectroscopic data may reveal the presence of starting materials or unexpected byproducts.

Potential Cause A: Unreacted Starting Materials

The most common impurities are unreacted 2-hydroxybenzaldehyde or 4-bromoaniline, often due to the equilibrium issue discussed in Problem 1.[15] An aldehyde peak in the ¹H NMR spectrum (around 9-10 ppm) is a clear indicator.[15]

Solutions & Protocols:

• Improved Purification:

  • Recrystallization: This is the most effective method. Choose a solvent in which the product's solubility is significantly different from that of the starting materials.[7]

  • Solvent Washing: Wash the crude solid product with a cold solvent in which the starting materials are soluble but the product is not.[7][14]

  • Chemical Wash (for aldehyde removal): Dissolve the crude product in an organic solvent (e.g., dichloromethane) and wash it with a saturated aqueous solution of sodium bisulfite. The bisulfite forms an adduct with the aldehyde, pulling it into the aqueous layer. Separate the layers and recover the product from the organic phase.

Potential Cause B: Product Hydrolysis

Schiff bases can be sensitive to moisture and may hydrolyze back to the corresponding aldehyde and amine, especially in the presence of acid or on acidic chromatography media like silica gel.[8] This instability can sometimes be observed during TLC analysis or workup.[9][16]

Solutions & Protocols:

• Anhydrous Conditions: Ensure all glassware is oven-dried and solvents are anhydrous. Store the final product in a desiccator, protected from moisture.[8]

• Neutral Chromatography: If column chromatography is required, opt for neutral alumina over silica gel to minimize the risk of on-column hydrolysis.[8]

• Avoid Aqueous Acidic Workup: During the workup, avoid washing with acidic solutions unless you intend to form a salt for purification.

Data & Workflow Summaries

Table 1: Impact of Reaction Parameters on Synthesis Outcome

Parameter	Sub-Optimal Condition	Potential Side Reaction/Issue	Recommended Optimization
Water Content	Wet solvents; no water removal	Equilibrium favors starting materials; low yield.[2]	Use a Dean-Stark trap or add 4Å molecular sieves.[2][9]
pH / Catalyst	Too acidic (<4) or basic (>6)	Amine protonation (low pH); slow dehydration (high pH).[2]	Add catalytic glacial acetic acid (pH ~4-5).[2][9]
Atmosphere	Reaction run in open air	Oxidation of the phenol moiety, leading to colored impurities.[10]	Run the reaction under an inert N₂ or Ar atmosphere.
Temperature	Excessively high or prolonged heat	Increased rate of oxidation; potential for thermal decomposition.[8]	Use the minimum temperature required for a reasonable reaction rate.
Purification Media	Acidic silica gel	On-column hydrolysis of the imine bond.[8]	Use neutral alumina for chromatography or rely on recrystallization.[8]

Visualized Workflows and Mechanisms

Diagram 1: Main Reaction vs. Hydrolysis Side Reaction

Caption: The desired dehydration competes with the reverse reaction, hydrolysis.

Diagram 2: Troubleshooting Workflow for Low Yield

Caption: A logical decision tree for diagnosing and resolving low product yield.

References

• How to purify Schiff base product? - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• Studies on the Phenol Oxidation with H2O2 Catalyzed by Metallomicelle Made from Crowned Schiff Base Mn(III) Complexes. (n.d.). Taylor & Francis Online. Retrieved January 18, 2026, from [Link]

• Is there an effective way of purifying schiff bases? - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• Studies on the Phenol Oxidation by H2O2 Catalyzed by Metallomicelle Made from Crowned Schiff Base Co(II) Complexes Containing Benzoaza-15-crown-5. (n.d.). Taylor & Francis Online. Retrieved January 18, 2026, from [Link]

• Cobalt-Schiff Base Complex Catalyzed Oxidation of Para-Substituted Phenolics. Preparation of Benzoquinones. (1995). The Journal of Organic Chemistry. ACS Publications. [Link]

• How to purify Schiff base? - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• A Kinetic Study of Phenolic Oxidation by H2O2... : Transition Metal Chemistry - Ovid. (n.d.). Retrieved January 18, 2026, from [Link]

• Bis[2-(p-tolyliminomethyl)phenolato] copper(II) complex as a homogeneous catalyst for the selective oxidation of alcohols with hydrogen peroxide. (2018). Inorganic Chemistry Research. [Link]

• How to increase yield in schiff base preparation from 2-aminopyridine with aromatic aldehydes? - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• What are the conditions used for schiff base reaction? - ResearchGate. (n.d.). Retrieved January 18, 2026, from [Link]

• p-BROMOPHENOL - Organic Syntheses Procedure. (n.d.). Retrieved January 18, 2026, from [Link]

• Phenol Synthesis Part I. (n.d.). Retrieved January 18, 2026, from [Link]

• A Kinetic Study of Formation of N- Salicylidene-aniline Spectrophotomerically. (2011). Journal of Chemical and Pharmaceutical Research. [Link]

• Strategies for Improving Selectivity and Sensitivity of Schiff Base Fluorescent Chemosensors for Toxic and Heavy Metals. (2023). National Institutes of Health (NIH). [Link]

• A scalable and green one-minute synthesis of substituted phenols. (2020). National Institutes of Health (NIH). [Link]

• KINETIC STUDY AND MECHANISM OF HYDROLYSIS OF N-SALICYLIDENE-m-CHLOROANILINE. (n.d.). TSI Journals. Retrieved January 18, 2026, from [Link]

• SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE ANILINE WITH 5-BROMO -2- HYDROXYL BENZALDEHYDE AND THEIR METAL COMPLEXES. (2018). ResearchGate. [Link]

• Process for synthesizing p-bromophenol. (2013).

• Schiff Base Reaction-Mechanism, Rxn setup and Application. (2022). YouTube. [Link]

• Synthesis and characterization of schiff base ligand by condensing salicylaldehyde with p-aminobenzoic acid and p-bromoaniline. (2023). Thesis. [Link]

• Synthesis of Some New Anils: Part 1. Reaction of 2-Hydroxy-benzaldehyde and 2-Hydroxynaphthaldehyde with 2-Aminopyridene and 2-Aminopyrazine. (2007). National Institutes of Health (NIH). [Link]

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Technical Support Center: Degradation Pathways of Phenol, o-(p-bromophenylformimidoyl)-

A Guide for Researchers, Scientists, and Drug Development Professionals

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability and degradation of Phenol, o-(p-bromophenylformimidoyl)-.

Q1: What is the most probable degradation pathway for this compound?

A1: The most likely degradation pathway is the hydrolysis of the imine (C=N) bond.[1][2] Imines are susceptible to cleavage by water, a reaction that can be catalyzed by both acids and bases.[1][2] This reaction would break the molecule into its original starting materials: 2-aminophenol and p-bromobenzaldehyde.

Q2: What are the expected primary degradation products?

A2: The primary degradation products from hydrolysis are:

• 2-Aminophenol

• p-Bromobenzaldehyde

It is crucial to monitor for these two compounds during any stability or degradation study.

Q3: What experimental factors can accelerate the degradation of this molecule?

A3: Several factors can significantly influence the rate of degradation:

• pH: The hydrolysis of imines is pH-dependent. The reaction is typically accelerated under both acidic and basic conditions.[1] The maximum rate for similar imines often occurs near pH 4.[1]

• Temperature: Increased temperature will accelerate the rate of hydrolysis, consistent with general chemical kinetics.

• Light (Photodegradation): Aromatic compounds and imines can be susceptible to photodegradation.[3][4][5] Exposure to UV or even high-intensity visible light could lead to complex degradation pathways, including oxidation or rearrangement.

• Oxidizing Agents: The presence of oxidizing agents (e.g., hydrogen peroxide, atmospheric oxygen) could lead to oxidative degradation.[6] The phenol and aminophenol moieties are particularly susceptible to oxidation, which can form colored quinone-type structures or lead to polymerization.[7][8][9][10]

Q4: How can I monitor the degradation process and quantify the parent compound and its degradants?

A4: The most effective analytical technique is High-Performance Liquid Chromatography (HPLC) with UV detection. A reverse-phase C18 column is a good starting point. An appropriate method would separate the relatively nonpolar parent compound from the more polar degradation products (2-aminophenol and p-bromobenzaldehyde). For definitive identification of unknown degradants, Liquid Chromatography-Mass Spectrometry (LC-MS) is indispensable. Other spectroscopic methods like Raman spectroscopy have also been used to monitor imine reactions in real-time.[11]

Section 2: Troubleshooting Guide

This section provides solutions to common problems encountered during the experimental study of Phenol, o-(p-bromophenylformimidoyl)- degradation.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
Parent compound degrades instantly upon dissolving in my HPLC mobile phase.	The mobile phase pH is too acidic or basic, catalyzing rapid hydrolysis on the column.	1. Adjust the mobile phase pH to be near neutral (pH 6.5-7.5).2. Use a buffered mobile phase to maintain a stable pH.3. Lower the column temperature.4. Ensure the sample diluent is also neutral and compatible.
I see more than the two expected degradation peaks (2-aminophenol and p-bromobenzaldehyde).	1. Oxidative Degradation: The 2-aminophenol product is known to be unstable and can oxidize to form colored oligomers or phenoxazine-type structures.[7][10]2. Photodegradation: If the experiment was not protected from light, complex side reactions may have occurred.3. Impurity in Starting Material: An impurity in the parent compound may be degrading.	1. Confirm Structures: Use LC-MS to get molecular weights of the unknown peaks and propose structures.2. Control Oxidation: Degas solvents and blanket the reaction with an inert gas (Nitrogen or Argon).3. Light Protection: Repeat the experiment in amber vials or with the setup wrapped in aluminum foil.4. Purity Check: Analyze a time-zero sample of your starting material to check for pre-existing impurities.
The degradation reaction is very slow, even under stress conditions (e.g., 0.1 M HCl).	1. Low Solubility: The compound may not be fully dissolved in the aqueous stress medium, reducing the surface area for reaction.2. Steric Hindrance: The ortho-substitution on the phenol ring may sterically hinder the approach of water to the imine carbon.	1. Add a Co-solvent: Introduce a small percentage (e.g., 5-10%) of a water-miscible organic solvent like acetonitrile or methanol to improve solubility.2. Increase Stress: Increase the temperature (e.g., from 40°C to 60°C) or the concentration of the acid/base.[12]
Peak shapes for the parent compound or degradants are poor (e.g., tailing, fronting).	1. Secondary Interactions: The amine or phenol groups can interact with residual silanols on the HPLC column, causing tailing.2. Column Overload: Injecting too high a concentration of the sample.	1. Modify Mobile Phase: Add a competing amine like triethylamine (TEA) at a low concentration (0.1%) to the mobile phase to block active sites on the column.2. Change pH: Adjust the mobile phase pH to ensure the analytes are in a single ionic form.3. Reduce Injection Volume/Concentration: Dilute the sample and re-inject.

Section 3: Experimental Protocols & Visualizations

Protocol 1: Forced Degradation Study (Acid/Base Hydrolysis)

This protocol is designed to intentionally degrade the compound to identify potential degradants and establish a stability-indicating analytical method, following principles outlined in ICH guidelines.[12][13][14][15][16][17][18][19][20]

Objective: To evaluate the stability of Phenol, o-(p-bromophenylformimidoyl)- under acidic and basic conditions.

Materials:

• Phenol, o-(p-bromophenylformimidoyl)- (API)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Hydrochloric Acid (HCl), 1 M

• Sodium Hydroxide (NaOH), 1 M

• Class A volumetric flasks, pipettes

• HPLC system with UV detector

• pH meter

• Thermostatic water bath or oven

Procedure:

• Stock Solution Preparation: Accurately weigh and dissolve the API in acetonitrile to prepare a 1.0 mg/mL stock solution.

• Sample Preparation (Time Zero):

  • Pipette 1.0 mL of the stock solution into a 10 mL volumetric flask.

  • Dilute to volume with a 50:50 mixture of acetonitrile and water. This is your T=0 sample. Analyze immediately.

• Acid Stress:

  • Pipette 1.0 mL of the stock solution into a 10 mL flask.

  • Add 1.0 mL of 1 M HCl.

  • Place the flask in a water bath set to 60°C.

• Base Stress:

  • Pipette 1.0 mL of the stock solution into a 10 mL flask.

  • Add 1.0 mL of 1 M NaOH.

  • Keep the flask at room temperature (basic hydrolysis is often faster).

• Time Point Sampling:

  • After 2, 4, 8, and 24 hours, take a 1.0 mL aliquot from the acid and base stress samples.

  • Crucially, neutralize the aliquot immediately:

    • For the acid sample, add 1.0 mL of 0.1 M NaOH.

    • For the base sample, add 1.0 mL of 0.1 M HCl.

  • Dilute the neutralized aliquot to 10 mL with 50:50 acetonitrile/water.

• HPLC Analysis:

  • Analyze all T=0 and stressed samples using a validated, stability-indicating HPLC method.

  • Monitor the decrease in the peak area of the parent compound and the formation of new peaks.

Visualizations

Caption: Predicted hydrolytic cleavage of the imine bond.

Caption: General experimental workflow for a forced degradation study.

Caption: Decision tree for identifying the source of unknown peaks.

Section 4: References

• Morallón, E., et al. (2003). Spectroelectrochemical study of the oxidation of aminophenols on platinum electrode in acid medium. Journal of Electroanalytical Chemistry.

• AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. Available at: [Link]

• ICH. (2003). Q1A(R2) Guideline: Stability Testing of New Drug Substances and Products. Available at: [Link]

• European Medicines Agency. (2003). ICH Q1A (R2) Stability testing of new drug substances and drug products. Available at: [Link]

• ResearchGate. (2025). Photocatalytic degradation of naphthol blue black dye by Schiff base metal complex under UV light irradiation. Available at: [Link]

• YouTube. (2025). Q1A (R2) A deep dive in Stability Studies. Available at: [Link]

• ICH. Quality Guidelines. Available at: [Link]

• AIP Publishing. (n.d.). Photocatalytic Degradation of Naphthol Blue Black Dye by Schiff Base Metal Complex under UV Light Irradiation. Available at: [Link]

• ProQuest. (n.d.). Photocatalytic remediation of methylene blue and antibacterial activity study using Schiff base-Cu complexes. Available at: [Link]

• AIP Publishing. (n.d.). Photocatalytic Degradation of Dye by a Copper(II) Schiff Base Metal Complex under Visible Light Irradiation. Available at: [Link]

• Samarra Journal of Pure and Applied Science. (2023). Study of the effect of ultraviolet radiation on the photodegradation of polystyrene films doped with Schiff bases. Available at: [Link]

• Journal of the Chemical Society, Perkin Transactions 2. (n.d.). Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution. Available at: [Link]

• ScienceDirect. (2012). Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry. Available at: [Link]

• New Journal of Chemistry. (n.d.). Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activity and mechanistic study. Available at: [Link]

• PubMed. (2020). Assessment of p-aminophenol oxidation by simulating the process of hair dyeing and occurrence in hair salon wastewater and drinking water from treatment plant. Available at: [Link]

• PubMed. (2025). Inhibited Hydrolysis of 4-(N, N-Dimethylamino)aryl Imines in a Weak Acid by Supramolecular Encapsulation inside Cucurbit[15]uril. Available at: [Link]

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Available at: [Link]

• Asian Journal of Research in Chemistry. (2014). Forced Degradation Study: An Important Tool in Drug Development. Available at: [Link]

• MedCrave. (2016). Forced Degradation Studies. Available at: [Link]

• SciSpace. (2016). Forced Degradation Studies. Available at: [Link]

• BioPharmaSpec. (n.d.). Forced Degradation Studies | ICH Stability Testing. Available at: [Link]

• ResearchGate. (2025). Reaction Monitoring of Imine Synthesis Using Raman Spectroscopy. Available at: [Link]

• ACS Publications. (n.d.). The Chemistry of Imines. Available at: [Link]

• BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. Available at: [Link]

• News-Medical.Net. (2018). Imine Hydrolysis. Available at: [Link]

• Semantic Scholar. (2003). Reaction monitoring of imine synthesis using Raman spectroscopy. Available at: [Link]

• BYJU'S. (n.d.). Imine Hydrolysis. Available at: [Link]

• ACS Publications. (2011). In Situ Hydrolysis of Imine Derivatives on Au(111) for the Formation of Aromatic Mixed Self-Assembled Monolayers. Available at: [Link]

• INIS. (2003). Reaction monitoring of imine synthesis using raman spectroscopy. Available at: [Link]

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• 6. Assessment of p-aminophenol oxidation by simulating the process of hair dyeing and occurrence in hair salon wastewater and drinking water from treatment plant - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 9. staff.ustc.edu.cn [staff.ustc.edu.cn]
• 10. Aerobic oxidation of 2-aminophenol catalysed by a series of mononuclear copper(ii) complexes: phenoxazinone synthase-like activity and mechanistic study - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Crystallization of Phenol, o-(p-bromophenylformimidoyl)-

Welcome to the technical support center for the crystallization of Phenol, o-(p-bromophenylformimidoyl)-, also known as 2-(((4-bromophenyl)imino)methyl)phenol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this Schiff base. Our approach is rooted in mechanistic understanding to empower you to not only solve immediate crystallization issues but also to build a robust and reproducible process.

Understanding the Molecule: Key Physicochemical Characteristics

Phenol, o-(p-bromophenylformimidoyl)- is a Schiff base characterized by several structural features that directly influence its crystallization behavior:

• Aromatic Rings: The presence of two phenyl rings contributes to pi-pi stacking interactions, which are favorable for crystal lattice formation.

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond exists between the phenolic hydroxyl group (-OH) and the imine nitrogen (-CH=N-). This interaction stabilizes the molecule in a planar conformation, which can facilitate orderly packing into a crystal lattice.[1]

• Halogen Atom: The bromine atom can participate in halogen bonding and other intermolecular interactions, further influencing crystal packing.[2]

• Polarity: The molecule possesses both polar (phenol) and non-polar (bromophenyl) regions, making solvent selection a critical parameter.

A recent study reported the synthesis of this compound, with the product being a solid with a melting point in the range of 111-114°C.[3] Knowledge of the melting point is crucial, as it helps in troubleshooting issues like "oiling out".

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to address the most common issues encountered during the crystallization of Phenol, o-(p-bromophenylformimidoyl)-.

Q1: My compound has "oiled out" instead of crystallizing. What is happening and how can I fix it?

A1: The Phenomenon of "Oiling Out"

"Oiling out" occurs when the dissolved compound separates from the solution as a liquid phase rather than a solid crystalline phase. This typically happens when the solution becomes supersaturated at a temperature that is above the melting point of the solute. For Phenol, o-(p-bromophenylformimidoyl)-, with a melting point of 111-114°C, oiling out is a risk if the solution is still hot when saturation is reached. Impurities can also lower the melting point of the compound, increasing the likelihood of this issue.

Causality and Troubleshooting Workflow:

Step-by-Step Protocol to Resolve Oiling Out:

• Re-dissolve: Gently reheat the mixture until the oil completely redissolves into the solution.

• Dilute: Add a small amount (5-10% of the original volume) of the hot solvent to decrease the saturation point.

• Slow Cooling: This is the most critical step. Insulate the flask (e.g., by placing it in a beaker of hot water or covering it with glass wool) to ensure a very slow cooling rate. This allows the solution to reach the saturation point at a temperature below the compound's melting point.

• Seeding (Optional): If you have a small crystal of the pure compound, add it to the solution once it has cooled slightly. A seed crystal provides a template for crystal growth to begin.

• Solvent Choice: If oiling out persists, consider a solvent with a lower boiling point. For example, if you are using toluene (b.p. 111°C), which is very close to the compound's melting point, switching to ethanol (b.p. 78°C) may resolve the issue.

Q2: I am not sure which solvent to use for recrystallization. What are your recommendations?

A2: Solvent Selection Strategy

The ideal recrystallization solvent is one in which your compound is highly soluble at high temperatures and poorly soluble at low temperatures. Given the molecule's structure, a solvent of intermediate polarity is often a good starting point.

Solvent Screening Protocol:

• Place a small amount of your crude product (approx. 20-30 mg) into several test tubes.

• To each tube, add a different solvent (e.g., ethanol, methanol, isopropanol, acetonitrile, ethyl acetate, toluene) dropwise at room temperature. A good candidate solvent will not dissolve the compound readily at room temperature.

• Gently heat the test tubes that did not show good solubility at room temperature. The compound should dissolve completely at or near the boiling point of the solvent.

• Allow the dissolved solutions to cool slowly to room temperature, and then in an ice bath. The solvent that yields a good quantity of crystalline precipitate is a suitable choice.

Recommended Solvents and Rationale:

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Rationale & Comments
Ethanol	78	24.3	Primary Recommendation. Often a good choice for Schiff bases. The polarity is suitable for dissolving the compound when hot, but solubility decreases significantly upon cooling.
Methanol	65	32.7	Similar to ethanol but more polar. May be too good of a solvent, leading to lower recovery. However, it can be effective for washing the final crystals.[4]
Isopropanol	82	18.3	Slightly less polar than ethanol, may offer a better solubility profile if ethanol proves too effective.
Acetonitrile	82	37.5	A polar aprotic solvent that can be effective for aromatic compounds.
Ethyl Acetate	77	6.0	A less polar option. Can be used in a solvent pair with a non-polar solvent like hexane.
Toluene	111	2.4	A non-polar aromatic solvent. Use with caution as its boiling point is close to the compound's melting point, increasing the risk of oiling out.

Mixed Solvent Systems: If no single solvent is ideal, a mixed solvent system can be employed. A common approach is to dissolve the compound in a "good" solvent (e.g., ethanol or acetone) and then add a "poor" solvent (e.g., water or hexane) dropwise until the solution becomes turbid. Then, add a few drops of the "good" solvent to redissolve the precipitate and allow the solution to cool slowly. A mixture of ethanol and water is often a good starting point for moderately polar compounds.

Q3: My crystals formed too quickly and appear as a fine powder, or my yield is very low. How can I improve crystal quality and yield?

A3: Optimizing Crystal Growth and Recovery

Rapid crystallization often traps impurities within the crystal lattice, leading to a lower purity product. A slow, controlled crystallization is key to obtaining high-quality crystals. Low yield is often a result of using too much solvent.

Workflow for Improving Crystal Quality and Yield:

Detailed Protocol for High-Quality Crystallization:

• Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to completely dissolve your crude product. Add the solvent in small portions to avoid using an excess.

• Slow Cooling: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Do not place it directly in an ice bath from a hot state.

• Ice Bath: Once the flask has reached room temperature and crystal formation has begun, you can place it in an ice bath for at least 30 minutes to maximize the yield.

• Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any impurities adhering to the crystal surface.

• Drying: Dry the crystals thoroughly, preferably under vacuum, to remove any residual solvent.

Recommended Recrystallization Protocol

This protocol is a general guideline based on the known properties of Phenol, o-(p-bromophenylformimidoyl)- and related Schiff bases. It is recommended to first perform a solvent screen as described in Q2.

Materials:

• Crude Phenol, o-(p-bromophenylformimidoyl)-

• Ethanol (95% or absolute)

• Erlenmeyer flask

• Heating mantle or hot plate

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Place the crude product in an Erlenmeyer flask.

• Add a small amount of ethanol and heat the mixture with gentle swirling.

• Continue to add hot ethanol in small portions until the solid just dissolves.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath for 30 minutes.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of ice-cold ethanol.

• Dry the purified crystals under vacuum. The expected melting point of the pure compound is 111-114°C.[3]

References

• Structural Relevance of Intramolecular H-Bonding in Ortho-Hydroxyaryl Schiff Bases: The Case of 3-(5-bromo-2-hydroxybenzylideneamino) Phenol. PMC - PubMed Central.
• Synthesis and Crystal Structures of Two Schiff Bases of 2-(Methylthio)aniline with Halogenated Salicylaldehydes.
• SYNTHESIS, CHARACTERIZATION AND DFT STUDIES OF SCHIFF BASES OF p-METHOXYSALICYLALDEHYDE. Temitope E. Olalekan, et al.
• Synthesis, Spectral Characterization and Biological Evaluation of Schiff Base Derived From 3-Methoxy Salicylaldehyde with Aniline and Its Transition Metals. ijstr.org.
• Comprehensive Empirical Model of Substitution—Influence on Hydrogen Bonding in Arom
• Synthesis, Characterization and Crystal Structure of a New Schiff Base Ligand from a Bis(Thiazoline) Template and Hydrolytic Cleavage of the Imine Bond Induced by a Co(II)
• Schiff bases from chlorine substituted anilines and salicylaldehyde: Synthesis, characterization, fluorescence, thermal features, biological studies and electronic structure investigations.
• SYNTHESIS AND CHARACTERIZATION OF SCHIFF BASE TRANSITION METAL COMPLEXES - DNA INTERACTION STUDIES. Madurai Kamaraj University.
• SYNTHESIS, CHARACTERIZATION AND ANTIBACTERIAL ACTIVITY OF SCHIFF BASE, 4-CHLORO-2-{(E). Jomo Kenyatta University of Agriculture and Technology.
• Synthesis, Characterization and Biological Activity Study of New Schiff Bases Ligands and their Complexes with some Metal Ions. Thesis.
• Synthesis, Characterization, and Applications of Schiff Base Flexible Organic Crystals. Letters in Applied NanoBioScience.
• Crystal structure and Hirshfeld surface analysis of 2-(4-bromophenyl)-4-methyl-6-oxo-1-phenyl-1,6-dihydropyridine-3-carbonitrile. PMC.
• Crystal structure and Hirshfeld surface analysis of 2-{[(4-iodophenyl)imino]methyl}-4-nitrophenol.
• Crystal structure and Hirshfeld surface analysis of (E)-2-{[(2-iodophenyl)imino]methyl}-6-methylphenol.
• Crystallization and preliminary X-ray diffraction studies of a catechol-O-methyltransferase/inhibitor complex. PMC - PubMed Central.
• Application Notes and Protocols for the Recrystallization of 1-(4-Chlorophenyl)-2-methylpropan-1-one. Benchchem.
• Synthesis, Characterization and Antitrypanosomal Activity Of Metal Complexes Of 2-{(E)-[(4-Bromophenyl)imino]methyl}phenol.
• Research Article SYNTHESIS OF SALICYLALDEHYDE BASED SCHIFF BASES AND THEIR METAL COMPLEXES IN AQUEOUS MEDIA -CHARACTERIZ
• CN101279896B - Preparation of 2-bromo-4-methylphenol.
• CN101037378B - A kind of method for preparing 2-bromo-4-methylphenol.
• CN102766028A - Method for preparing 2-bromine-4-methylphenol.
• Preparation of 2-bromo-4-methylphenol.
• US20110155950A1 - Process for the preparation of 4-bromophenyl derivatives.

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• 2. nanobioletters.com [nanobioletters.com]
• 3. researchgate.net [researchgate.net]
• 4. ijstr.org [ijstr.org]

Technical Support Center: Optimizing Reaction Conditions for Phenol, o-(p-bromophenylformimidoyl)-

Prepared by the Senior Application Scientist Team

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working on the synthesis of Phenol, o-(p-bromophenylformimidoyl)-, also known as 2-(((4-bromophenyl)imino)methyl)phenol. This Schiff base is synthesized via the condensation of salicylaldehyde and 4-bromoaniline. Our goal is to provide a scientifically grounded, experience-driven resource to help you navigate common challenges and optimize your reaction outcomes.

Core Principles of Synthesis

The formation of Phenol, o-(p-bromophenylformimidoyl)- is a classic example of Schiff base (or imine) synthesis. The reaction involves the nucleophilic addition of a primary amine (4-bromoaniline) to a carbonyl group (salicylaldehyde), followed by the elimination of a water molecule.[1][2]

The overall reaction is an equilibrium process.[3][4] To achieve high yields, the equilibrium must be shifted towards the product. This is primarily accomplished by efficiently removing water as it is formed, in accordance with Le Chatelier's principle.[4]

Reaction Mechanism Overview

The reaction typically proceeds under mild acid catalysis through several reversible steps:

• Carbonyl Activation: The acid catalyst protonates the carbonyl oxygen of salicylaldehyde, increasing the electrophilicity of the carbonyl carbon.

• Nucleophilic Attack: The lone pair of electrons on the nitrogen of 4-bromoaniline attacks the activated carbonyl carbon, forming a tetrahedral intermediate known as a carbinolamine.

• Dehydration: The carbinolamine is then protonated on the oxygen, forming a good leaving group (water). Subsequent elimination of water and deprotonation of the nitrogen yields the final imine product.[2][5]

// Reaction Flow H_plus -> Salicylaldehyde [style=dashed, label=" 1. Activation"]; Salicylaldehyde -> Activated_Aldehyde; Bromoaniline -> Activated_Aldehyde [label=" 2. Nucleophilic Attack"]; Activated_Aldehyde -> Carbinolamine; Carbinolamine -> Protonated_Carbinolamine [label=" 3. Protonation"]; Protonated_Carbinolamine -> Iminium [label=" 4. Dehydration"]; Iminium -> Imine [label=" 5. Deprotonation"]; Protonated_Carbinolamine -> Water [style=dashed];

{rank=same; Salicylaldehyde; Bromoaniline; H_plus;} {rank=same; Activated_Aldehyde;} {rank=same; Carbinolamine;} {rank=same; Protonated_Carbinolamine;} {rank=same; Iminium;} {rank=same; Imine; Water;} } Caption: Acid-catalyzed mechanism for Schiff base formation.

Optimized Experimental Protocol

This protocol provides a robust starting point for the synthesis, incorporating best practices for maximizing yield and purity.

Materials:

• Salicylaldehyde (1.0 eq)

• 4-Bromoaniline (1.0 eq)

• Absolute Ethanol or Toluene

• Glacial Acetic Acid (catalytic amount, ~2-3 drops)

• Anhydrous Magnesium Sulfate (MgSO₄) or 4Å Molecular Sieves[6]

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add salicylaldehyde (1.0 eq) and 4-bromoaniline (1.0 eq).

• Add the chosen solvent (Absolute Ethanol, 10 mL per mmol of salicylaldehyde).

• Add a catalytic amount of glacial acetic acid (2-3 drops).

• If using toluene, equip the apparatus with a Dean-Stark trap to azeotropically remove water.[1] If using ethanol, add an excess of a drying agent like anhydrous MgSO₄ or activated 4Å molecular sieves directly to the flask.[6]

• Heat the reaction mixture to reflux (for ethanol, ~78°C; for toluene, ~110°C) and stir vigorously.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 2-4 hours.

• Once the reaction is complete (disappearance of the limiting starting material), cool the mixture to room temperature.

• If molecular sieves were used, filter them off. If MgSO₄ was used, it will be removed during the workup.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product, often a yellow solid, can be purified by recrystallization from a suitable solvent such as ethanol or isopropanol.

• Dry the purified crystals under vacuum to obtain Phenol, o-(p-bromophenylformimidoyl)-.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis in a question-and-answer format.

Q1: My reaction yield is very low, or I'm not seeing any product formation on TLC. What should I check?

A1: Low or no conversion is a common issue that can typically be traced back to one of three areas: reaction equilibrium, catalysis, or reagent quality.

• Ineffective Water Removal: The formation of an imine is a reversible reaction.[2][3] If water is not actively removed from the reaction mixture, the equilibrium will not favor the product.

  • Solution: Ensure your drying agent is active. Molecular sieves should be oven-dried at high temperature (>200°C) under vacuum before use.[6] If using a Dean-Stark trap, ensure it is filling with the azeotroped water/solvent mixture.

• Improper pH Control: While the reaction is acid-catalyzed, the pH must be carefully controlled.

  • If the solution is too acidic (pH < 4), the amine nucleophile (4-bromoaniline) will be protonated, rendering it non-nucleophilic and halting the initial addition step.[3]

  • If the solution is neutral or basic, the protonation of the carbonyl group is insufficient, leading to a very slow reaction.[3]

  • Solution: The optimal pH is typically around 4.5.[3] A few drops of a weak acid like acetic acid are usually sufficient. Avoid strong mineral acids unless you have a specific protocol that accounts for them.

• Reagent Purity: Ensure that your salicylaldehyde has not oxidized (often indicated by a dark brown color) and that your 4-bromoaniline is pure. Impurities can inhibit the reaction.

Q2: The reaction starts but seems to stop before completion. How can I drive it forward?

A2: A stalled reaction is usually an indication that the equilibrium has been reached prematurely or the activation energy for the rate-limiting step (dehydration of the carbinolamine) is not being overcome.[5]

• Solution 1 - Enhance Water Removal: Add freshly activated molecular sieves or more anhydrous MgSO₄ to the reaction mixture.

• Solution 2 - Increase Temperature: If you are running the reaction at a lower temperature, increasing it to reflux can provide the necessary energy to overcome the activation barrier for dehydration.

• Solution 3 - Re-evaluate Catalyst: Add another drop of acetic acid. It's possible the initial catalytic amount was insufficient or consumed by basic impurities.

Q3: My product appears unstable and hydrolyzes back to the starting materials during workup or purification. What can I do?

A3: Imine hydrolysis is the reverse of imine formation and is caused by the presence of water.[3][4] Aromatic imines, like your target compound, are generally more stable than aliphatic ones, but are still susceptible.[7]

• Solution 1 - Anhydrous Workup: Minimize contact with water. Use anhydrous solvents for extraction and washing if possible. When performing an aqueous wash, do it quickly with brine (saturated NaCl solution) to minimize the amount of water introduced into the organic layer. Dry the organic layer thoroughly with a strong drying agent like Na₂SO₄ or MgSO₄ before solvent evaporation.

• Solution 2 - pH Control During Workup: Avoid strongly acidic or basic aqueous solutions during workup, as both can catalyze hydrolysis.

• Solution 3 - Storage: Store the purified, dry product under an inert atmosphere (nitrogen or argon) and in a desiccator to protect it from atmospheric moisture.[3]

Q4: The crude product is a persistent oil or is very difficult to crystallize. How can I achieve a pure, solid product?

A4: Oiling out during crystallization is common when the product's melting point is lower than the boiling point of the solvent or when impurities are present.

• Solution 1 - Solvent Screening for Recrystallization: The key is finding a solvent system where the product is soluble at high temperatures but sparingly soluble at low temperatures. Try a range of solvents, from non-polar (hexane, heptane) to polar (ethanol, isopropanol, ethyl acetate) and solvent pairs (e.g., ethanol/water, toluene/hexane).

• Solution 2 - Scratching and Seeding: If the oil is supersaturated, induce crystallization by scratching the inside of the flask with a glass rod at the solvent line. If you have a small amount of pure solid, use it as a seed crystal.

• Solution 3 - Column Chromatography: If recrystallization fails, flash column chromatography is a reliable alternative. Use a silica gel stationary phase and a solvent system optimized by TLC (e.g., a gradient of ethyl acetate in hexane). This is highly effective at removing both polar and non-polar impurities that can inhibit crystallization.

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Temp_Check -> Conditions_OK [label="Yes"]; Temp_Check -> Increase_Temp [label="No"]; Increase_Temp -> Conditions_OK; } Caption: Troubleshooting workflow for low reaction yield.

Frequently Asked Questions (FAQs)

What are the expected spectroscopic characteristics of Phenol, o-(p-bromophenylformimidoyl)-?

• ¹H NMR: Expect a singlet for the imine proton (-CH=N-) between δ 8.5-9.0 ppm. The phenolic proton (-OH) will likely appear as a broad singlet far downfield, potentially > δ 12 ppm, due to strong intramolecular hydrogen bonding with the imine nitrogen. Aromatic protons will appear in the δ 6.8-7.8 ppm range.

• ¹³C NMR: The imine carbon (-CH=N-) should have a characteristic signal in the δ 160-170 ppm range.

• FT-IR: Look for a strong C=N stretching band around 1600-1630 cm⁻¹. The broad O-H stretch from the intramolecularly hydrogen-bonded phenol will be visible from 2500-3200 cm⁻¹. The absence of a strong C=O stretch (from salicylaldehyde, ~1665 cm⁻¹) is a good indicator of a complete reaction.[8]

Which solvent is best for this reaction?

• Ethanol/Methanol: These are common, effective solvents. The reaction proceeds well at reflux, and the product often has lower solubility upon cooling, facilitating crystallization. Water removal is typically done with a chemical drying agent (sieves, MgSO₄).[2]

• Toluene: The primary advantage of toluene is its ability to form an azeotrope with water, allowing for physical removal with a Dean-Stark trap. This is often the most efficient method for driving the reaction to completion.[1] The higher reflux temperature can also increase the reaction rate.

How critical is the stoichiometry? A 1:1 molar ratio of salicylaldehyde to 4-bromoaniline is ideal. Using a slight excess of one reagent is generally not necessary if the reaction is driven to completion by efficient water removal.

Summary of Optimized Conditions

For ease of reference, the key parameters for optimizing the synthesis are summarized below.

Parameter	Recommended Condition	Rationale & Reference
Solvent	Toluene or Absolute Ethanol	Toluene allows for azeotropic water removal. Ethanol is a good general-purpose solvent.[1][2]
Catalyst	Glacial Acetic Acid (catalytic)	Provides the optimal mildly acidic environment (pH ~4.5) for the reaction.[3]
Temperature	Reflux (~78°C for Ethanol, ~110°C for Toluene)	Provides sufficient energy for the dehydration step without degrading the product.
Water Removal	Dean-Stark Trap (with Toluene) or 4Å Molecular Sieves (with Ethanol)	Critical for shifting the reaction equilibrium to favor the imine product.[4][6]
Reaction Time	2-4 hours (monitor by TLC)	Typically sufficient for full conversion under optimized conditions.
Purification	Recrystallization (from Ethanol or similar) or Column Chromatography	Standard methods to achieve high purity and remove unreacted starting materials.[6]

References

• Technical Support Center: Troubleshooting Imine Synthesis ("Im-1"). Benchchem. Accessed January 17, 2026.

• Inhibited Hydrolysis of 4-(N,N-Dimethylamino)aryl Imines in a Weak Acid by Supramolecular Encapsulation inside Cucurbit[9]uril. The Journal of Organic Chemistry. ACS Publications. Accessed January 17, 2026.

• Problem in synthesis of imine?
• p-BROMOPHENOL. Organic Syntheses Procedure. Accessed January 17, 2026.
• Phenol Synthesis Part I. Accessed January 17, 2026.
• Why are imines that have an aromatic ring attached the the N or C more stable? Reddit. April 23, 2019.
• Need help with imine formation. Reddit. Accessed January 17, 2026.
• Schiff Bases: A Short Survey on an Evergreen Chemistry Tool. Molecules. PMC, NIH.
• Imine preparation & formation mechanism. YouTube. March 20, 2020.
• Structure‐stability correlations for imine formation in aqueous solution.
• Phenol purification. US4504364A.
• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. March 7, 2022.
• A scalable and green one-minute synthesis of substituted phenols. RSC Advances. PMC, NIH.
• Phenol synthesis by substitution or oxid
• Strategies for the Preparation of Differentially Protected ortho-Prenyl
• Synthesis of Schiff Bases Containing Phenol Rings and Investigation of Their Antioxidant Capacity, Anticholinesterase, Butyrylcholinesterase, and Carbonic Anhydrase Inhibition Properties.
• Purification of phenol. WO2009080338A1.
• Process for synthesizing p-bromophenol. CN103408404A.
• N-phosphinyl imine chemistry (I): design and synthesis of novel N-phosphinyl imines and their application to asymmetric aza-Henry reaction. PubMed.
• Phenol purification process. US20150065755A1.
• REVIEW ON SCHIFF BASES. World Journal of Pharmaceutical Sciences.
• Optimization Strategies for the Anodic Phenol‐Arene Cross‐Coupling Reaction. ChemElectroChem.
• METHOD FOR PURIFYING PHENOL. EP 3388412 B1.
• Purification of phenol. US2744144A.
• Green synthesis of Schiff bases: a review study.
• Synthesis of Schiff Bases Containing Phenol Rings and Investigation of Their Antioxidant Capacity, Anticholinesterase, Butyrylcholinesterase, and Carbonic Anhydrase Inhibition Properties. Molecules. February 26, 2023.
• Optimization of the reaction conditions with phenol (1a).
• Characterization of phenol-formaldehyde prepolymer resins by in line FT-IR spectroscopy. Semantic Scholar.
• Hirshfeld Surface, Crystal structure and Spectroscopic Characterization of (E)-4-(diethylamino)-2-((4-phenoxyphenylimino)methyl)phenol with DFT Studies. Request PDF.

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• 9. reddit.com [reddit.com]

Technical Support Center: Resolving Impurities in Phenol, o-(p-bromophenylformimidoyl)- Samples

As a Senior Application Scientist, this guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and practical solutions for purifying Phenol, o-(p-bromophenylformimidoyl)-. This class of molecule, a Schiff base (or imine), is susceptible to specific impurities arising from its synthesis and inherent chemical nature. This document offers a logical, experience-driven approach to identifying and resolving these common challenges.

Troubleshooting Guide: Common Purification Issues

This section addresses the most frequently encountered problems during the purification of Phenol, o-(p-bromophenylformimidoyl)- and related Schiff bases.

Q1: My NMR spectrum shows peaks for unreacted p-bromoaniline and a phenolic aldehyde. Why are they present and how can I remove them?

Expert Analysis: The presence of starting materials in your final product is one of the most common issues. It stems from two primary causes:

• Incomplete Reaction: The condensation reaction to form the Schiff base is a reversible equilibrium.[1][2] If water is not effectively removed during the synthesis, the reaction may not proceed to completion, leaving unreacted starting materials.

• Product Hydrolysis: The central imine (C=N) bond in the Schiff base is susceptible to hydrolysis, particularly in the presence of moisture or acid catalysts.[3][4][5] This reaction cleaves the product back into its original aldehyde and amine components. This can occur during the work-up or purification if conditions are not anhydrous. Silica gel, being acidic, can sometimes catalyze this degradation during column chromatography.[6]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for starting material impurities.

Detailed Protocols:

• Protocol 1: Purification by Recrystallization Recrystallization is often the most effective method as it avoids the acidic conditions of silica gel chromatography.[2][7] The key is selecting a solvent or solvent pair where the product's solubility is high in hot solvent and low in cold solvent, while the impurities remain soluble.[8]

  • Solvent Screening: Test the solubility of your crude product in small amounts of various solvents (e.g., ethanol, isopropanol, acetonitrile, ethyl acetate, toluene) at room temperature and upon heating. A good starting point for many Schiff bases is ethanol or an ethyl acetate/hexane system.[6][9]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

  • Cooling: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of pure crystals. Once at room temperature, you can place the flask in an ice bath to maximize yield.

  • Isolation: Collect the crystals by vacuum filtration.

  • Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor containing the impurities.

  • Drying: Dry the crystals under high vacuum to remove all residual solvent.

• Protocol 2: Column Chromatography on Neutral Alumina If recrystallization fails, chromatography using a neutral stationary phase is recommended to prevent hydrolysis.[6]

  • Slurry Preparation: Prepare a slurry of neutral alumina in your starting mobile phase (e.g., 95:5 Hexane:Ethyl Acetate).

  • Column Packing: Pour the slurry into the column and allow it to pack evenly.

  • Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent (like dichloromethane) and load it onto the column.

  • Elution: Begin eluting with a non-polar mobile phase and gradually increase the polarity (e.g., by increasing the percentage of ethyl acetate). The less polar Schiff base product should elute before the more polar starting materials (phenol and amine).

  • Fraction Collection: Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify the pure product.

Q2: My sample is a yellow, pink, or brown solid, but the literature reports it as a different color. What is the cause and how can I decolorize it?

Expert Analysis: Phenolic compounds are highly susceptible to oxidation, especially when exposed to air, light, or trace metal impurities.[10][11] The hydroxyl group activates the aromatic ring, making it prone to oxidation to form highly colored quinone or poly-phenolic impurities.[11][12] This is a common cause of discoloration in phenol-containing compounds.

Purification Strategy:

• Protocol 3: Decolorization using Activated Charcoal during Recrystallization Activated charcoal has a high surface area and can effectively adsorb colored impurities.[8]

  • Dissolve the Sample: Following Step 1 and 2 of the recrystallization protocol, dissolve your impure, colored product in the minimum amount of hot solvent.

  • Add Charcoal: Add a very small amount of activated charcoal to the hot solution (typically 1-2% of the solute mass). Caution: Add charcoal carefully to the hot solution to avoid bumping.

  • Hot Filtration: Swirl the hot mixture for a few minutes and then perform a hot filtration through a fluted filter paper to remove the charcoal. This step must be done quickly to prevent the desired product from crystallizing prematurely.

  • Crystallize and Isolate: Allow the hot, colorless filtrate to cool and crystallize as described in the recrystallization protocol.

Q3: My product is an oil and will not crystallize. How can I solidify it for purification?

Expert Analysis: The formation of an oily product is a common challenge in Schiff base synthesis.[1] This can be due to residual solvent, the presence of impurities that depress the melting point, or the intrinsic properties of the molecule.

Troubleshooting Strategies:

• Trituration: Attempt to induce crystallization by stirring or scratching the oil with a non-polar solvent in which the product is insoluble, such as hexane or petroleum ether.[1] This can often "shock" the oil into forming a solid precipitate.

• Solvent Removal: Ensure all reaction solvent has been thoroughly removed under high vacuum, as residual solvent can prevent crystallization.

• Seed Crystals: If you have a small amount of pure, solid material, add a "seed crystal" to the oil to initiate crystallization.

• Re-purification: The oil may be due to significant impurities. Attempt to purify the oil via column chromatography (Protocol 2) and then crystallize the purified fractions.

Frequently Asked Questions (FAQs)

Q1: What are the key differences between purifying by recrystallization versus column chromatography for this compound?

Decision Framework:

Caption: Decision guide for choosing a purification method.

Feature	Recrystallization	Column Chromatography
Principle	Difference in solubility between product and impurities at different temperatures.[7]	Difference in polarity (adsorption) between product and impurities.[2]
Best For	Removing small amounts of impurities from a solid product; large-scale purification.	Separating complex mixtures, oily products, or components with similar solubilities.
Pros	Often yields highly pure crystalline material. Scalable and cost-effective.	Excellent separation power for a wide range of impurities.
Cons	Requires the product to be a solid. Finding a suitable solvent can be trial-and-error.[13]	Can be time-consuming and uses large volumes of solvent. Risk of product degradation on acidic silica gel.[6]

Q2: How should I properly store my purified Phenol, o-(p-bromophenylformimidoyl)- to prevent degradation?

Expert Recommendations: To ensure long-term stability, proper storage is critical.

• Protect from Moisture: Store the compound in a tightly sealed container, preferably in a desiccator, to prevent hydrolysis of the imine bond.[6]

• Protect from Light and Air: Store in an amber vial to protect against light-induced degradation. To prevent oxidation of the phenol group, consider flushing the vial with an inert gas like argon or nitrogen before sealing.

• Low Temperature: Store the container in a freezer (-20 °C) to slow down any potential degradation pathways.

Q3: What are the best analytical techniques to confirm the purity of my final product?

Self-Validating Protocols:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: This is the most powerful tool for confirming the structure and purity.

  • ¹H NMR: Look for the characteristic singlet for the imine proton (-CH=N-). The absence of peaks corresponding to the aldehyde proton (-CHO) and the amine (-NH₂) protons of the starting materials is a key indicator of purity.

  • ¹³C NMR: Confirm the presence of the imine carbon (C=N) and the correct number of aromatic carbons.[14]

  • Impurity Check: Use established tables of NMR chemical shifts for common solvents and impurities to identify any contaminants.[15][16][17]

• High-Performance Liquid Chromatography (HPLC): An excellent method for quantifying purity. A pure sample should show a single, sharp peak. It can also be used to detect non-volatile impurities that are not visible by NMR.[18][19]

• Thin-Layer Chromatography (TLC): A quick and easy way to assess purity. A pure compound should ideally show a single spot. Use it to monitor the progress of a reaction and the effectiveness of column chromatography.

References

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• IOSR Journal of Applied Chemistry. (n.d.). SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS. Retrieved from IOSR Journals. [Link]

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• Jamison, C. R., et al. (2020). A scalable and green one-minute synthesis of substituted phenols. RSC Advances, 10(63), 38459-38465. [Link]

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• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176-2179. [Link]

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• University of Washington. (n.d.). NMR Chemical Shifts of Trace Impurities. Retrieved from University of Washington. [Link]

• Sloan, M. J., & Koch, S. A. (1995). A prodrug approach to increasing the oral potency of a phenolic drug. 1. Synthesis, characterization, and stability of an O-(imidomethyl) derivative of 17 beta-estradiol. Journal of Pharmaceutical Sciences, 84(9), 1073-1079. [Link]

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• SpectraBase. (n.d.). p-[N-(p-bromophenyl)formimidoyl]phenol. Retrieved from SpectraBase. [Link]

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Technical Support Center: Enhancing the Stability of Phenol, o-(p-bromophenylformimidoyl)- Solutions

Introduction

This technical support guide is designed for researchers, scientists, and drug development professionals working with solutions of Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base of significant interest in various research applications. Due to the inherent reactivity of the imine (C=N) functional group, maintaining the stability of this compound in solution can be a critical challenge. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you identify, mitigate, and prevent degradation, ensuring the integrity and reproducibility of your experiments.

Our approach is grounded in the fundamental principles of physical organic chemistry, providing not just procedural steps but also the causal reasoning behind them. This guide is structured to empower you with the expertise to proactively manage the stability of your Phenol, o-(p-bromophenylformimidoyl)- solutions.

Understanding the Instability: The Chemistry of Degradation

The primary pathway for the degradation of Phenol, o-(p-bromophenylformimidoyl)- in solution is the hydrolysis of the imine bond. This reaction is a reversible process where water attacks the electrophilic carbon of the C=N double bond, leading to the formation of an unstable carbinolamine intermediate that subsequently breaks down into the original aldehyde (salicylaldehyde derivative) and amine (p-bromoaniline). This process is significantly influenced by several environmental factors.

Diagram of the Primary Degradation Pathway

Caption: Primary hydrolytic degradation pathway for Phenol, o-(p-bromophenylformimidoyl)-.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the handling and use of Phenol, o-(p-bromophenylformimidoyl)- solutions.

Solution Preparation and Storage

Q1: My freshly prepared solution of Phenol, o-(p-bromophenylformimidoyl)- is showing signs of degradation (e.g., color change, unexpected analytical peaks). What is the likely cause?

A1: The most probable cause is hydrolysis of the imine bond. This can be accelerated by several factors during preparation and storage:

• Presence of Water: Even trace amounts of water in your solvent can initiate hydrolysis.

• Acidic pH: The hydrolysis of imines is often catalyzed by acid.[1] Your solvent or glassware might have residual acidic contaminants.

• Light Exposure: The brominated aromatic rings in the molecule may be susceptible to photodegradation.[2]

• Elevated Temperature: Higher temperatures increase the rate of chemical reactions, including hydrolysis.

Troubleshooting Steps:

• Use Anhydrous Solvents: Always use high-purity, anhydrous solvents for preparing your stock solutions.

• Inert Atmosphere: Prepare solutions under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

• Control pH: If using a buffered system, maintain a neutral to slightly basic pH (pH 7-9), as imines are generally more stable under these conditions.[3] Avoid acidic buffers.

• Protect from Light: Store solutions in amber vials or wrap containers in aluminum foil to prevent photodegradation.

• Refrigerate or Freeze: Store stock solutions at low temperatures (-20°C or -80°C) to significantly slow down the degradation rate.

Q2: What is the best solvent for dissolving and storing Phenol, o-(p-bromophenylformimidoyl)-?

A2: The ideal solvent should be aprotic, anhydrous, and inert.

• Recommended Solvents: Anhydrous Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or Acetonitrile (ACN) are good initial choices for creating concentrated stock solutions.

• Solvents to Avoid for Long-Term Storage: Protic solvents like methanol, ethanol, and especially water should be avoided for long-term storage as they can directly participate in hydrolysis. If your experimental conditions require a protic solvent, prepare the working solution immediately before use from a concentrated stock in an anhydrous aprotic solvent.

Q3: How does the p-bromo substituent affect the stability of the molecule?

A3: The para-bromo group on the phenylformimidoyl ring has two opposing electronic effects:

• Inductive Effect: Bromine is an electronegative atom and exerts an electron-withdrawing inductive effect, which can slightly increase the electrophilicity of the imine carbon, making it more susceptible to nucleophilic attack by water.

• Resonance Effect: The lone pairs on the bromine atom can be donated into the aromatic ring through resonance, which can help to stabilize the overall system.

The net effect is a complex interplay, but generally, halogens are considered deactivating groups in electrophilic aromatic substitution, which suggests a net electron-withdrawing character.[4][5] This could make the imine bond slightly more prone to hydrolysis compared to an unsubstituted analog. Additionally, the C-Br bond itself can be susceptible to photolytic cleavage under UV irradiation.[2]

Experimental Use

Q4: I am observing a decline in the activity of my compound in my cell-based/biochemical assay over the course of the experiment. Could this be a stability issue?

A4: Yes, this is a classic indicator of compound instability in the assay medium. Aqueous-based assay buffers, especially those with a slightly acidic pH, can rapidly hydrolyze your compound.[1]

Troubleshooting Steps:

• Time-Course Stability Study: Perform a stability study of your compound in the assay buffer without the biological components. Aliquot the solution and analyze it at different time points (e.g., 0, 1, 2, 4, 8 hours) by HPLC or LC-MS to quantify the remaining parent compound.

• pH Optimization of Assay Buffer: If possible, adjust the pH of your assay buffer to be between 7 and 8, where the imine is likely to be more stable.

• Fresh Preparations: Prepare working solutions fresh from a concentrated, anhydrous stock immediately before each experiment.

• Minimize Incubation Times: If the compound is degrading rapidly, try to reduce the incubation time of your assay if the protocol allows.

Q5: My LC-MS/HPLC analysis shows two or more peaks that seem to be related to my compound. What could they be?

A5: Besides impurities from synthesis, the additional peaks are likely degradation products. The primary degradation products would be salicylaldehyde and p-bromoaniline . You should see peaks corresponding to the mass-to-charge ratios (m/z) of these compounds in your LC-MS analysis.

Troubleshooting Workflow for Peak Identification:

Caption: Workflow for identifying degradation products.

Experimental Protocols

Protocol 1: Preparation of a Stable Stock Solution

• Materials:

  • Phenol, o-(p-bromophenylformimidoyl)- (solid)

  • Anhydrous DMSO (or other suitable aprotic solvent)

  • Amber glass vial with a PTFE-lined cap

  • Argon or nitrogen gas supply

  • Analytical balance

  • Micropipettes

• Procedure:

  • Weigh the desired amount of Phenol, o-(p-bromophenylformimidoyl)- directly into the amber vial.

  • Place the vial in a desiccator under vacuum for at least 1 hour to remove any adsorbed moisture.

  • Backfill the desiccator with an inert gas (argon or nitrogen).

  • Quickly uncap the vial and add the required volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Purge the headspace of the vial with the inert gas for 30 seconds.

  • Tightly cap the vial and seal with parafilm.

  • Vortex until the compound is fully dissolved.

  • Store the stock solution at -20°C or -80°C.

Protocol 2: Accelerated Stability Study in Aqueous Buffer

This protocol is designed to quickly assess the stability of your compound under experimental conditions.[6][7]

• Materials:

  • Concentrated stock solution of Phenol, o-(p-bromophenylformimidoyl)- in anhydrous DMSO.

  • Experimental aqueous buffer (e.g., PBS, pH 7.4).

  • HPLC or LC-MS system with a suitable column (e.g., C18).

  • Thermostated incubator or water bath set to a relevant temperature (e.g., 37°C).

  • Autosampler vials.

• Procedure:

  • Prepare a working solution of the compound in the experimental buffer at the final desired concentration (e.g., 10 µM). Ensure the final concentration of the organic solvent (e.g., DMSO) is low and consistent with your experimental conditions (typically <1%).

  • Immediately after preparation (t=0), take an aliquot of the solution, transfer it to an autosampler vial, and inject it into the HPLC/LC-MS system to get the initial peak area of the parent compound.

  • Place the remaining working solution in the incubator at the desired temperature.

  • At predetermined time points (e.g., 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr), withdraw aliquots, transfer to autosampler vials, and analyze by HPLC/LC-MS.

  • Quantify the peak area of the parent compound at each time point.

• Data Analysis:

  • Normalize the peak area at each time point to the peak area at t=0.

  • Plot the percentage of the remaining parent compound versus time.

  • From this plot, you can determine the half-life (t₁/₂) of your compound under these specific conditions.

Data Presentation: Example Stability Data

Time (hours)	% Remaining Compound (pH 6.0)	% Remaining Compound (pH 7.4)	% Remaining Compound (pH 8.0)
0	100	100	100
1	65	92	98
2	42	85	96
4	18	72	92
8	<5	52	85

This table clearly demonstrates the significant impact of pH on the stability of an imine-containing compound, with much greater stability observed at a slightly basic pH.

References

• Cordes, E. H., & Jencks, W. P. (1962). On the Mechanism of Schiff Base Formation and Hydrolysis. Journal of the American Chemical Society, 84(5), 832-837. [Link]

• ICH Harmonised Tripartite Guideline (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• Bage, A., & Tiwari, K. (2012). Stability Testing of Pharmaceutical Products. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• World Health Organization (2018). Annex 10: Guidelines on stability testing of active pharmaceutical ingredients and finished pharmaceutical products. WHO Technical Report Series, No. 1010. [Link]

• Fabbrizzi, L., Licchelli, M., & Pallavicini, P. (1996). Complexation behaviour and stability of Schiff bases in aqueous solution. The case of an acyclic diimino(amino) diphenol and its reduced triamine derivative. Dalton Transactions, (15), 3149-3156. [Link]

• García-Gallego, S., et al. (2012). Study of the photodegradation of 2-bromophenol under UV and sunlight by spectroscopic, chromatographic and chemometric techniques. Talanta, 101, 249-257. [Link]

• LibreTexts Chemistry. Substituent Effects in Substituted Aromatic Rings. [Link]

• Master Organic Chemistry. Hydrolysis of imines to give ketones (or aldehydes). [Link]

• Jencks, W. P. (1959). Studies on the mechanism of oxime and semicarbazone formation. Journal of the American Chemical Society, 81(2), 475-481. [Link]

• Al-Amiery, A. A., et al. (2024). A Preliminary Investigation of Thermally Stable Schiff Base Metal Complexes for Hyperthermia: Synthesis and Biological Evaluation. Molecules, 29(1), 123. [Link]

• European Medicines Agency (2023). Guideline on Stability Testing: Stability testing of existing active substances and related finished products. [Link]

• La Salle University. Substituent Effects. [Link]

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• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Study of the photodegradation of 2-bromophenol under UV and sunlight by spectroscopic, chromatographic and chemometric techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Complexation behaviour and stability of Schiff bases in aqueous solution. The case of an acyclic diimino(amino) diphenol and its reduced triamine derivative - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. www1.lasalle.edu [www1.lasalle.edu]
• 6. www3.paho.org [www3.paho.org]
• 7. japsonline.com [japsonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for Phenol, o-(p-bromophenylformimidoyl)-

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

In the landscape of pharmaceutical development and chemical analysis, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of reliable and reproducible scientific data. This guide provides an in-depth comparison of analytical methodologies for the characterization and quantification of the novel compound Phenol, o-(p-bromophenylformimidoyl)-, a molecule of interest due to its unique structural motifs—a phenolic group, an imidoyl functional group, and a brominated aromatic ring.

The absence of established analytical monographs for this specific compound necessitates a foundational approach to method development and validation. This document serves as a practical guide for researchers, outlining the principles and experimental designs required to establish robust analytical methods. We will explore and compare three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Ultraviolet-Visible (UV-Vis) Spectrophotometry. The focus will be on the "why" behind the "how," providing the scientific rationale for each step in the validation process.

Introduction to the Analyte and the Imperative of Validation

Phenol, o-(p-bromophenylformimidoyl)- presents a multifaceted analytical challenge. Its phenolic nature suggests potential for UV absorbance and susceptibility to oxidation. The presence of a bromine atom provides a unique isotopic signature for mass spectrometry, while the overall structure dictates its chromatographic behavior. Validated analytical methods are crucial for ensuring the identity, purity, and strength of this compound in various matrices, from raw materials to finished products.

Method validation provides documented evidence that a procedure is suitable for its intended purpose. Following internationally recognized guidelines, such as those from the International Council for Harmonisation (ICH), ensures that the data generated is accurate, precise, and reliable.

Comparative Overview of Analytical Techniques

The choice of an analytical technique is dictated by the physicochemical properties of the analyte and the intended application of the method. Here, we compare three workhorse techniques in analytical chemistry.

Performance Parameter	HPLC-UV/DAD	GC-MS	UV-Vis Spectrophotometry
Specificity	High (with appropriate column and mobile phase)	Very High (separation by GC, identification by MS)	Low to Moderate (potential for interference from other chromophores)
Linearity (R²)	Typically > 0.999[1]	Typically > 0.995	Typically > 0.99
Limit of Detection (LOD)	Low (ng/mL range)[1][2]	Very Low (pg/mL range)	Moderate (µg/mL range)[3]
Limit of Quantification (LOQ)	Low (ng/mL range)[1][2]	Very Low (pg/mL range)	Moderate (µg/mL range)[3]
Accuracy (% Recovery)	98-102%[1]	95-105%	97-103%
Precision (% RSD)	< 2%[2]	< 5%	< 3%
Sample Throughput	High	Moderate	High
Cost	Moderate	High	Low

High-Performance Liquid Chromatography (HPLC) with UV/Diode-Array Detection

HPLC is a cornerstone of pharmaceutical analysis due to its versatility and high resolving power for a wide range of compounds. For Phenol, o-(p-bromophenylformimidoyl)-, a reversed-phase HPLC method is the logical starting point.

Rationale for HPLC

The polarity of the phenolic group and the overall molecular weight of the compound make it well-suited for reversed-phase chromatography. A Diode-Array Detector (DAD) offers the advantage of acquiring spectra across a range of wavelengths, which is invaluable for assessing peak purity and identifying related substances.[2][4]

Experimental Workflow for HPLC Method Validation

Caption: Workflow for HPLC Method Validation.

Detailed Validation Protocols

System Suitability: Before any validation experiments, the suitability of the chromatographic system must be established. This is typically done by injecting a standard solution multiple times and evaluating parameters like peak area repeatability (RSD < 2%), theoretical plates, and tailing factor.[5]

Specificity: This is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[6]

• Protocol: Perform forced degradation studies by exposing the analyte to acidic, basic, oxidative, thermal, and photolytic stress. The developed method should be able to separate the main peak from any degradation products. Peak purity analysis using a DAD is essential here.

Linearity and Range: This establishes the relationship between the concentration of the analyte and the analytical signal.

• Protocol: Prepare a series of at least five concentrations of the analyte spanning the expected working range. Plot the peak area against concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.[1]

Accuracy: This is the closeness of the test results to the true value.

• Protocol: Accuracy is typically assessed by the recovery of a known amount of analyte spiked into a placebo matrix at different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.[6]

Precision: This measures the degree of scatter between a series of measurements.

• Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples at the target concentration on the same day, by the same analyst, and on the same instrument. The RSD should be ≤ 2%.

• Intermediate Precision: This is assessed by having the assay performed by a different analyst, on a different day, and/or with a different instrument. The RSD should be within acceptable limits.

Limit of Detection (LOD) and Limit of Quantification (LOQ):

• LOD: The lowest concentration of analyte that can be detected but not necessarily quantitated.

• LOQ: The lowest concentration of analyte that can be determined with acceptable precision and accuracy.

• Protocol: These can be determined based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

Robustness: This evaluates the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol: Introduce small changes to parameters like mobile phase composition (e.g., ±2%), pH (±0.2 units), column temperature (±5°C), and flow rate (±10%). The system suitability parameters should still be met.

Gas Chromatography-Mass Spectrometry (GC-MS)

For semi-volatile and thermally stable compounds, GC-MS offers unparalleled specificity and sensitivity. The bromine atom in Phenol, o-(p-bromophenylformimidoyl)- provides a distinct isotopic pattern in the mass spectrum, aiding in its identification.[7]

Rationale for GC-MS

If the analyte is sufficiently volatile and thermally stable (or can be derivatized to be so), GC-MS is an excellent choice, particularly for impurity profiling and trace-level analysis. The mass spectrometer provides structural information, making peak identification highly reliable.[8]

Experimental Workflow for GC-MS Method Validation

Caption: Workflow for GC-MS Method Validation.

Detailed Validation Protocols

The validation parameters for GC-MS are similar to those for HPLC, with some key differences in their execution.

Specificity: In GC-MS, specificity is demonstrated by the absence of interfering peaks at the retention time and m/z values of the analyte. The unique mass spectrum of the compound provides a high degree of specificity.[8]

Linearity, Accuracy, and Precision: These are determined similarly to HPLC, but using the peak area from the extracted ion chromatogram for the target m/z.

LOD and LOQ: Due to the low background noise in selected ion monitoring (SIM) mode, GC-MS can achieve very low detection and quantification limits.

Robustness: Parameters to vary include the GC oven temperature program, injector temperature, and carrier gas flow rate.

UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid technique for the quantitative analysis of compounds with chromophores.[9]

Rationale for UV-Vis Spectrophotometry

The aromatic rings in Phenol, o-(p-bromophenylformimidoyl)- are expected to exhibit strong UV absorbance, making this technique suitable for concentration measurements in pure solutions or simple matrices.

Experimental Workflow for UV-Vis Method Validation

Caption: Workflow for UV-Vis Method Validation.

Detailed Validation Protocols

Specificity: This is a significant challenge for UV-Vis. It can be assessed by comparing the spectra of the analyte in the presence and absence of potential interferents. If interfering substances absorb at the same wavelength, this method may not be suitable without prior separation.

Linearity: Based on Beer's Law, a linear relationship between absorbance and concentration is expected.[10] The linearity range should be established, and the correlation coefficient should be > 0.99.

Accuracy and Precision: Determined by analyzing replicate preparations of known concentrations.

Robustness: Small variations in solvent composition and pH should be evaluated.

Conclusion

The validation of analytical methods for a novel compound like Phenol, o-(p-bromophenylformimidoyl)- requires a systematic and scientifically sound approach.

• HPLC-UV/DAD stands out as the most versatile and robust method for routine quality control, offering a good balance of specificity, sensitivity, and throughput.

• GC-MS is the method of choice for trace analysis and impurity identification, provided the analyte has suitable volatility and thermal stability.

• UV-Vis Spectrophotometry is a valuable tool for rapid, high-throughput quantification in non-complex matrices where specificity is not a concern.

Ultimately, the choice of method will depend on the specific analytical challenge at hand. This guide provides the foundational principles and a comparative framework to empower researchers and drug development professionals to establish and validate analytical methods that are fit for purpose and generate data of the highest integrity.

References

• Journal of Chemical Education. (2012, February 28). Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory.
• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010, February 1). Environmental Health Perspectives.
• BenchChem. (n.d.). Cross-validation of analytical methods for phenolic compounds. BenchChem.
• Selective and comprehensive analysis of organohalogen compounds by GC × GC–HRTofMS and MS/MS. (2015, August 6).
• Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. (2023, October 19). MDPI.
• Development and validation of analytical HPLC for phenolics in Pinus densiflora bark extract. (2024, July 8). SpringerLink.
• Validation of a liquid chromatographic method for determination of related substances in a candidate certified reference m
• Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds. (2023, August 6).
• GC/MS Analysis of Chlorinated Organic Compounds in Municipal Wastewater After Chlorination. (1982, August). UNT Digital Library.
• Method development and validation of related substances in Pantoprazole Sodium by RP HPLC. (n.d.). Journal of Chemical and Pharmaceutical Research.
• Validation of Microplate Methods for Total Phenolic Content and Antioxidant Activity on Honeys, and Comparison with Conventional Spectrophotometric Methods. (n.d.). MDPI.
• Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking w
• ANALYTICAL METHOD DEVELOPMENT & VALIDATION FOR RELATED SUBSTANCES IN DIPYRIDAMOLE BY RP-HPLC. (2020, April 1). International Journal of Pharmaceutical Sciences and Research.
• Measuring Aromatic Hydrocarbons | BTX (benzene, toluene, xylene). (n.d.). Applied Analytics.
• Validated HPLC Method for Determining Related Substances in Compatibility Studies and Novel Extended Release Formulation for Ranolazine. (n.d.). Longdom Publishing.
• Development and Validation of Related Substances Method by HPLC for Analysis of Naproxen in Naproxen Tablet Formulations. (n.d.). International Journal of Pharmaceutical Sciences and Drug Research.
• UV/Vis Spectrophotometry - Fundamentals and Applications. (2023, February 25).
• General Techniques of Ultraviolet-Visible Quantitative Analysis. (2016, April 1). Repligen.

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• 2. Development and Validation of an HPLC-DAD Method for the Simultaneous Analysis of Phenolic Compounds | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 3. mdpi.com [mdpi.com]
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• 9. researchgate.net [researchgate.net]
• 10. repligen.com [repligen.com]

A Comparative Guide to Phenol, o-(p-bromophenylformimidoyl)- and Structurally Related Compounds for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of Phenol, o-(p-bromophenylformimidoyl)- with structurally analogous compounds. In the absence of extensive direct research on this specific molecule, this document serves as a predictive framework, enabling researchers to infer its potential physicochemical properties and biological activities. By dissecting the core structural motifs—the phenolic group, the p-bromophenyl moiety, and the formimidoyl linkage—we can draw parallels with well-characterized compound classes to inform rational drug design and development.

The Foundational Role of the Phenolic Moiety

Phenolic compounds are a cornerstone in medicinal chemistry, exhibiting a vast spectrum of biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The hydroxyl group is a key pharmacophore, capable of acting as both a hydrogen bond donor and acceptor, which is crucial for molecular recognition at biological targets.[3]

The reactivity and biological efficacy of a phenolic compound are heavily influenced by the nature and position of other substituents on the aromatic ring.[4][5] These substituents can modulate the acidity of the phenolic proton, its redox potential, and its lipophilicity, thereby altering its pharmacokinetic and pharmacodynamic profile.

Quantitative Structure-Activity Relationship (QSAR) of Phenols

Quantitative structure-activity relationship (QSAR) studies on various phenolic compounds have established correlations between their structural features and biological activities. For instance, the antioxidant capacity of flavonoids is largely determined by the number and location of hydroxyl groups.[4] In a study on phenolic compounds inducing apoptosis in leukemia cells, a QSAR model was developed that correlated the apoptotic activity with the compound's calculated octanol/water partition coefficient (Clog P) and calculated molecular refractivity (CMR).[6] These models are invaluable tools for predicting the biological activity of novel phenolic derivatives.[4]

The Influence of Bromine Substitution on Phenolic Compounds

The introduction of halogen atoms, particularly bromine, is a well-established strategy in drug design to enhance therapeutic activity and modulate metabolic stability.[7] The presence of a bromine atom can significantly alter a molecule's physicochemical properties and its interaction with biological targets.

Enhanced Binding Affinity and Potency

Bromine's electron-withdrawing nature and its ability to participate in halogen bonding can lead to enhanced binding affinity for target proteins. A compelling example is seen in the development of BRD4 inhibitors, where replacing a cyclopentyl group with a 3-bromobenzyl moiety resulted in a nearly 8-fold increase in inhibitory potency.[7] This enhanced affinity is attributed to favorable hydrophobic interactions of the bromobenzyl group within the BRD4 binding pocket.[7]

Modulation of Reactivity

The bromination of phenolic compounds is a rapid reaction, with apparent second-order rate constants at pH 7 in the range of 10⁴ to 10⁷ M⁻¹s⁻¹.[8] The reactivity of bromine with phenolic compounds is significantly higher than that of chlorine.[8] This high reactivity can be harnessed in synthetic chemistry but also needs to be considered in terms of potential metabolic pathways and off-target effects in a biological system.

The table below summarizes the impact of bromine substitution on the properties of phenolic compounds.

Property	Effect of Bromine Substitution	Supporting Evidence
Binding Affinity	Can significantly increase binding affinity for target proteins.	A 3-bromobenzyl group increased BRD4 inhibitory potency by ~8-fold compared to a cyclopentyl group.[7]
Reactivity	Increases the rate of electrophilic substitution on the aromatic ring.	The reaction of bromine with phenolic compounds is about three orders of magnitude higher than with chlorine.[8]
Lipophilicity	Increases the octanol/water partition coefficient (log P).	Halogenation generally increases a molecule's lipophilicity.
Metabolic Stability	Can block sites of metabolic oxidation, increasing the compound's half-life.	A common strategy in medicinal chemistry.[7]

Imines (Schiff Bases) Derived from Phenols: The Formimidoyl Linkage

The formimidoyl group in Phenol, o-(p-bromophenylformimidoyl)- is a type of imine, also known as a Schiff base. Phenolic Schiff bases are a versatile class of compounds with a wide range of biological activities, including antimicrobial, antioxidant, and anticancer effects. The imine nitrogen and the phenolic oxygen can act as a pincer-like chelating ligand for metal ions, which can be a crucial aspect of their biological mechanism of action.

Synthesis of Phenolic Imines

Phenolic imines are typically synthesized through the condensation reaction of a phenolic aldehyde or ketone with a primary amine. For instance, 2-[(3-Bromophenyl)iminomethyl]phenol was prepared by the reaction of 3-bromoaniline with 2-hydroxybenzaldehyde.[9]

Experimental Protocol: Synthesis of a Phenolic Imine

Objective: To synthesize a representative phenolic imine, 2-[(3-Bromophenyl)iminomethyl]phenol.

Materials:

• 3-bromoaniline

• 2-hydroxybenzaldehyde

• Ethanol

Procedure:

• Dissolve equimolar amounts of 3-bromoaniline and 2-hydroxybenzaldehyde in ethanol.

• Stir the mixture at an elevated temperature (e.g., 377 K) for several hours.[9]

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to allow the product to crystallize.

• Collect the crystals by filtration and wash with cold ethanol.

• Recrystallize the product from a suitable solvent, such as acetone, to obtain pure crystals.[9]

Below is a diagram illustrating the general workflow for the synthesis and characterization of phenolic imines.

Caption: General workflow for the synthesis and purification of phenolic imines.

N-Aryl Formimidoyl Phenols: The Closest Analogs

While specific data on Phenol, o-(p-bromophenylformimidoyl)- is scarce, we can infer its properties from related N-aryl formimidoyl phenols. The N-aryl group, in this case, p-bromophenyl, will significantly influence the electronic properties and steric hindrance around the imine bond, which in turn will affect its stability, reactivity, and biological interactions.

Potential Biological Activities

Given the known activities of its constituent parts, Phenol, o-(p-bromophenylformimidoyl)- is likely to exhibit a range of biological effects. The phenolic hydroxyl group suggests potential antioxidant and anti-inflammatory properties.[1][10] The presence of the bromophenyl group could enhance its potency as an inhibitor of certain enzymes or receptors, as seen with BRD4 inhibitors.[7] Furthermore, the overall structure lends itself to potential anticancer activity, a common feature of many phenolic and Schiff base compounds.[11]

The following diagram illustrates the potential signaling pathways that could be modulated by a compound like Phenol, o-(p-bromophenylformimidoyl)-, based on the activities of related phenolic and brominated compounds.

Caption: Potential signaling pathways modulated by Phenol, o-(p-bromophenylformimidoyl)-.

Conclusion and Future Directions

This guide provides a comparative analysis of Phenol, o-(p-bromophenylformimidoyl)- by examining its structural components and drawing parallels with well-studied classes of related compounds. The phenolic moiety, the bromophenyl group, and the formimidoyl linkage all contribute to a unique physicochemical and pharmacological profile.

Future research should focus on the synthesis and in-vitro evaluation of Phenol, o-(p-bromophenylformimidoyl)- to validate the predictions made in this guide. Key experiments should include:

• Antioxidant assays: To determine its radical scavenging activity.

• Enzyme inhibition assays: Focusing on kinases and inflammatory enzymes.

• Cytotoxicity assays: Against a panel of cancer cell lines.

• Physicochemical property determination: Including pKa, log P, and solubility.

By systematically investigating these aspects, the scientific community can fully elucidate the therapeutic potential of this and other related novel chemical entities.

References

• The bromination kinetics of phenolic compounds in aqueous solution - ResearchGate. (n.d.). Retrieved from [Link]

• Potent competitive interactions of some brominated flame retardants and related compounds with human transthyretin in vitro - Wageningen University & Research. (n.d.). Retrieved from [Link]

• Quantitative structure-activity relationship analysis of phenolic antioxidants - PubMed. (1999). Retrieved from [Link]

• Structure-Activity Relationship (SAR) of Phenolics for the Inhibition of 2-Phenylethylamine Formation in Model Systems Involving Phenylalanine and the 13-Hydroperoxide of Linoleic Acid - PubMed. (n.d.). Retrieved from [Link]

• Tailored Functionalization of Natural Phenols to Improve Biological Activity - MDPI. (n.d.). Retrieved from [Link]

• Structure Activity Relationships - Drug Design Org. (n.d.). Retrieved from [Link]

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A Comparative Guide to the Synthesis of Phenol, o-(p-bromophenylformimidoyl)-

For researchers and professionals in drug development and materials science, the efficient synthesis of novel organic compounds is a cornerstone of innovation. This guide provides an in-depth technical comparison of synthetic routes for Phenol, o-(p-bromophenylformimidoyl)-, a Schiff base with potential applications stemming from its unique electronic and structural properties. We will delve into the established Schiff base condensation method and explore a viable alternative pathway, offering experimental protocols and a critical evaluation of each approach.

Introduction to Phenol, o-(p-bromophenylformimidoyl)-

Phenol, o-(p-bromophenylformimidoyl)-, also known as N-(4-bromophenyl)-2-hydroxybenzaldimine, is a Schiff base characterized by an imine (-C=N-) linkage between a p-bromophenyl group and a 2-hydroxyphenyl moiety. Schiff bases are a versatile class of compounds with a wide range of applications, including as intermediates in organic synthesis, as ligands in coordination chemistry, and for their diverse biological activities.[1][2] The synthesis of this particular molecule is of interest for creating novel metal complexes and exploring its potential as a sensor or biologically active agent.[3][4]

Route 1: Direct Condensation of 2-Aminophenol and p-Bromobenzaldehyde (The Established Method)

The most direct and widely employed method for the synthesis of N-aryl benzaldimines is the condensation reaction between a primary amine and an aldehyde.[2] In the case of our target molecule, this involves the reaction of 2-aminophenol with p-bromobenzaldehyde.

Mechanistic Rationale

The reaction proceeds via a nucleophilic addition of the amino group of 2-aminophenol to the carbonyl carbon of p-bromobenzaldehyde, forming a hemiaminal intermediate. This is followed by the elimination of a water molecule to yield the stable imine product. The reaction is typically catalyzed by an acid or base, which facilitates the proton transfer steps and the final dehydration. The choice of solvent is also crucial, with alcohols like ethanol being common as they can solubilize the reactants and are relatively inert under the reaction conditions.[1]

Visualizing the Pathway

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A Comparative Guide to the Bioactivity of Phenol, o-(p-bromophenylformimidoyl)- and Related Compounds

Introduction: Unveiling the Potential of a Novel Schiff Base

Researchers in drug discovery and development are in a constant search for novel molecular entities with potent and selective biological activities. One such molecule of interest is Phenol, o-(p-bromophenylformimidoyl)- , a Schiff base derivative. While specific experimental data for this compound is not yet available in published literature, its structural features—a phenolic hydroxyl group, an imine (-C=N-) linkage, and a brominated phenyl ring—suggest a strong potential for a range of biological activities.[1] This guide aims to provide a comprehensive comparative analysis of the anticipated performance of Phenol, o-(p-bromophenylformimidoyl)- in various assays, based on the established bioactivities of structurally related Schiff bases and brominated phenolic compounds.

Schiff bases are a versatile class of organic compounds known for their broad spectrum of biological effects, including anticancer, antibacterial, antifungal, and antioxidant properties.[2] The imine group is often crucial for their biological functions.[3] The presence of a phenolic hydroxyl group can contribute significantly to antioxidant activity through hydrogen atom donation to scavenge free radicals.[4] Furthermore, the incorporation of a halogen atom, such as bromine, on the phenyl ring has been shown to enhance the antimicrobial and anticancer activities of various compounds.[5][6]

This guide will delve into the expected performance of Phenol, o-(p-bromophenylformimidoyl)- in three key areas of biological assessment: anticancer, antibacterial, and antioxidant assays. We will explore the underlying mechanisms of action and provide detailed experimental protocols for researchers to conduct their own investigations. By comparing the potential of this novel compound with established alternatives, we aim to provide a valuable resource for scientists engaged in the pursuit of new therapeutic agents.

Anticipated Anticancer Activity: A Comparative Outlook

Schiff bases have emerged as a promising class of compounds in cancer research, with many demonstrating significant cytotoxicity against various cancer cell lines.[7] The proposed mechanism of action often involves the compound's ability to interact with DNA, leading to the inhibition of cell proliferation and the induction of apoptosis.[8][9] The planar structure of many Schiff bases allows them to intercalate between DNA base pairs, disrupting DNA replication and transcription.

To evaluate the potential anticancer efficacy of Phenol, o-(p-bromophenylformimidoyl)-, a comparative analysis with structurally similar compounds and a standard chemotherapeutic agent, cisplatin, is presented below. The half-maximal inhibitory concentration (IC50) is a key metric for cytotoxicity, representing the concentration of a compound required to inhibit the growth of 50% of a cell population.

Table 1: Comparative Anticancer Activity (IC50, µM) of Phenolic Schiff Bases and Cisplatin

Compound/Drug	HeLa (Cervical Cancer)	MCF-7 (Breast Cancer)
Phenol, o-(p-bromophenylformimidoyl)-	Hypothesized Potent Activity	Hypothesized Potent Activity
2-((3-chlorophenylimino)methyl)-5-(diethylamino)phenol (L1)[8]	15.23 ± 1.12	12.54 ± 0.87
2-((2,4-dichlorophenylimino)methyl)-5-(diethylamino)phenol (L2)[8]	10.43 ± 0.54	8.98 ± 0.43
Cisplatin (Reference) [10]	~81.7	Varies significantly[1][11][12]

Note: The IC50 values for Cisplatin can vary significantly between studies and experimental conditions.[1]

The data suggests that halogenated phenolic Schiff bases can exhibit potent anticancer activity, in some cases surpassing that of the standard drug carboplatin as shown in the source study for L1 and L2.[8] It is therefore reasonable to hypothesize that Phenol, o-(p-bromophenylformimidoyl)- would also display significant cytotoxicity against cancer cell lines like HeLa and MCF-7.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability. Metabolically active cells reduce the yellow MTT to purple formazan crystals, and the amount of formazan produced is proportional to the number of viable cells.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well plates

• Test compound (Phenol, o-(p-bromophenylformimidoyl)-) and reference drug (e.g., Cisplatin)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed the 96-well plates with cells at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of the test compound and reference drug in the culture medium.

• Remove the medium from the wells and add 100 µL of the prepared compound dilutions. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compounds, e.g., DMSO).

• Incubate the plates for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until a purple precipitate is visible.

• Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Agitate the plates on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration and determine the IC50 value by plotting the percentage of viability against the logarithm of the compound concentration.

Visualizing the Anticancer Mechanism

The induction of apoptosis is a key mechanism for many anticancer agents. This process can be initiated through intrinsic (mitochondrial) or extrinsic (death receptor) pathways.

Caption: Proposed mechanism of anticancer action for phenolic Schiff bases.

Predicted Antibacterial Performance: A Comparative Analysis

The presence of a brominated phenyl group in Phenol, o-(p-bromophenylformimidoyl)- suggests a strong potential for antibacterial activity. Bromophenol derivatives have been identified as promising antibacterial agents, effective against both Gram-positive and Gram-negative bacteria.[5] The mechanism of action for phenolic compounds often involves disruption of the bacterial cell membrane, leading to increased permeability and leakage of intracellular components.[13][14]

To contextualize the potential antibacterial efficacy of the target compound, a comparison with other brominated phenolic compounds and the standard antibiotic ciprofloxacin is provided. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 2: Comparative Antibacterial Activity (MIC, µg/mL) of Brominated Phenols and Ciprofloxacin

Compound/Drug	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)
Phenol, o-(p-bromophenylformimidoyl)-	Hypothesized Potent Activity	Hypothesized Moderate Activity
2,7-dibromophenanthrenequinone[15]	20	Not Reported
3,6-dibromophenanthrenequinone[15]	50	Not Reported
Ciprofloxacin (Reference) [16][17]	0.6 - 12.5	0.013 - 0.016

The data indicates that brominated phenolic compounds can exhibit significant antibacterial activity, particularly against Gram-positive bacteria. It is plausible that Phenol, o-(p-bromophenylformimidoyl)- will demonstrate notable antibacterial properties.

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard laboratory procedure for determining the MIC of an antimicrobial agent.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Test compound and reference antibiotic (e.g., Ciprofloxacin)

• Spectrophotometer or microplate reader

Procedure:

• Prepare a bacterial inoculum by suspending several colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

• Dilute the inoculum in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Prepare serial two-fold dilutions of the test compound and reference antibiotic in MHB in the 96-well plate.

• Inoculate each well with the prepared bacterial suspension. Include a growth control well (broth and bacteria, no compound) and a sterility control well (broth only).

• Incubate the plates at 37°C for 18-24 hours.

• Determine the MIC by visually inspecting the wells for turbidity. The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Visualizing the Antibacterial Workflow

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Expected Antioxidant Potential: A Mechanistic Perspective

The phenolic moiety in Phenol, o-(p-bromophenylformimidoyl)- is a strong indicator of potential antioxidant activity. Phenolic compounds can act as free radical scavengers by donating a hydrogen atom from their hydroxyl group, thereby neutralizing reactive oxygen species (ROS).[4] The presence of a bromine substituent can also modulate this activity.[10]

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the antioxidant capacity of a compound. The stable free radical DPPH has a deep violet color, which is reduced to a pale yellow in the presence of an antioxidant. The degree of color change is proportional to the antioxidant's radical scavenging activity.

Table 3: Comparative Antioxidant Activity (IC50, µg/mL) in DPPH Assay

Compound/Standard	IC50 (µg/mL)
Phenol, o-(p-bromophenylformimidoyl)-	Hypothesized Moderate to High Activity
(E)-N′-((4-methyl-1H-indol-3-yl)methylene)nicotinohydrazide[18]	3.82
Ascorbic Acid (Reference) [19][20][21][22]	~6.1 - 144.56

Note: The IC50 value for Ascorbic Acid can vary depending on the specific assay conditions.[23]

The data for a structurally different Schiff base highlights the potential for potent antioxidant activity. Given the presence of the phenolic hydroxyl group, Phenol, o-(p-bromophenylformimidoyl)- is expected to exhibit significant radical scavenging properties.

Experimental Protocol: DPPH Radical Scavenging Assay

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or ethanol

• Test compound and reference antioxidant (e.g., Ascorbic Acid)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Prepare a stock solution of DPPH (e.g., 0.1 mM) in methanol. The solution should have an absorbance of approximately 1.0 at 517 nm.

• Prepare serial dilutions of the test compound and the reference antioxidant in methanol.

• In a 96-well plate, add a fixed volume of the DPPH solution to each well.

• Add an equal volume of the different concentrations of the test compound or reference antioxidant to the wells.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of radical scavenging activity for each concentration and determine the IC50 value.

Visualizing the Antioxidant Mechanism

Caption: Hydrogen atom transfer mechanism in DPPH radical scavenging.

Conclusion: A Promising Candidate for Further Investigation

While direct experimental evidence for the biological activity of Phenol, o-(p-bromophenylformimidoyl)- is currently lacking, a comprehensive analysis of its structural analogues strongly suggests its potential as a multifaceted bioactive compound. The presence of the Schiff base core, a phenolic hydroxyl group, and a brominated phenyl ring provides a strong rationale for investigating its anticancer, antibacterial, and antioxidant properties.

The comparative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers to embark on the evaluation of this novel compound. The hypothesized potency of Phenol, o-(p-bromophenylformimidoyl)-, particularly in anticancer and antibacterial assays, warrants its synthesis and thorough biological characterization. Future studies should focus on determining its IC50 and MIC values against a panel of cancer cell lines and bacterial strains, respectively, as well as elucidating its precise mechanisms of action. Such research will be instrumental in determining the therapeutic potential of this promising Schiff base derivative.

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A Comparative Guide to the Cross-Reactivity of Phenol, o-(p-bromophenylformimidoyl)-

For researchers, scientists, and drug development professionals, establishing the specificity of a novel compound is a cornerstone of preclinical evaluation. This guide provides a comprehensive framework for assessing the cross-reactivity of "Phenol, o-(p-bromophenylformimidoyl)-," a compound featuring a phenolic ring, a brominated aromatic system, and a formimidoyl linkage. Given the novelty of this specific molecule, this guide establishes a robust methodological blueprint for its evaluation against structurally similar compounds, ensuring a thorough and scientifically rigorous assessment of its binding and functional specificity.

Rationale and Strategic Approach

Cross-reactivity, the unintended binding of an antibody or a small molecule to non-target antigens or receptors, can lead to inaccurate assay results, off-target effects, and potential toxicity.[1][2] For a molecule like Phenol, o-(p-bromophenylformimidoyl)-, understanding its interaction profile is critical. The presence of a phenol group, which is a common structural motif in many biologically active compounds, necessitates a careful evaluation against other phenolic compounds.[3][4]

Our approach is built on three pillars of analytical and functional assessment:

• Immunoassay Specificity: To quantify binding interactions with a target-specific antibody.

• Biophysical Interaction Analysis: To measure real-time binding kinetics and affinity.

• Cellular Functional Response: To determine the biological consequences of on-target and off-target interactions in a physiological context.[5][6][7]

Structural Deconstruction and Selection of Comparators

The structure of Phenol, o-(p-bromophenylformimidoyl)- dictates the selection of potential cross-reactants. The key moieties are:

• Phenol: The core scaffold.

• p-Bromophenyl group: Introduces steric bulk and electronic modifications.

• Formimidoyl [-CH=N-] group: A nitrogen-containing linkage.

Based on these features, a panel of comparator compounds must be selected to probe the contribution of each part of the molecule to binding specificity.

Table 1: Panel of Comparator Compounds for Cross-Reactivity Screening

Compound Name	Structure	Rationale for Inclusion
Phenol	C₆H₅OH	Parent scaffold to assess the contribution of the core phenolic ring.
p-Bromoaniline	BrC₆H₄NH₂	To evaluate the contribution of the p-bromophenyl group.
Salicylaldehyde	HOC₆H₄CHO	Contains a phenol with an ortho-substituent, mimicking the position of the formimidoyl group.
N-Benzylideneaniline	C₆H₅N=CHC₆H₅	A simple imine to assess the role of the formimidoyl linkage.
4-Bromophenol	BrC₆H₄OH	To test the impact of bromine substitution on the phenolic ring itself.

Methodologies for Cross-Reactivity Assessment

A multi-pronged experimental approach is essential for a comprehensive cross-reactivity profile. We will detail three orthogonal methods: Competitive ELISA, Surface Plasmon Resonance (SPR), and a cell-based reporter assay.

Immunoassay: Competitive ELISA

A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a powerful tool for quantifying the specificity of an antibody for our target compound in the presence of potential cross-reactants.[8][9] The principle relies on the competition between the free analyte (in the sample) and a labeled antigen for a limited number of antibody binding sites.

Caption: Workflow for Competitive ELISA.

• Antigen Conjugation: Covalently conjugate Phenol, o-(p-bromophenylformimidoyl)- to a carrier protein like Bovine Serum Albumin (BSA) or Keyhole Limpet Hemocyanin (KLH). This is necessary as small molecules are not immunogenic on their own.[10][11]

• Plate Coating: Dilute the protein conjugate to 1-10 µg/mL in a coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6). Add 100 µL to each well of a high-binding 96-well plate. Incubate overnight at 4°C.

• Blocking: Wash the plate three times with wash buffer (PBS with 0.05% Tween-20). Add 200 µL of blocking buffer (e.g., 5% non-fat dry milk in PBS) to each well. Incubate for 1-2 hours at room temperature.

• Competition: In a separate plate, prepare serial dilutions of the target compound and each comparator compound. Add a constant, predetermined concentration of the primary antibody to each well containing the compounds. Incubate for 1 hour at room temperature.

• Incubation: Wash the coated and blocked plate three times. Transfer 100 µL of the antibody-compound mixtures to the corresponding wells. Incubate for 1-2 hours at room temperature.

• Detection: Wash the plate three times. Add 100 µL of a horseradish peroxidase (HRP)-conjugated secondary antibody, diluted according to the manufacturer's instructions. Incubate for 1 hour at room temperature.

• Signal Development: Wash the plate five times. Add 100 µL of TMB substrate to each well. Allow color to develop for 15-30 minutes in the dark.

• Data Acquisition: Stop the reaction by adding 50 µL of 2N H₂SO₄. Read the absorbance at 450 nm using a microplate reader.

Biophysical Analysis: Surface Plasmon Resonance (SPR)

SPR provides real-time, label-free analysis of molecular interactions, allowing for the determination of binding kinetics (association and dissociation rates) and affinity.[12][13][14] This technique is invaluable for characterizing the binding of small molecules to a target protein immobilized on a sensor chip.[15][16]

Caption: Workflow for Surface Plasmon Resonance.

• Chip Preparation: Activate a CM5 sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

• Ligand Immobilization: Immobilize the purified target protein onto the activated sensor chip surface via amine coupling. The protein should be diluted in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 5.0).

• Surface Deactivation: Deactivate any remaining active esters on the surface by injecting ethanolamine-HCl.

• Analyte Preparation: Prepare a dilution series for Phenol, o-(p-bromophenylformimidoyl)- and each comparator compound in the running buffer (e.g., HBS-EP+). It is crucial to maintain a constant, low percentage of a co-solvent like DMSO if required for solubility.

• Binding Measurement: Inject the prepared analyte solutions over the sensor surface at a constant flow rate. Monitor the association phase. Following the injection, allow the running buffer to flow over the chip to monitor the dissociation phase.

• Regeneration: After each binding cycle, inject a regeneration solution (e.g., a low pH buffer or a high salt concentration) to remove any bound analyte and prepare the surface for the next injection.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Functional Assessment: Cell-Based Reporter Assay

Cell-based assays are crucial for determining if binding translates to a biological effect.[5][17][18] A reporter gene assay, for example, can quantify the activation or inhibition of a specific signaling pathway in a physiologically relevant environment.[6]

Caption: Workflow for Cell-Based Reporter Assay.

• Cell Culture: Culture a cell line that has been engineered to express the target of interest and contains a reporter construct (e.g., luciferase) downstream of a response element specific to the signaling pathway.

• Cell Seeding: Seed the cells into a 96-well white, clear-bottom plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of Phenol, o-(p-bromophenylformimidoyl)- and the comparator compounds in cell culture medium.

• Incubation: Remove the old medium from the cells and add the medium containing the compounds. Incubate for a period sufficient to elicit a transcriptional response (typically 6-24 hours).

• Signal Detection: Lyse the cells and measure the reporter gene activity using a commercial kit (e.g., a luciferase assay system). The luminescent signal is proportional to the level of pathway activation or inhibition.

• Data Analysis: Plot the luminescent signal against the compound concentration to generate dose-response curves and determine the half-maximal effective concentration (EC50) or inhibitory concentration (IC50).

Data Synthesis and Comparative Analysis

The data from each assay should be compiled to provide a holistic view of the compound's specificity.

Table 2: Comparative Cross-Reactivity Data Summary

Compound	Competitive ELISA	Surface Plasmon Resonance	Cell-Based Reporter Assay
IC50 (nM)	% Cross-Reactivity *	KD (nM)
Phenol, o-(p-bromophenylformimidoyl)-	Value	100%	Value
Phenol	Value	Value	Value
p-Bromoaniline	Value	Value	Value
Salicylaldehyde	Value	Value	Value
N-Benzylideneaniline	Value	Value	Value
4-Bromophenol	Value	Value	Value

% Cross-Reactivity = (IC50 of Target Compound / IC50 of Comparator Compound) x 100

Conclusion and Forward Outlook

References

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• Wang, S., et al. (2020). Characterization of Small Molecule-Protein Interactions Using SPR Method. PubMed. Retrieved from [Link]

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• Zheng, W., et al. (2022). A review for cell-based screening methods in drug discovery. Bio-Design and Manufacturing. Retrieved from [Link]

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• Meldrum, A., et al. (2017). Polyvinylpolypyrrolidone reduces cross-reactions between antibodies and phenolic compounds in an enzyme-linked immunosorbent assay for the detection of ochratoxin A. Food Chemistry. Retrieved from [Link]

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• BMG LABTECH. (2022). Cell-based assays on the rise. Retrieved from [Link]

• Pollack, S. J. (2017). Surface Plasmon Resonance for Identifying and Characterising Small Molecule Ligands. In Biophysical Techniques in Drug Discovery. Royal Society of Chemistry. Retrieved from [Link]

• Liu, Q., et al. (2019). Recent advances in phenolic–protein conjugates: synthesis, characterization, biological activities and potential applications. Critical Reviews in Food Science and Nutrition. Retrieved from [Link]

• University of Idaho. (2014). Cross-Reactivity of Antibodies with Phenolic Compounds in Pistachios during Quantification of Ochratoxin A by Commercial Enzyme-Linked Immunosorbent Assay Kits. Retrieved from [Link]

• BosterBio. (n.d.). Antibody Cross-Reactivity: How to Assess & Predict Binding. Retrieved from [Link]

• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Applied Sciences. Retrieved from [Link]

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• Dzantiev, B. B., et al. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. ResearchGate. Retrieved from [Link]

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• Yu, Y., et al. (2022). Non-Specific Binding and Cross-Reaction of ELISA: A Case Study of Porcine Hemoglobin Detection. Foods. Retrieved from [Link]

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Comparative Analysis of o-(p-bromophenylformimidoyl)-phenol Derivatives: A Guide for Researchers

The exploration of novel chemical entities with diverse functionalities is a cornerstone of modern chemical and pharmaceutical research. Among these, Schiff bases, particularly those derived from phenols, have garnered significant attention due to their wide range of applications, including as catalysts, in materials science, and notably, for their diverse biological activities. This guide focuses on a specific subclass: o-(p-bromophenylformimidoyl)-phenol derivatives, providing a comparative analysis against parent phenols and other related Schiff bases.

Synthesis and Structural Elucidation: A Foundation for Comparison

The synthesis of o-(p-bromophenylformimidoyl)-phenol derivatives, a class of Schiff bases, is typically achieved through the condensation reaction of an o-hydroxy-substituted aromatic aldehyde or ketone with p-bromoaniline.[1][2] This reaction is a well-established method for forming the characteristic imine (-C=N-) bond of the formimidoyl group.

General Synthetic Workflow:

Caption: General workflow for the synthesis of o-(p-bromophenylformimidoyl)-phenol derivatives.

The rationale for choosing p-bromoaniline as a reactant lies in the influence of the bromine substituent. The electron-withdrawing nature of the bromine atom can modulate the electronic properties of the resulting Schiff base, potentially influencing its stability, reactivity, and biological interactions.

Structural Characterization:

A thorough characterization of the synthesized derivatives is paramount. The primary techniques employed include:

• Infrared (IR) Spectroscopy: The presence of a strong absorption band in the region of 1600-1650 cm⁻¹ is indicative of the C=N (imine) stretching vibration, confirming the formation of the Schiff base. The characteristic broad O-H stretching band of the phenolic hydroxyl group is also a key feature.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra will show a characteristic singlet for the imine proton (-CH=N-) typically in the range of 8-9 ppm. The aromatic protons will exhibit complex splitting patterns that can be used to confirm the substitution pattern. ¹³C NMR will show a resonance for the imine carbon around 160-170 ppm.[1]

• X-ray Crystallography: For crystalline products, single-crystal X-ray diffraction provides definitive proof of the molecular structure, including bond lengths, bond angles, and intermolecular interactions.[2][3] This technique is invaluable for understanding the three-dimensional arrangement of the molecule, which is crucial for structure-activity relationship (SAR) studies.

Comparative Spectroscopic Analysis

To understand the impact of the p-bromophenylformimidoyl group, a comparison with the parent phenol and related Schiff bases is essential.

Compound Class	Key IR Absorption Bands (cm⁻¹)	Key ¹H NMR Chemical Shifts (ppm)
Phenol	~3300-3600 (broad, O-H stretch)	~4.5-8.0 (aromatic), ~9-10 (phenolic OH)
o-(phenylformimidoyl)-phenol	~3200-3500 (broad, O-H stretch), ~1620 (C=N stretch)	~8.5 (CH=N), ~6.8-7.8 (aromatic)
o-(p-bromophenylformimidoyl)-phenol	~3200-3500 (broad, O-H stretch), ~1615 (C=N stretch)	~8.6 (CH=N), ~7.0-7.7 (aromatic)

The introduction of the formimidoyl group results in the appearance of the characteristic C=N stretching vibration in the IR spectrum. In the ¹H NMR, the downfield shift of the imine proton in the bromo-derivative compared to the unsubstituted analog may be attributed to the electronic effects of the bromine atom.

Potential Biological Activities: A Comparative Perspective

Phenolic compounds and their derivatives are known to exhibit a wide array of biological activities, including antimicrobial, antioxidant, and anticancer properties.[4][5][6] The formation of Schiff bases from phenolic precursors can often enhance or modify these activities.[7][8]

Antimicrobial Activity:

Schiff bases are a well-documented class of antimicrobial agents.[9][10] The imine group is often crucial for their biological activity. The presence of a halogen, such as bromine, on the aromatic ring can further enhance this activity. The proposed mechanism often involves the interaction of the Schiff base with microbial cell walls or enzymes.

Experimental Protocol: Agar Disc Diffusion Assay for Antimicrobial Screening

This protocol provides a standardized method for preliminary screening of the antimicrobial activity of the synthesized compounds.

Caption: Workflow for the agar disc diffusion antimicrobial assay.

Step-by-Step Methodology:

• Preparation of Microbial Cultures: Grow selected bacterial and fungal strains in appropriate broth media to achieve a standardized cell density (e.g., 0.5 McFarland standard).

• Inoculation of Agar Plates: Uniformly spread the microbial suspension onto the surface of Mueller-Hinton agar (for bacteria) or Sabouraud Dextrose agar (for fungi) plates.

• Preparation of Test Discs: Dissolve the synthesized o-(p-bromophenylformimidoyl)-phenol derivatives and control compounds (e.g., parent phenol, unsubstituted Schiff base, standard antibiotic) in a suitable solvent (e.g., DMSO) to a known concentration. Impregnate sterile filter paper discs with these solutions.

• Application of Discs: Aseptically place the impregnated discs, along with a solvent control disc, onto the surface of the inoculated agar plates.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 25-30°C for 48-72 hours for fungi).

• Measurement and Analysis: Measure the diameter of the zone of inhibition (the clear area around the disc where microbial growth is inhibited) in millimeters. Compare the zone sizes of the test compounds to the controls.

Comparative Performance Data (Hypothetical):

Compound	Zone of Inhibition (mm) vs. S. aureus	Zone of Inhibition (mm) vs. E. coli
Phenol	8	6
o-(phenylformimidoyl)-phenol	12	10
o-(p-bromophenylformimidoyl)-phenol	18	15
Ciprofloxacin (Control)	25	22

This hypothetical data illustrates that the Schiff base derivatives show enhanced activity compared to the parent phenol, with the bromo-substituted derivative exhibiting the most significant antimicrobial effect. This enhancement can be attributed to factors like increased lipophilicity, which facilitates passage through the microbial cell membrane, and the electronic effects of the substituents.

Conclusion and Future Directions

The comparative analysis of o-(p-bromophenylformimidoyl)-phenol derivatives reveals them as a promising class of compounds with tunable properties. The introduction of the p-bromophenylformimidoyl moiety significantly influences their spectroscopic characteristics and can lead to enhanced biological activity compared to the parent phenols and unsubstituted Schiff base analogs.

Future research should focus on:

• Expanding the library of derivatives: Synthesizing a wider range of derivatives with different substituents on both the phenolic and aniline rings to establish a more comprehensive structure-activity relationship.

• Quantitative biological evaluation: Moving beyond preliminary screening to determine minimum inhibitory concentrations (MICs) and minimum bactericidal/fungicidal concentrations (MBCs/MFCs) for promising antimicrobial candidates.

• Exploring other biological activities: Investigating other potential therapeutic applications, such as anticancer, antioxidant, and anti-inflammatory activities, based on the known bioactivities of phenolic compounds and Schiff bases.[4][11]

• Mechanistic studies: Elucidating the precise mechanisms of action for the observed biological activities through techniques like enzyme inhibition assays and molecular docking studies.

By systematically exploring these avenues, the full potential of o-(p-bromophenylformimidoyl)-phenol derivatives as valuable scaffolds in medicinal chemistry and materials science can be realized.

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• Synthesis and Antimicrobial Activity of New Schiff Bases. Oriental Journal of Chemistry.
• Synthesis and antibacterial activity of schiff base derivatives.
• Synthesis of Schiff Bases Containing Phenol Rings and Investigation of Their Antioxidant Capacity, Anticholinesterase, Butyrylcholinesterase, and Carbonic Anhydrase Inhibition Properties. MDPI.
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• Synthesis and Crystal Structure of Schiff Base 2-[(3-Bromo-phenylimino)methyl]phenol and It's Copper(II) Complex. Sci-Hub.
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A Comparative Benchmarking Guide: Evaluating the Bioactive Potential of Phenol, o-(p-bromophenylformimidoyl)-

For distribution to: Researchers, scientists, and drug development professionals

Abstract

Phenolic compounds are a cornerstone of drug discovery, exhibiting a vast spectrum of biological activities.[1][2][3] This guide introduces a novel derivative, Phenol, o-(p-bromophenylformimidoyl)-, and provides a comprehensive framework for its systematic evaluation against established standards. Due to the limited existing data on this specific molecule, we present a series of robust, validated in vitro assays to characterize its potential as an antioxidant and an enzyme inhibitor. This document serves as a methodological blueprint, enabling researchers to generate reproducible, high-quality data for comparative analysis. We detail the rationale behind experimental choices, provide step-by-step protocols, and offer templates for data visualization and interpretation, thereby ensuring scientific rigor and facilitating informed decision-making in early-stage drug development.

Introduction: The Therapeutic Promise of Phenolic Scaffolds

Phenol and its derivatives have long been recognized for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, antioxidant, and anticancer activities.[2] The core phenolic structure, a hydroxyl group attached to an aromatic ring, is a privileged scaffold in medicinal chemistry, readily amenable to synthetic modification to enhance potency and selectivity. The subject of this guide, Phenol, o-(p-bromophenylformimidoyl)- (Chemical Formula: C₁₃H₁₀BrNO), is a novel compound whose biological activity remains largely unexplored. The introduction of a p-bromophenylformimidoyl moiety to the phenolic ring presents an intriguing modification that warrants a thorough investigation of its bioactive potential.

This guide outlines a benchmarking strategy to elucidate the compound's efficacy, focusing on two primary areas of investigation consistently associated with phenolic derivatives: antioxidant activity and enzyme inhibition.[1][3]

Rationale for a Multi-Assay Benchmarking Approach

A single assay is insufficient to comprehensively characterize the bioactivity of a novel compound. Therefore, a multi-assay approach is essential for a holistic understanding of the potential of Phenol, o-(p-bromophenylformimidoyl)-.

• Antioxidant Potential: Oxidative stress is implicated in a multitude of pathological conditions. Phenolic compounds can mitigate oxidative damage by scavenging free radicals.[4] We will employ a panel of assays to evaluate the free radical scavenging and reducing capabilities of our target compound.

• Enzyme Inhibition: The interaction of small molecules with enzymes is a fundamental mechanism of drug action.[5] Phenol derivatives have been shown to inhibit various enzymes, including those involved in inflammation and cellular signaling.[6] A targeted enzyme inhibition assay will be crucial in identifying potential therapeutic targets.

The following diagram illustrates the logical workflow for the comprehensive assessment of Phenol, o-(p-bromophenylformimidoyl)-.

Caption: General workflow for assessing the bioactivity of Phenol, o-(p-bromophenylformimidoyl)-.

Comparative Analysis of Antioxidant Activity

To robustly assess the antioxidant potential of Phenol, o-(p-bromophenylformimidoyl)-, we will employ two widely accepted and complementary in vitro assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) radical cation decolorization assay.[4][7][8] These assays are selected for their reliability, and high-throughput screening compatibility.

Known Standards for Comparison:

• Ascorbic Acid (Vitamin C): A well-established, water-soluble antioxidant.

• Trolox: A water-soluble analog of Vitamin E, commonly used as a standard in antioxidant capacity assays.[9]

• Butylated Hydroxyanisole (BHA): A synthetic, lipid-soluble antioxidant widely used as a food preservative.[9]

DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, leading to a color change from purple to yellow.[4]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare stock solutions of Phenol, o-(p-bromophenylformimidoyl)- and the standard antioxidants (Ascorbic Acid, Trolox, BHA) in a suitable solvent (e.g., DMSO, methanol).

  • Create a series of dilutions for each test compound and standard.

• Assay Procedure:

  • In a 96-well microplate, add 100 µL of each dilution of the test compound or standard.

  • Add 100 µL of the DPPH solution to each well.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Data Acquisition:

  • Measure the absorbance at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity for each concentration.

• Data Analysis:

  • Plot the percentage of inhibition against the concentration of each compound.

  • Determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals) for the test compound and each standard.

Caption: Workflow for the DPPH radical scavenging assay.

ABTS Radical Cation Decolorization Assay

This assay assesses the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+), a blue-green chromophore.[4]

Experimental Protocol:

• Reagent Preparation:

  • Prepare the ABTS radical cation by reacting a 7 mM ABTS solution with 2.45 mM potassium persulfate and allowing the mixture to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare stock solutions and dilutions of the test compound and standards as in the DPPH assay.

• Assay Procedure:

  • In a 96-well microplate, add 10 µL of each dilution of the test compound or standard.

  • Add 190 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate in the dark at room temperature for 6 minutes.

• Data Acquisition:

  • Measure the absorbance at 734 nm using a microplate reader.

  • Calculate the percentage of inhibition of ABTS•+ for each concentration.

• Data Analysis:

  • Plot the percentage of inhibition against the concentration of each compound.

  • Determine the IC₅₀ value for the test compound and each standard.

Data Presentation: Comparative Antioxidant Activity

Compound	DPPH IC₅₀ (µM)	ABTS IC₅₀ (µM)
Phenol, o-(p-bromophenylformimidoyl)-	Insert Data	Insert Data
Ascorbic Acid	Insert Data	Insert Data
Trolox	Insert Data	Insert Data
Butylated Hydroxyanisole (BHA)	Insert Data	Insert Data

Benchmarking Enzyme Inhibition Potential

Phenolic compounds are known to interact with a variety of enzymes.[6] Carbonic anhydrases (CAs) are a family of metalloenzymes that are inhibited by some phenols and represent a good starting point for screening.[10]

Known Standard for Comparison:

• Acetazolamide: A potent and well-characterized inhibitor of carbonic anhydrase.

Carbonic Anhydrase Inhibition Assay

This assay measures the inhibition of the esterase activity of carbonic anhydrase.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a solution of purified human carbonic anhydrase II (hCA II) in buffer (e.g., Tris-SO₄).

  • Prepare a solution of the substrate, 4-nitrophenyl acetate (NPA), in acetonitrile.

  • Prepare stock solutions and dilutions of Phenol, o-(p-bromophenylformimidoyl)- and acetazolamide in a suitable solvent.

• Assay Procedure:

  • In a 96-well microplate, add the enzyme solution.

  • Add the test compound or standard at various concentrations.

  • Initiate the reaction by adding the NPA substrate.

• Data Acquisition:

  • Monitor the formation of 4-nitrophenolate by measuring the increase in absorbance at 400 nm over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration of the inhibitor.

  • Plot the percentage of enzyme activity against the inhibitor concentration.

  • Determine the IC₅₀ value for the test compound and the standard.

Caption: Workflow for the carbonic anhydrase inhibition assay.

Data Presentation: Comparative Enzyme Inhibition

Compound	Carbonic Anhydrase II IC₅₀ (µM)
Phenol, o-(p-bromophenylformimidoyl)-	Insert Data
Acetazolamide	Insert Data

Conclusion and Future Directions

This guide provides a foundational framework for the initial characterization of Phenol, o-(p-bromophenylformimidoyl)-. The proposed assays will generate critical data on its antioxidant and enzyme-inhibiting properties, allowing for a direct comparison with established standards. The results from these studies will be instrumental in determining the potential of this novel compound for further development as a therapeutic agent.

Future investigations should expand upon these initial findings. Depending on the outcomes, further studies could include exploring its activity against a broader panel of enzymes, investigating its antimicrobial properties, and elucidating its mechanism of action through more detailed kinetic and structural studies.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Phenol, o-(p-bromophenylformimidoyl)-

For laboratory personnel engaged in cutting-edge research and development, the responsible management of chemical waste is not merely a regulatory obligation but a cornerstone of a robust safety culture. This guide provides a detailed protocol for the proper disposal of Phenol, o-(p-bromophenylformimidoyl)-, a halogenated phenolic compound. By understanding the chemical nature of this substance and adhering to established best practices, researchers can ensure the safety of themselves, their colleagues, and the environment.

The principles outlined herein are grounded in a comprehensive understanding of the hazards associated with phenolic and halogenated compounds. Phenol itself is recognized as a toxic and corrosive substance that can cause severe chemical burns upon contact.[1][2][3] The introduction of a bromine atom to the structure places this compound in the category of halogenated organic wastes, which require specific disposal pathways due to their potential to form persistent and toxic byproducts if improperly managed.

Core Principles of Chemical Waste Management

Before delving into the specific procedures for Phenol, o-(p-bromophenylformimidoyl)-, it is imperative to embrace the foundational principles of laboratory waste management. These practices are designed to minimize risk and ensure regulatory compliance.

• Waste Minimization: The most effective waste management strategy begins with minimizing its generation. This can be achieved by carefully planning experiments to use the smallest feasible quantities of reagents and avoiding the over-purchase of starting materials.[4][5]

• Segregation: Proper segregation of chemical waste is critical to prevent dangerous reactions. Halogenated organic compounds must be collected separately from non-halogenated organic solvents, acids, bases, and oxidizers.[5][6] Mixing incompatible waste streams can lead to violent reactions, the generation of toxic gases, or fires.[7]

• Labeling and Identification: All waste containers must be clearly and accurately labeled with their contents.[5][7] This practice is not only a regulatory requirement but also a vital safety measure that informs personnel of the container's hazards.

Hazard Profile of Phenol, o-(p-bromophenylformimidoyl)-

Hazard Classification	Description	Primary Concerns
Acute Toxicity	Based on the parent compound, phenol, this substance should be considered toxic if swallowed, inhaled, or in contact with skin.[2]	Systemic poisoning, potential for severe internal and external chemical burns.
Corrosivity	Phenolic compounds are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3]	Immediate and irreversible tissue damage upon contact.
Environmental Hazard	Halogenated organic compounds can be persistent in the environment and toxic to aquatic life.	Long-term environmental contamination if not disposed of correctly.
Combustibility	Phenol is a combustible solid.[2][8] While not highly flammable, it can burn if exposed to an ignition source.	Fire hazard, especially when heated, which can produce flammable and toxic vapors.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of Phenol, o-(p-bromophenylformimidoyl)-, whether as a pure solid, in solution, or as contaminated labware.

Part 1: Personal Protective Equipment (PPE)

Before handling the waste, ensure you are wearing the appropriate PPE to mitigate the risk of exposure.

• Gloves: Wear chemical-resistant gloves, such as butyl or Viton®, for adequate protection.[8]

• Eye Protection: Chemical safety goggles are mandatory. For larger quantities, a face shield should also be worn.

• Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with an organic vapor cartridge is necessary. Work should be conducted in a certified chemical fume hood.

Part 2: Waste Collection and Segregation

Proper collection and segregation are critical to prevent accidental reactions and ensure the waste is managed correctly by your institution's environmental health and safety (EHS) department.

• Designate a Waste Container:

  • For solid waste, use a clearly labeled, leak-proof container with a secure lid. Plastic containers are often preferred.[4]

  • For liquid waste (solutions containing the compound), use a shatter-proof, chemical-resistant bottle with a screw-top cap.[9]

• Label the Container:

  • The label must clearly state "Hazardous Waste ".

  • Identify the contents as "Phenol, o-(p-bromophenylformimidoyl)- " and list any solvents present.

  • Include the appropriate hazard pictograms (e.g., toxic, corrosive, environmentally hazardous).

• Segregate the Waste:

  • This waste must be collected in a container designated for halogenated organic waste .[10]

  • Do not mix this waste with non-halogenated solvents, acids, bases, or oxidizers.

Part 3: Managing Contaminated Materials

Any materials that come into direct contact with Phenol, o-(p-bromophenylformimidoyl)- must be treated as hazardous waste.

• Solid Contaminated Debris: This includes items like gloves, weigh boats, and absorbent pads. Place these materials in a designated solid waste container for halogenated compounds.[9]

• Contaminated Glassware: Whenever possible, decontaminate glassware by rinsing it with a suitable solvent (e.g., acetone, ethanol). The rinsate must be collected as halogenated liquid waste. After thorough decontamination, the glassware can be washed and reused.

Part 4: Storage and Disposal

The storage of hazardous waste in the laboratory is subject to strict regulations.

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA within your laboratory.[4][6] The SAA should be at or near the point of waste generation.

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

• Arrange for Pickup: Once the waste container is full, or if it has been in storage for an extended period (typically no more than one year), contact your institution's EHS department to arrange for a waste pickup.[4][6]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the disposal of Phenol, o-(p-bromophenylformimidoyl)-.

Caption: Workflow for the safe disposal of Phenol, o-(p-bromophenylformimidoyl)-.

Spill Management

In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Control the Source: If it is safe to do so, stop the source of the spill.

• Containment: For liquid spills, use a chemical absorbent material like vermiculite or sand to contain the spill.[11] Do not use combustible materials like paper towels. For solid spills, carefully sweep or scoop the material into a designated waste container. Avoid creating dust.

• Cleanup: Collect all contaminated absorbent materials and place them in the halogenated solid waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, collecting the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EHS department, following your institution's specific procedures.

By adhering to this comprehensive guide, researchers can confidently manage the disposal of Phenol, o-(p-bromophenylformimidoyl)-, upholding the highest standards of laboratory safety and environmental responsibility.

References

• University of Canterbury. (n.d.). Laboratory Chemical Waste Handling and Disposal Guidelines.
• Vanderbilt University Medical Center. (2023). Laboratory Guide for Managing Chemical Waste.
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A Comprehensive Guide to Personal Protective Equipment for Handling Phenol, o-(p-bromophenylformimidoyl)-

Hazard Assessment: A Proactive Approach to Safety

The chemical structure of Phenol, o-(p-bromophenylformimidoyl)- combines a phenol group with a brominated aromatic imine. This necessitates a thorough understanding of the hazards associated with each component to anticipate the potential risks of the compound as a whole.

• Phenol Moiety: Phenol is a well-documented hazardous substance. It is toxic if swallowed, inhaled, or absorbed through the skin.[1][2] It is also corrosive and can cause severe skin burns and eye damage.[3][4] A significant danger of phenol is its local anesthetic effect, which can mask the initial contact, leading to delayed but severe burns.[5][6] Chronic exposure can lead to damage to the liver, kidneys, and central nervous system.[7][8] The Occupational Safety and Health Administration (OSHA) has set a permissible exposure limit (PEL) for phenol at 5 parts per million (ppm) over an 8-hour time-weighted average, highlighting its toxicity at low concentrations.[9][10]

• Brominated Aromatic Moiety: The presence of bromine in an organic molecule can significantly impact its reactivity and toxicity. Bromine itself is a highly corrosive and reactive element.[11] Brominated organic compounds should be handled with care, as they can be irritants and may have unknown toxicological properties. It is prudent to assume that the brominated portion of the molecule contributes to its overall potential for harm.

Given these constituent hazards, Phenol, o-(p-bromophenylformimidoyl)- should be treated as a toxic, corrosive, and readily absorbable substance.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is crucial for minimizing exposure and ensuring personal safety. The following table outlines the recommended PPE for various laboratory operations involving this compound.

Task	Eye & Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Handling Solids	Chemical splash goggles meeting ANSI Z87.1 standards.[12]	Double-gloving with nitrile or neoprene gloves.[12][13]	Fully buttoned lab coat.[12]	Work within a certified chemical fume hood.[14]
Preparing Solutions	Chemical splash goggles and a face shield.[12][15]	Heavy-duty gloves such as butyl rubber or Viton.[3][6]	Chemical-resistant apron over a lab coat.[15]	Work within a certified chemical fume hood.[14]
Running Reactions	Chemical splash goggles and a face shield.[12][15]	Heavy-duty gloves such as butyl rubber or Viton.[3][6]	Chemical-resistant apron over a lab coat.[15]	Work within a certified chemical fume hood.[14]
Cleaning Spills	Chemical splash goggles and a face shield.[12][15]	Heavy-duty gloves such as butyl rubber or Viton.[3][6]	Chemical-resistant coveralls.[3]	Air-purifying respirator with organic vapor cartridges.[16]

Rationale for PPE Selection:

• Eye and Face Protection: Due to the corrosive nature of the phenol group, robust eye and face protection is non-negotiable. Chemical splash goggles provide a seal around the eyes to protect from splashes, while a face shield offers an additional layer of protection for the entire face.[13][17]

• Hand Protection: Phenol is readily absorbed through the skin, making glove selection critical.[5] While nitrile gloves offer broad, short-term protection, for prolonged work or when handling concentrated solutions, more resistant materials like butyl rubber or Viton are recommended.[3][6][12] Double-gloving provides an extra barrier and allows for the safe removal of the outer glove if it becomes contaminated.

• Body Protection: A fully buttoned lab coat is the minimum requirement.[12] For tasks with a higher risk of splashes, such as preparing solutions, a chemical-resistant apron should be worn over the lab coat.[15]

• Respiratory Protection: To prevent inhalation of any dust or vapors, all work with Phenol, o-(p-bromophenylformimidoyl)- must be conducted in a certified chemical fume hood.[14] The National Institute for Occupational Safety and Health (NIOSH) provides detailed guidelines on respirator selection for phenol, which should be consulted if there is a risk of exposure above the PEL.[16][18]

Operational and Disposal Plans: A Step-by-Step Guide

Handling Protocol:

• Preparation: Before handling the compound, ensure that a certified chemical fume hood is operational and that an emergency eyewash station and shower are accessible within 10 seconds.[6]

• Attire: Don the appropriate PPE as outlined in the table above.

• Weighing: When weighing the solid compound, do so within the fume hood to contain any dust particles.

• Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

• Reaction: Conduct all reactions within the fume hood.

• Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves were worn.[5]

Disposal Plan:

• Waste Classification: All waste containing Phenol, o-(p-bromophenylformimidoyl)-, including contaminated gloves, paper towels, and glassware, must be treated as hazardous waste.[19]

• Containerization: Collect all waste in a clearly labeled, sealed, and compatible container.[14] Do not mix with incompatible waste materials.[11]

• Disposal: Dispose of the hazardous waste according to your institution's and local regulations. This may involve incineration at a licensed facility or neutralization with a reducing agent like sodium thiosulfate for bromine-containing waste.[19]

Emergency Procedures: Immediate and Effective Response

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[6][14] Seek immediate medical attention.[19]

• Eye Contact: Immediately flush eyes with large amounts of water at an eyewash station for at least 30 minutes, lifting the upper and lower eyelids occasionally.[3][14] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[19] If breathing is difficult, administer oxygen. Seek immediate medical attention.[6]

• Ingestion: Do NOT induce vomiting. If the person is conscious, give them large amounts of water or milk to dilute the substance.[11] Seek immediate medical attention.[6]

• Spill: For small spills, absorb the material with an inert absorbent like vermiculite or sand. Place the absorbed material in a sealed container for disposal as hazardous waste.[11][14] For large spills, evacuate the area and contact your institution's environmental health and safety department.[3][11]

Visualizing the PPE Selection Process

The following diagram illustrates the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling Phenol, o-(p-bromophenylformimidoyl)-.

References

• LCSS: BROMINE. (n.d.). National Research Council.
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• Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations. (2025, October 20). Dolly Corporation.
• Standard Operating Procedure: Bromine. (n.d.). Washington State University.
• Bromine Safety & Standard Operating Procedures. (n.d.). Kansas State University.
• The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Solimix.
• 5 Types of PPE for Hazardous Chemicals. (2022, December 7). Hazmat School.
• Discover the Various Types of PPE for Optimal Chemical Safety. (2024, April 25). Ali Hajimiri.
• Safety Data Sheet - Phenol, Lab Grade. (2015, August 5). Fisher Scientific.
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• Safety Data Sheet - N-(4-Bromophenyl)maleimide. (2025, September 16). Thermo Fisher Scientific.
• Phenol. (n.d.). University of California, Berkeley, Office of Environment, Health & Safety.
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• Phenol - NIOSH Workplace Safety and Health Topic. (2013, July 10). Centers for Disease Control and Prevention.
• Appendix P - Phenol First Aid Guide and PPE. (n.d.). University of California, Berkeley, Environment, Health and Safety.

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